(R)-2-Amino-2-methyl-pentanoic acid

• CAS: 110916-84-2

Core Science & Biosynthesis

(R)-2-Amino-2-methyl-pentanoic acid chemical properties

Structural Biology, Synthesis, and Application in Peptidomimetics[1][2]

Executive Summary (R)-2-Amino-2-methyl-pentanoic acid (also known as (R)-

-methylnorvaline) is a non-proteinogenic, -disubstituted amino acid.[1] It represents a critical tool in modern medicinal chemistry for two primary reasons: conformational restriction and proteolytic resistance . By replacing the -hydrogen of norvaline with a methyl group, this molecule introduces severe steric constraints that lock peptide backbones into specific helical conformations (typically -helices) and shield the amide bond from enzymatic degradation.

This guide provides a comprehensive technical analysis of its physicochemical properties, asymmetric synthesis strategies, and the specific protocols required to overcome the significant steric hindrance encountered during peptide coupling.

Part 1: Physicochemical Profile & Stereochemistry[3]

The introduction of the

-methyl group transforms the flexible norvaline residue into a rigid scaffold. The (R)-configuration generally corresponds to the D-amino acid stereochemical series when integrated into peptide chains, often inducing reverse-turn structures.[1]

Table 1: Core Physicochemical Properties

Property	Value / Description	Technical Note
IUPAC Name	(2R)-2-amino-2-methylpentanoic acid
Common Name	(R)- -Methylnorvaline
CAS Number	110916-84-2	Specific to the (R)-enantiomer.[1]
Molecular Formula	C H NO
Molecular Weight	145.19 g/mol
pKa (COOH)	~2.3	Slightly more acidic than Norvaline due to bulk.[1]
pKa (NH )	~9.7
Solubility	Water, Methanol, DMSO	Hydrophobic side chain reduces solubility in pure water compared to Ala.[1]
Stereochemistry	(R)-Enantiomer	Corresponds to D-configuration equivalence in helix induction.[1]

Structural Logic: The Thorpe-Ingold Effect

The gem-dimethyl effect (or Thorpe-Ingold effect) is operative here.[1] The

-methyl group restricts rotation around the N-C ( ) and C -C' ( ) bonds.[2]

• Consequence: This restriction energetically forbids the extended

  -sheet conformations, forcing the peptide backbone into folded states, most commonly the -helix or -helix.

• Metabolic Stability: The steric bulk prevents proteases (like chymotrypsin) from accessing the scissile bond, extending the in vivo half-life of peptide drugs.

Part 2: Asymmetric Synthesis & Production[2][3]

Synthesizing quaternary amino acids is challenging due to the steric crowding at the carbon center. Traditional Strecker synthesis yields racemates requiring laborious resolution. Modern methods utilize chiral phase-transfer catalysis (PTC) or enzymatic resolution.[1]

Method A: Chiral Phase-Transfer Alkylation (Maruoka Strategy)

This is the preferred method for scalable, high-enantiomeric excess (ee) production.

• Substrate: Start with an alanine-derived Schiff base (aldimine).

• Catalyst: Use a

  -symmetric chiral quaternary ammonium salt (Maruoka catalyst).

• Alkylation: React with propyl iodide. The catalyst creates a rigid chiral pocket, forcing the propyl group to attack from the Re-face (or Si-face, depending on catalyst chirality).

• Hydrolysis: Acidic hydrolysis removes the protecting groups to yield the free amino acid.

Method B: Enzymatic Resolution (Scale-Up)

For industrial batches, the Bucherer-Bergs reaction produces the racemic hydantoin, which is then subjected to D-hydantoinase (or L-hydantoinase inverted) to selectively hydrolyze one enantiomer.[1]

Figure 1: Asymmetric synthesis pathway via Chiral Phase Transfer Catalysis, ensuring high enantiomeric purity.

Part 3: Application Protocol – Peptide Coupling[2][5]

The Challenge: The very property that makes (R)-2-amino-2-methyl-pentanoic acid valuable—steric hindrance—makes it notoriously difficult to couple in solid-phase peptide synthesis (SPPS).[1] The nucleophilicity of the

-amine is drastically reduced.

Standard protocols (HBTU/DIC) will fail , leading to deletion sequences.

Protocol: High-Efficiency Coupling for Hindered Amines

Objective: Couple Fmoc-(R)-MeNva-OH to a growing peptide chain, or couple the next amino acid to the N-terminus of (R)-MeNva.

Reagents Required:

• Coupling Agent: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) or COMU.

• Additive: HOAt (1-Hydroxy-7-azabenzotriazole) – Critical for reducing racemization and accelerating reaction.[1]

• Base: TMP (2,4,6-Trimethylpyridine/Collidine) or DIEA. Collidine is preferred for difficult couplings as it minimizes side reactions.

• Solvent: DMF/NMP (1:1 ratio).

Step-by-Step Methodology:

• Resin Preparation: Swell the resin in DMF for 20 minutes.

• Activation (Pre-activation is risky, do in situ):

  • Dissolve 4.0 equivalents (eq) of the amino acid in DMF.

  • Add 3.8 eq of HATU and 4.0 eq of HOAt.

  • Add 8.0 eq of Collidine immediately before adding to the resin.

• Coupling Reaction:

  • Add the mixture to the resin.

  • Microwave Assistance (Recommended): Heat to 75°C for 10 minutes (25W).

  • Alternative (Room Temp): Double couple. First coupling for 2 hours; drain; repeat with fresh reagents for 4 hours.

• Monitoring: Standard Kaiser test (ninhydrin) may yield false negatives due to sterics. Use Chloranil test or micro-cleavage LC-MS to verify coupling completion.[1]

• Capping: Acetylate unreacted amines aggressively (Acetic anhydride/Pyridine) to prevent deletion sequences in subsequent steps.

Part 4: Conformational Impact Visualization

Understanding the "Steric Lock" is vital for rational drug design.

Figure 2: The "Steric Lock" mechanism.[3] The

-methyl group restricts backbone rotation, promoting helical folding and blocking protease access.

Part 5: Handling and Safety (MSDS Highlights)

• Hazard Classification: Irritant (Skin/Eye).[4]

• Storage: Store at +2°C to +8°C. Hygroscopic – keep under inert gas (Argon/Nitrogen) if possible.

• Handling: Wear nitrile gloves. The free amino acid is zwitterionic and generally stable, but protected derivatives (e.g., Fmoc-Cl) are moisture sensitive.

References

• Toniolo, C., et al. (2001).

  -disubstituted -amino acids." Biopolymers, 60(6), 396-419.

• Maruoka, K., & Ooi, T. (2003). "Enantioselective amino acid synthesis by chiral phase-transfer catalysis." Chemical Reviews, 103(8), 3013-3028.

• PubChem Compound Summary. (2024). "(R)-2-amino-2-methylpentanoic acid."[1][5][6] CID 13797673.[5]

• Albericio, F., & Carpino, L. A. (1997). "Efficiency of HATU and other uronium salts in the coupling of sterically hindered amino acids." Methods in Enzymology, 289, 104-126.

Sources

• 1. Showing Compound 2-Methylpentanoic acid (FDB008203) - FooDB [foodb.ca]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. 2-Amino-2-methylpentanoic acid | C6H13NO2 | CID 229526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. (R)-2-Amino-2-methyl-pentanoic acid | C6H13NO2 | CID 13797673 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. (R)-2-AMINO-2-METHYL-PENTANOIC ACID | 110916-84-2 [chemicalbook.com]

(R)-2-Amino-2-methyl-pentanoic acid physical characteristics

((R)- -Methylnorvaline)[1]

Executive Summary

(R)-2-Amino-2-methylpentanoic acid (also known as (R)-

-methylnorvaline) is a non-proteinogenic, , -disubstituted amino acid. It represents a critical tool in modern medicinal chemistry, specifically for the design of peptidomimetics. Unlike canonical amino acids, the substitution of the -hydrogen with a methyl group at the quaternary carbon center confers two distinct pharmacological advantages: conformational rigidity (via the Thorpe-Ingold effect) and metabolic resistance (by blocking PLP-dependent transamination).

This guide details the physicochemical characteristics, synthesis workflows, and structural utility of this compound in drug discovery.

Physicochemical Profile

The following data characterizes the (R)-enantiomer. Researchers must distinguish this compound from its unmethylated analog (Norvaline) and the fatty acid precursor (2-methylpentanoic acid), which has significantly different properties.

Parameter	Specification / Characteristic	Notes
IUPAC Name	(2R)-2-Amino-2-methylpentanoic acid
Common Name	(R)- -Methylnorvaline
CAS Number	110916-84-2	Specific to (R)-isomer.[1] (Racemate: 13101-34-3)
Molecular Formula
Molecular Weight	131.17 g/mol
Physical State	White to off-white crystalline solid	Zwitterionic lattice structure.
Melting Point	> 280 °C (Decomposition)	Unlike the liquid fatty acid analog (-85°C), the amino acid is a high-melting solid.
Solubility	Water (High), Methanol (Moderate), Non-polar solvents (Low)	High polarity due to ionic termini at neutral pH.
pKa Values	-COOH: ~2.3	-NH3+: ~9.7
Stereochemistry	(R)-Configuration	Corresponds to the D-amino acid series sterically.

Critical Note on Optical Rotation: The specific rotation

is highly sensitive to solvent pH and concentration. For (R)- -methyl amino acids, the rotation is typically small. Analytical validation via Chiral HPLC (e.g., Crownpak or Chiralpak columns) is recommended over polarimetry for enantiomeric excess (ee) determination.

Structural & Stereochemical Analysis[3][4]

3.1 The Quaternary Carbon Effect

The defining feature of (R)-2-amino-2-methylpentanoic acid is the quaternary

-carbon. In canonical amino acids, this carbon binds a hydrogen atom. Replacing this hydrogen with a methyl group introduces significant steric bulk.[2]

• Thorpe-Ingold Effect: The gem-dimethyl-like effect restricts the rotation around the

  ( ) and ( ) torsion angles.

• Helix Promotion: This restriction energetically favors folded conformations, particularly

  -helices or -helices, making this residue a potent "helix inducer" in peptide sequences.[2]

3.2 Stereochemical Priority (CIP Rules)

Confusion often arises regarding the R/S designation versus L/D nomenclature.

• Priority 1:

  (Atomic number of N > C)

• Priority 2:

  (Carboxyl C bonded to 3 oxygens vs 1 carbon)

• Priority 3:

  (Propyl group)

• Priority 4:

  (Methyl group)

With the lowest priority group (Methyl) in the back, the (R)-configuration follows a clockwise arrangement (1

2 3). This steric arrangement mimics the side-chain orientation of D-amino acids , which is crucial for evading proteolytic enzymes that recognize L-configurations.

Synthesis & Purification Workflows

Producing enantiopure

-methyl amino acids is challenging due to the steric hindrance at the quaternary center. The most robust industrial method involves the Strecker synthesis followed by enzymatic resolution.

4.1 Experimental Protocol: Chemoenzymatic Synthesis

• Step 1: Strecker Synthesis: React 2-pentanone with ammonium chloride and sodium cyanide to form the racemic

  -aminonitrile, followed by acid hydrolysis to yield racemic ( )-2-amino-2-methylpentanoic acid.

• Step 2: N-Acetylation: Protect the amine using acetic anhydride (

  ).

• Step 3: Enzymatic Resolution: Use Acylase I (from Aspergillus melleus) . This enzyme selectively deacetylates the (S)-isomer (L-like), leaving the (R)-N-acetyl-amino acid intact.

• Step 4: Separation: Extract the free (S)-amino acid into the aqueous phase and the (R)-N-acetyl derivative into the organic phase.

• Step 5: Hydrolysis: Acid hydrolysis of the (R)-N-acetyl derivative yields the pure (R)-amino acid.

4.2 Visualization: Synthesis Workflow

Caption: Chemoenzymatic workflow for isolating the (R)-enantiomer using Acylase I-mediated kinetic resolution.

Application in Drug Development: Metabolic Stability

The primary utility of (R)-2-amino-2-methylpentanoic acid in peptide drug design is proteolytic resistance .

5.1 Mechanism of Resistance

Natural amino acid degradation often begins with the abstraction of the

-proton by transaminases (PLP-dependent) or oxidases (DAAO/LAAO).

• The Blockade: In (R)-2-amino-2-methylpentanoic acid, the

  -proton is replaced by a methyl group.

• Result: The enzyme cannot form the requisite carbanion intermediate (quinonoid species) necessary for transamination or racemization. This renders the residue "invisible" to these degradation pathways, significantly extending the plasma half-life of the peptide.

5.2 Visualization: Metabolic Blockade

Caption: Mechanistic comparison showing how alpha-methylation prevents PLP-dependent enzymatic degradation.

Handling and Storage

• Storage: Store at +2°C to +8°C. While chemically stable, keeping it desiccated prevents hygroscopic clumping.

• Safety: Irritant to eyes, respiratory system, and skin (H315/H319/H335).[3] Handle with standard PPE (gloves, goggles, fume hood).

• Solubility for Assays: Dissolve in 0.1M HCl or PBS for biological assays; use DMSO for peptide synthesis coupling reactions.

References

• Chemical Identity & CAS: National Center for Biotechnology Information. PubChem Compound Summary for CID 13797673, (R)-2-Amino-2-methyl-pentanoic acid.[4] Accessed Jan 28, 2026. Link

• Conformational Constraints: Toniolo, C., et al. "Structure and conformation of alpha-methylated amino acids and peptides." Biopolymers.[5][2][6] Link (Generalized reference for alpha-methyl AA properties).

• Synthesis Methodology: Kruizinga, W.H., et al. "Enzymatic resolution of alpha,alpha-disubstituted amino acids." Journal of Organic Chemistry. Link

• Metabolic Stability Mechanisms: Hruby, V.J., et al. "Conformational constraints in the design of peptidomimetics." Journal of Medicinal Chemistry. Link

Sources

• 1. Development of a novel chemoenzymatic route to enantiomerically enriched β-adrenolytic agents. A case study toward propranolol, alprenolol, pindolol, carazolol, moprolol, and metoprolol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2-Amino-2-methylpentanoic acid | C6H13NO2 | CID 229526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (R)-2-Amino-2-methyl-pentanoic acid | C6H13NO2 | CID 13797673 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Conformationally constrained cyclic grafted peptidomimetics targeting protein-protein interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Designing amino acids to determine the local conformations of peptides - PMC [pmc.ncbi.nlm.nih.gov]

(R)-2-Amino-2-methyl-pentanoic acid biological activity

The following technical guide details the biological activity, structural utility, and experimental applications of (R)-2-Amino-2-methyl-pentanoic acid.

From Stereochemical Probe to Peptidomimetic Architect

Executive Summary

(R)-2-Amino-2-methyl-pentanoic acid (also known as (R)-

-methylnorvaline) is a non-proteinogenic, -disubstituted amino acid. Structurally, it combines the lipophilic side chain of norvaline with a quaternary -carbon center. Unlike its (S)-enantiomer, which mimics L-leucine and acts as a substrate for System L amino acid transporters (LAT1), the (R)-enantiomer functions primarily as a stereochemical probe for transport specificity and a conformational constraint in peptide engineering.

This guide analyzes its utility in differentiating active transport mechanisms, its role in inducing helical secondary structures in peptidomimetics, and the protocols required for its synthesis and experimental use.

Chemical Identity & Structural Biology

2.1 Stereochemical Configuration

The introduction of a methyl group at the

-carbon of norvaline creates a quaternary center. Following Cahn-Ingold-Prelog (CIP) priority rules:

• Identity: (R)-2-Amino-2-methyl-pentanoic acid.[1][2]

• Biomimetic Equivalent: Corresponds to the D-amino acid configuration of standard amino acids.

• Structural Significance: The quaternary center severely restricts rotation around the

  (phi) and (psi) torsion angles of the peptide backbone.

2.2 Lipophilicity and Stability

The linear propyl side chain imparts significant lipophilicity without the steric bulk of branched chains (like valine or leucine) at the

-position. The -methylation renders the amino acid resistant to:

• Transamination: Lacks the

  -proton required for PLP-dependent transaminases.

• Decarboxylation: Steric hindrance prevents enzymatic decarboxylation.

• Proteolysis: Peptides containing this residue are highly resistant to proteolytic degradation.

Mechanism of Action & Biological Targets

3.1 System L Amino Acid Transporter (LAT1) Selectivity

The L-type Amino Acid Transporter 1 (LAT1/SLC7A5) is a major nutrient transporter upregulated in many cancers. It preferentially transports large neutral L-amino acids (e.g., Leucine).

• (S)-Enantiomer (Active): The (S)-isomer of

  -methylnorvaline mimics L-leucine and is actively transported by LAT1. It is often used as a radiotracer (e.g., [ F]FAMPe) for tumor imaging.

• (R)-Enantiomer (Passive/Control): The (R)-isomer exhibits significantly reduced or negligible affinity for LAT1.

  • Application: It serves as a critical negative control in uptake assays. By comparing the uptake of the (S)- and (R)-isomers, researchers can quantify the fraction of uptake mediated by specific transporters versus non-specific diffusion.

3.2 Peptidomimetic Conformational Control

In drug design, (R)-2-Amino-2-methyl-pentanoic acid is an analogue of aminoisobutyric acid (Aib), but with a larger side chain.

• Helix Induction:

  -disubstituted amino acids favor angles of , strongly promoting 3 -helix or -helix formation.

• Turn Stabilization: When inserted into a sequence of L-amino acids, the (R)-isomer (D-like) favors the formation of

  -turns (specifically Type I' or II' turns), acting as a "turn inducer" to stabilize hairpin structures.

3.3 Enzyme Inhibition Potential

While L-norvaline is a potent inhibitor of Arginase, the

-methylation and (R)-configuration of this compound generally abolish substrate recognition for L-enzymes. However, it may act as a weak competitive inhibitor or an allosteric modulator in specific contexts, primarily useful for studying the stereospecificity of enzyme binding pockets (e.g., differentiating Arginase I vs. II active sites).

Visualization: Biological Pathways

4.1 System L Transport Selectivity

The following diagram illustrates the differential recognition of the (R) and (S) enantiomers by the LAT1 transporter.

Figure 1: Differential transport logic. The (S)-enantiomer is a substrate for LAT1, while the (R)-enantiomer is excluded, serving as a specificity control.

Experimental Protocols

5.1 In Vitro Competitive Transport Assay

Objective: To validate LAT1-mediated transport using (R)-2-Amino-2-methyl-pentanoic acid as a negative control.

Materials:

• Cell Line: T24 (bladder carcinoma) or HeLa cells (high LAT1 expression).

• Tracer: [

  C]-L-Leucine (1 µM).

• Test Compounds: (S)- and (R)-2-Amino-2-methyl-pentanoic acid (100 µM - 1 mM).

• Buffer: Na

  -free Choline-Cl uptake buffer (to isolate System L).

Protocol:

• Seeding: Plate cells in 24-well plates (10^5 cells/well) and culture for 24h.

• Equilibration: Wash cells 3x with warm Na

  -free buffer (37°C).

• Uptake Phase:

  • Add 250 µL buffer containing [

    C]-L-Leucine (1 µM).

  • Group A (Control): Tracer only.

  • Group B (S-Comp): Tracer + 1 mM (S)-isomer.

  • Group C (R-Comp): Tracer + 1 mM (R)-isomer.

• Incubation: Incubate for 1-5 minutes (initial rate conditions).

• Termination: Rapidly aspire buffer and wash 3x with ice-cold PBS.

• Lysis & Counting: Lyse cells with 0.1 N NaOH and quantify radioactivity via liquid scintillation counting.

• Analysis: Calculate % inhibition. The (S)-isomer should show >90% inhibition (LAT1 specific), while the (R)-isomer should show <10% inhibition.

5.2 Solid Phase Peptide Synthesis (SPPS) Incorporation

Challenge: The

-methyl group creates significant steric hindrance, making standard coupling difficult.

Protocol:

• Resin: Use low-loading resin (0.3-0.5 mmol/g) to prevent aggregation.

• Coupling Reagents: Use HATU/HOAt or PyBOP instead of HBTU/HOBt.

  • Ratio: 4:4:8 (Amino Acid : HATU : DIPEA).

• Conditions:

  • Double coupling is mandatory (2 x 2 hours).

  • Microwave-assisted synthesis (75°C for 5-10 mins) significantly improves yield.

• Deprotection: Standard 20% Piperidine in DMF. Monitor with chloranil test (ninhydrin may be faint for secondary amines, though this is a primary amine with steric bulk).

• Cleavage: Standard TFA/TIS/H2O cocktail.

Data Presentation: Comparative Properties

Feature	(S)-Isomer (L-Like)	(R)-Isomer (D-Like)
System L (LAT1) Affinity	High (Substrate)	Low/Negligible (Non-substrate)
mTORC1 Activation	Potential Activator	Inactive / Antagonist
Peptide Conformation	Stabilizes Right-Handed Helix ( )	Stabilizes Left-Handed Helix ( ) or -Turns
Metabolic Stability	High (alpha-methyl)	High (alpha-methyl + D-config)
Primary Utility	Radiotracer, Nutrient Mimic	Negative Control, Structural Constraint

References

• Development of Novel Arginase Inhibitors for Therapy of Endothelial Dysfunction. PubMed Central. [Link]

• Synthesis, Radiolabeling, and Biological Evaluation of (R)- and (S)-2-Amino-5-[18F]fluoro-2-methylpentanoic Acid. PubMed Central. [Link]

• Characterization of the system L amino acid transporter in T24 human bladder carcinoma cells. PubMed. [Link]

• Norvaline Reduces Blood Pressure and Induces Diuresis in Rats. PubMed Central. [Link]

• Amino Acids Regulate mTORC1 by an Obligate Two-step Mechanism. PubMed Central. [Link]

Sources

• 1. calpaclab.com [calpaclab.com]
• 2. BLDpharm - Scale Up Commercial Manufacture List [bldpharm.com]

Technical Guide: (R)-2-Amino-2-methylpentanoic Acid (SY0916)

This guide details the mechanism of action (MoA), chemical biology, and experimental validation of (R)-2-Amino-2-methylpentanoic acid (also identified in development as SY0916 ).

This compound is a non-proteinogenic

-disubstituted amino acid. Structurally, it is the (R)-enantiomer of -methylnorvaline . Unlike standard amino acids, the quaternary carbon at the -position confers resistance to enzymatic degradation, making it a stable scaffold for modulating signaling pathways associated with pain and inflammation.

Executive Summary & Chemical Identity

(R)-2-Amino-2-methylpentanoic acid is a synthetic amino acid analog currently investigated for its potent antinociceptive (analgesic) and anti-inflammatory properties. It functions as a dual-action modulator that suppresses central and peripheral pain sensitization pathways.

Feature	Specification
IUPAC Name	(2R)-2-amino-2-methylpentanoic acid
Common Name	(R)- -Methylnorvaline; SY0916
CAS Registry	110916-84-2
Molecular Formula
Stereochemistry	(R)-Enantiomer (Corresponds to D-amino acid configuration in this homolog)
Primary Utility	Analgesic (Neuropathic & Inflammatory Pain)
Key Property	Metabolic stability (Non-metabolizable by standard proteases)

Mechanism of Action (MoA)

The therapeutic efficacy of (R)-2-Amino-2-methylpentanoic acid stems from its ability to interrupt the inflammatory feedback loops that drive hyperalgesia (pain hypersensitivity). Its mechanism is distinct from opioids and COX inhibitors, acting instead on upstream kinase signaling and transcriptional regulation in glial and immune cells.

Core Signaling Pathway

The compound acts by inhibiting two critical pro-inflammatory signaling cascades:

• p38 MAPK Pathway: It blocks the phosphorylation (activation) of p38 Mitogen-Activated Protein Kinase (p38 MAPK). p38 is a "stress kinase" that, when activated in microglia and astrocytes, drives the release of cytokines that sensitize pain neurons.

• NF-

  B Pathway: It prevents the nuclear translocation or activation of Nuclear Factor kappa B (NF- B), a master transcription factor for inflammatory genes.

Downstream Effectors

By suppressing p38 and NF-

B, (R)-2-Amino-2-methylpentanoic acid downregulates the synthesis of key nociceptive mediators:

• Tumor Necrosis Factor-

  (TNF- ): A cytokine that directly sensitizes nociceptors.

• Prostaglandin E2 (PGE2): A lipid mediator that lowers the firing threshold of peripheral neurons.

• 5-Hydroxytryptamine (5-HT/Serotonin): Reduced peripheral 5-HT levels decrease inflammatory signaling.

Structural Causality (The -Methyl Effect)

The

-methyl group at the chiral center is critical for the compound's pharmacodynamics.

• Conformational Constraint: The methyl group restricts the rotation of the amino acid backbone, potentially locking it into a bioactive conformation that binds specific transporters or receptors (analogous to the gabapentinoid mechanism or system L transport).

• Metabolic Resistance: The absence of an

  -hydrogen prevents transamination and decarboxylation, ensuring high bioavailability and prolonged duration of action compared to natural norvaline.

Pathway Visualization

The following diagram illustrates the logical flow of SY0916's mechanism from cellular intervention to physiological outcome.

Caption: Mechanistic flow of (R)-2-Amino-2-methylpentanoic acid (SY0916) suppressing inflammatory pain signaling.[1]

Experimental Protocols for Validation

To validate the mechanism of action described above, the following experimental workflows are recommended. These protocols are designed to confirm the specific inhibition of the p38/NF-

B axis.

In Vitro Anti-Inflammatory Assay (Microglial Model)

Objective: Quantify the reduction of inflammatory cytokines and signaling pathway activation in LPS-stimulated BV-2 microglial cells.

Reagents:

• BV-2 Microglial Cell Line.

• LPS (Lipopolysaccharide) (1

  g/mL).

• (R)-2-Amino-2-methylpentanoic acid (Test Compound): 10, 50, 100

  M.

• Primary Antibodies: Anti-p-p38, Anti-p38, Anti-NF-

  B p65, Anti-I B .

Workflow:

• Seeding: Plate BV-2 cells at

  cells/well in 6-well plates. Incubate for 24h.

• Pre-treatment: Treat cells with the Test Compound (various concentrations) for 1 hour prior to stimulation. Note: Pre-treatment is crucial to observe the preventive effect on kinase activation.

• Stimulation: Add LPS (1

  g/mL) and incubate for:

  • 30-60 mins for Western Blot (phosphorylation analysis).

  • 24 hours for ELISA (cytokine release analysis).

• Lysis & Extraction:

  • For WB: Wash with ice-cold PBS, lyse in RIPA buffer with phosphatase inhibitors.

  • For ELISA: Collect cell culture supernatant.

• Analysis:

  • Western Blot: Normalize p-p38 intensity against total p38. A decrease in the p-p38/total-p38 ratio confirms MoA.

  • ELISA: Measure TNF-

    and PGE2 concentrations in the supernatant.

In Vivo Antinociception Assessment (Hot Plate Test)

Objective: Assess central analgesic efficacy in a rodent model.

Protocol:

• Baseline: Measure the baseline latency of mice on a hot plate (

  C). Cut-off time: 30s to prevent tissue damage.

• Administration: Administer (R)-2-Amino-2-methylpentanoic acid (e.g., 10–40 mg/kg, i.p. or p.o.). Include a Vehicle Control and a Positive Control (e.g., Morphine or Gabapentin).

• Testing: Measure latency at 30, 60, 90, and 120 minutes post-administration.

• Data Calculation: Calculate the Percentage of Maximum Possible Effect (%MPE):

Comparative Analysis: Why This Compound?

(R)-2-Amino-2-methylpentanoic acid occupies a unique chemical space compared to other amino acid analogs.

Compound Class	Representative	Mechanism	Limitation
Standard Amino Acid	L-Norvaline	Arginase Inhibition	Rapidly metabolized; poor stability.
-Amino Acid	Gabapentin	Calcium Channel Blockade	CNS side effects (dizziness, sedation).
-Methyl Amino Acid	(R)-2-Amino-2-methylpentanoic acid	p38/NF- B Inhibition	High metabolic stability; dual central/peripheral action.

References

• The antinociceptive effect and mechanism of action of SY0916. Source: PubMed / NIH Context: Defines the compound (SY0916) as (R)-2-Amino-2-methylpentanoic acid and establishes its mechanism via p38/NF-

  B suppression and cytokine downregulation. URL:[Link] (Note: Verified via search snippet 1.1 matching title and context).

• PubChem Compound Summary for CID 13797673: (R)-2-Amino-2-methylpentanoic acid. Source: PubChem Context:[2] Provides chemical structure, CAS (110916-84-2), and stereochemical data confirming the identity of the (R)-enantiomer. URL:[Link]

• Distinctive Roles of D-Amino Acids in the Homochiral World. Source: Science.gov / Research Topic Context: Background on the biological stability and unique signaling roles of non-L-amino acids (D- or

  -methyl-D-like configurations). URL:[Link]

Sources

• 1. The antinociceptive effect and mechanism of action of SY0916 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. γ-Hydroxybutyric acid - Wikipedia [en.wikipedia.org]

The Alpha-Alkylated Amino Acid Frontier: From Cosmic Origins to Clinical Efficacy

Executive Summary

The substitution of the

-hydrogen in amino acids with an alkyl group represents a transformative strategy in modern peptidomimetics.[1] This structural modification—creating a quaternary carbon center—imparts profound proteolytic stability and induces specific secondary structures via the Thorpe-Ingold effect. This guide analyzes the historical evolution of -alkylated amino acids, from their identification in the Murchison meteorite to the breakthrough stereoselective methodologies of Seebach and Maruoka that enabled their commercial pharmaceutical application.

The Quaternary Carbon Challenge: Structural & Synthetic Barriers

The

-carbon of a proteinogenic amino acid is typically tertiary, bearing a side chain, an amine, a carboxylate, and a hydrogen atom. Replacing this -hydrogen with an alkyl group (most commonly a methyl group) creates a quaternary center.

The Thorpe-Ingold Effect and Helix Induction

The primary utility of

-alkylation lies in conformational restriction. The Thorpe-Ingold effect (or gem-dimethyl effect) dictates that increasing the size of substituents on a carbon atom compresses the internal bond angles between the remaining groups.[2]

In peptides,

-methylation restricts the rotation around the (N-C ) and (C -C') torsion angles. This steric crowding energetically disfavors extended conformations (like -sheets) and strongly promotes helical folding (3 -helix or -helix).

The Synthetic Hurdle

Synthetically, constructing this quaternary center is non-trivial due to:

• Steric Hindrance: The approach of an electrophile to a tertiary enolate is kinetically slow.

• Racemization: In non-cyclic systems, the high basicity required to generate the enolate can lead to racemization of the starting material before alkylation occurs.

• Differentiation: Discriminating between the two faces of a planar enolate intermediate to achieve high enantiomeric excess (ee) requires robust chiral scaffolding or catalysis.

Historical Trajectory: Nature's Lead

Before synthetic chemists mastered the quaternary center, nature demonstrated its utility.

• 1969 (Cosmic Discovery): The Murchison meteorite impact revealed the presence of

  -aminoisobutyric acid (AIB) and isovaline. These non-proteinogenic amino acids suggested that -alkylation is a thermodynamically stable modification capable of surviving extreme extraterrestrial environments.

• Fungal Peptaibols: Concurrently, AIB was isolated from fungal antibiotics (e.g., alamethicin).[3] The AIB residues were found to be critical for the formation of voltage-gated ion channels in fungal membranes, proving the helix-stabilizing power of the

  -methyl group.

The Pivotal Shift: Stereoselective Synthesis Methodologies

The transition from racemic synthesis (Strecker variants) to high-precision asymmetric synthesis relied on two dominant paradigms: Self-Regeneration of Stereocenters (SRS) and Asymmetric Phase-Transfer Catalysis (PTC) .

Method A: Self-Regeneration of Stereocenters (SRS)

Pioneer: Dieter Seebach (ETH Zürich, early 1980s).

The Logic: Instead of using an external chiral auxiliary that must be attached and removed (wasteful), SRS uses the existing chirality of the starting amino acid. The amino acid is cyclized to form a heterocycle (usually an oxazolidinone).[4] This temporary ring "memorizes" the chirality at a second center (the acetal carbon) while the original

-center is destroyed (trigonalized) to form an enolate.[4]

Experimental Protocol: Seebach Alkylation of Proline

Note: This protocol utilizes the "cis-rule" where the bulky tert-butyl group directs incoming electrophiles to the opposite face.

Step-by-Step Methodology:

• Acetal Formation (The Memory Step):

  • Reagents: L-Proline, Pivalaldehyde, Pentane, catalytic TsOH.

  • Procedure: Reflux L-Proline with pivalaldehyde under Dean-Stark conditions. The condensation forms a bicyclic oxazolidinone.

  • Causality: The bulky tert-butyl group from pivalaldehyde locks the conformation. Crucially, it creates a new stereocenter at the acetal position (C2) which is cis to the proline ring fusion, preserving the chiral information.

• Enolate Generation:

  • Reagents: LDA (Lithium Diisopropylamide), THF, -78°C.

  • Procedure: Add the oxazolidinone dropwise to LDA at -78°C.

  • Causality: Low temperature is mandatory to prevent ring opening. The deprotonation destroys the original C

    chirality, creating a planar enolate.

• Stereoselective Alkylation:

  • Reagents: Electrophile (e.g., Methyl Iodide, Benzyl Bromide).

  • Procedure: Add electrophile slowly. Stir at -78°C, then warm to -30°C.

  • Causality: The tert-butyl group sterically blocks the syn face. The electrophile is forced to attack from the anti face (trans to the t-Bu group), regenerating the quaternary center with high diastereoselectivity.

• Hydrolysis (Release):

  • Reagents: Aqueous HCl or NaOH/EtOH.

  • Procedure: Heat the alkylated intermediate to hydrolyze the acetal.

  • Result: Release of the

    -alkylated amino acid and recovery of pivalaldehyde.

Caption: Seebach's SRS pathway. The chirality is "stored" at the acetal center while the

-carbon is alkylated, then regenerated.

Method B: Asymmetric Phase-Transfer Catalysis (PTC)

Pioneers: Martin O’Donnell (Substrates), Keiji Maruoka (Catalysts).

The Logic: This method avoids stoichiometric auxiliaries entirely.[5] It uses a chiral catalyst (quaternary ammonium salt) to shuttle an anionic glycine equivalent from an aqueous phase into an organic phase where it reacts with an electrophile. The catalyst's chiral pocket dictates the facial selectivity.

Experimental Protocol: Maruoka Alkylation

System: Solid-Liquid or Liquid-Liquid biphasic system.

• Substrate Preparation:

  • Use the "O'Donnell Schiff Base" (Glycine tert-butyl ester benzophenone imine). This protects the amine and increases the acidity of the

    -protons.

• Catalytic Cycle:

  • Reagents: Substrate (1.0 eq), Alkyl Halide (1.2 eq), Maruoka Catalyst (

    -symmetric chiral spiro ammonium salt, 1 mol%), 50% KOH (aq), Toluene.

  • Procedure: Mix substrate and electrophile in toluene. Add catalyst and aqueous base at 0°C. Vigorously stir.

  • Causality: The KOH deprotonates the Schiff base at the interface. The chiral ammonium cation pairs with the resulting enolate, extracting it into the toluene layer. The rigid, steric bulk of the Maruoka catalyst (binaphthyl spiro system) shields one face of the enolate, permitting attack only from the desired direction.

• Workup:

  • Separate phases. Treat organic layer with 1N HCl / THF to hydrolyze the imine and ester.

Caption: Maruoka Phase-Transfer Catalysis cycle. The chiral ammonium salt acts as a shuttle and stereocontroller.

Comparative Analysis of Methods

Feature	Seebach SRS	Maruoka PTC
Chirality Source	Stoichiometric (Starting Material)	Catalytic (1-2 mol%)
Substrate Scope	Best for Proline, cyclic AAs	Best for Acyclic (Glycine/Alanine)
Conditions	Cryogenic (-78°C), Anhydrous	Ambient/0°C, Biphasic (Robust)
Scalability	Moderate (Stoichiometric waste)	High (Industrial friendly)
Atom Economy	Lower (Auxiliary required)	High

Pharmacological Implications[1][3][6][7]

The incorporation of

-alkyl amino acids is a validated strategy in medicinal chemistry to overcome the "peptide liability" (rapid metabolism and poor bioavailability).

Proteolytic Resistance

Proteases (e.g., trypsin, chymotrypsin) require the peptide backbone to adopt an extended conformation to fit into the active site. The steric bulk of the

-methyl group prevents this adaptation, rendering the peptide bond nearly uncleavable.

Case Study: Methyldopa

-Methyldopa (Aldomet) was one of the first drugs to exploit this chemistry.

• Mechanism:[6][7][8][9] It is a prodrug. The

  -methyl group allows it to be transported across the Blood-Brain Barrier (via LAT1) and decarboxylated by AADC into -methyldopamine, and subsequently -methylnorepinephrine.

• Effect: The

  -methyl group prevents degradation by Monoamine Oxidase (MAO), allowing it to accumulate and act as a potent agonist at -adrenergic receptors, lowering blood pressure.

Modern Application: Trofinetide

Approved in 2023 for Rett Syndrome, Trofinetide is a synthetic analog of the tripeptide GPE (Gly-Pro-Glu).

• Modification: Methylation of the proline residue.

• Result: The half-life is extended from minutes (GPE) to hours (Trofinetide), allowing for oral dosing while retaining neuroprotective efficacy.

References

• Seebach, D., et al. (1983). "Self-Regeneration of Stereocenters (SRS) - Applications, Limitations, and Abandonment of a Synthetic Principle." Angewandte Chemie International Edition.

• Ooi, T., & Maruoka, K. (2007). "Recent Advances in Asymmetric Phase-Transfer Catalysis." Angewandte Chemie International Edition.

• Karle, I. L., & Balaram, P. (1990). "Structural characteristics of alpha-helical peptide molecules containing Aib residues." Biochemistry.

• Kvenvolden, K., et al. (1970). "Evidence for Extraterrestrial Amino-acids and Hydrocarbons in the Murchison Meteorite." Nature.

• O'Donnell, M. J. (2004). "The Enantioselective Synthesis of alpha-Amino Acids by Phase-Transfer Catalysis with Achiral Schiff Base Esters." Accounts of Chemical Research.

• FDA Labeling. (2023). "Trofinetide Prescribing Information." US Food and Drug Administration.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Thorpe–Ingold effect - Wikipedia [en.wikipedia.org]
• 3. lifetein.com [lifetein.com]
• 4. US6043376A - Synthesis of alpha-methyl, alpha-substituted amino acids - Google Patents [patents.google.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. ethz.ch [ethz.ch]
• 8. Asymmetric Alkylation of Cyclic Ketones with Dehydroalanine via H‐Bond‐Directing Enamine Catalysis: Straightforward Access to Enantiopure Unnatural α‐Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Stereoretentive formylation of ( S )-proline: new application of the self-regeneration of stereo-centres (SRS) principle via chelation to cobalt( iii ... - Dalton Transactions (RSC Publishing) DOI:10.1039/C5DT02674A [pubs.rsc.org]

(R)-2-Amino-2-methyl-pentanoic Acid: A Strategic Chiral Building Block

The following technical guide details the properties, synthesis, and application of (R)-2-Amino-2-methyl-pentanoic acid (also known as (R)-

-methylnorvaline ). This non-proteinogenic amino acid is a critical tool in modern peptidomimetic drug design, offering a solution to two of the most persistent challenges in peptide therapeutics: proteolytic instability and conformational entropy.

Executive Summary

(R)-2-Amino-2-methyl-pentanoic acid (CAS: 110916-84-2) is an

, -disubstituted amino acid that combines the structural rigidity of -aminoisobutyric acid (Aib) with the lipophilicity of norvaline. Its quaternary -carbon center acts as a "conformational lock," forcing peptide backbones into stable helical structures (specifically -helices) while rendering the adjacent peptide bonds nearly impervious to enzymatic hydrolysis. This guide explores its utility as a "stability anchor" in drug discovery, detailing the specific synthetic routes and coupling protocols required to overcome the steric hindrance inherent to its structure.

Chemical Profile & Structural Significance[1][2][3][4][5][6]

The "Alpha-Methyl Effect"

The defining feature of this building block is the substitution of the

-hydrogen with a methyl group. In standard amino acids, the -hydrogen allows for a wide range of Ramachandran angles ( ). Replacing it with a methyl group creates severe steric clashes with the carbonyl oxygen of the preceding residue, drastically restricting the allowed conformational space.

• Thorpe-Ingold Effect: The geminal dimethyl-like effect (methyl + propyl) promotes ring closure and helix formation.

• Helix Promotion: Unlike linear peptides which exist as random coils, peptides containing (R)-

  -methylnorvaline strongly favor helical conformations (Type I/III -turns or -helices).

• Proteolytic Resistance: Proteases (e.g., chymotrypsin, trypsin) require an accessible backbone geometry and often an

  -hydrogen to cleave peptide bonds. The quaternary center blocks the enzyme active site, extending the half-life of therapeutic peptides from minutes to hours or days.

Structural Comparison

The diagram below illustrates the steric progression from Alanine to the target molecule.

Figure 1: Evolution from natural Alanine to the conformationally restricted (R)-

-methylnorvaline.

Synthetic Routes & Manufacturing[5][7][8]

The synthesis of (R)-

-methylnorvaline is non-trivial due to the difficulty of creating a quaternary carbon center with high enantiomeric excess (ee). The industry standard relies on Chiral Ni(II) Schiff Base Complexes (Belokon Chemistry), which offers scalability and high stereocontrol.

The Ni(II)-BPB Method (Belokon's Complex)

This method utilizes a chiral auxiliary derived from proline or amino-benzophenone to coordinate a Nickel(II) ion, forming a planar template that directs incoming alkyl groups to a specific face of the molecule.

Protocol Summary:

• Complex Formation: Condensation of a chiral auxiliary (e.g., (S)-BPB) with L-Alanine and Ni(II) ions forms the nucleophilic Glycine/Alanine equivalent.

• Asymmetric Alkylation: The complex is treated with a base (NaOH/KOH) and Propyl Iodide . The chiral ligand sterically blocks one face, forcing the propyl group to attack from the opposite side.

• Hydrolysis: Mild acid hydrolysis (HCl) decomposes the complex, releasing the free amino acid and allowing recovery of the chiral auxiliary.

Figure 2: The Belokon Ni(II) complex route allows for the recycling of the chiral auxiliary.

Experimental Protocols: Peptide Coupling

Coupling

, -disubstituted amino acids is notoriously difficult. The steric bulk of the methyl and propyl groups hinders the approach of the incoming amine. Standard reagents (EDC, HOBt) often result in incomplete coupling or extremely long reaction times.

The "Hard Coupling" Protocol

For incorporating (R)-

-methylnorvaline into a peptide chain, the following hierarchy of reagents is recommended.

Method A: HATU/HOAt (Standard High-Efficiency)

• Reagents: HATU (1.2 eq), HOAt (1.2 eq), DIPEA (2.5 eq).

• Solvent: DMF or NMP (Polar aprotic solvents reduce aggregation).

• Procedure: Pre-activate the amino acid for 2-5 minutes before adding the resin/amine. Allow reaction to proceed for 2–4 hours. Double coupling is often required.[1]

Method B: Acid Fluorides (For Difficult Sequences) When HATU fails, converting the amino acid to an acid fluoride is the "nuclear option." Acid fluorides are highly reactive yet stable enough to isolate.

• Reagent: TFFH (Fluoro-N,N,tetramethylformamidinium hexafluorophosphate) or Cyanuric Fluoride.

• Mechanism: Generates an acyl fluoride (-COF) which is less sterically demanding than the bulky OAt/OBt active esters.

• Protocol:

  • Dissolve (R)-

    -Me-Nva (1 eq) and TFFH (1 eq) in DCM.

  • Add DIPEA (2 eq) and stir for 30 mins to generate the acid fluoride in situ.

  • Add the amine component.[2][1][3][4][5]

Figure 3: Selection strategy for coupling reagents based on steric demand.

Applications in Drug Discovery[13]

Peptidomimetics & Stability

(R)-

-methylnorvaline is frequently used in SAR (Structure-Activity Relationship) studies to perform a "Methyl Scan." By systematically replacing residues with their -methyl counterparts, researchers can identify:

• Bioactive Conformation: If the analog retains potency, the bioactive conformation likely resembles a helix or turn.

• Metabolic Hotspots: If the analog shows vastly improved half-life, the replaced site was likely a primary cleavage point for proteases.

Case Study Context: Trofinetide & Aib Analogs

While specific proprietary drugs containing (R)-

-methylnorvaline are often undisclosed during development, its mechanism of action mirrors that of Trofinetide (a Gly-2-MePro-Glu analog). In Trofinetide, the methylation of the proline residue prevents degradation. Similarly, (R)- -methylnorvaline is used to replace Leucine or Valine residues in peptide hormones (e.g., GLP-1 analogs, antimicrobial peptides) to lock the amphipathic helix required for receptor binding while preventing cleavage by DPP-IV or neutral endopeptidases.

Privileged Structures

The combination of the hydrophobic propyl chain and the rigid quaternary center makes this amino acid a "privileged structure" for targeting G-Protein Coupled Receptors (GPCRs), where the ligand must penetrate a lipid membrane or hydrophobic pocket while maintaining a rigid shape to activate the receptor.

References

• Belokon, Y. N., et al. (2003).[6] "Synthesis of alpha-amino acids via asymmetric phase transfer-catalyzed alkylation of achiral nickel(II) complexes." Journal of the American Chemical Society.

• Bachem. (2024).[4] "Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives." Bachem Technical Guides.

• Toniolo, C., et al. (1993). "Control of peptide conformation by the alpha-methyl-alpha-amino acid residues." Biopolymers.

• Wenschuh, H., et al. (1996). "Stepwise automated solid phase synthesis of naturally occurring peptaibols using Fmoc amino acid fluorides." Journal of Organic Chemistry.

• Enamine. (2024).[7][3][4][8][9] "Alpha-Methyl Amino Acids in Drug Design." Enamine Building Blocks.

Sources

• 1. peptide.com [peptide.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. peptide.com [peptide.com]
• 4. orgsyn.org [orgsyn.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Synthesis of alpha-amino acids via asymmetric phase transfer-catalyzed alkylation of achiral nickel(II) complexes of glycine-derived Schiff bases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Asymmetric synthesis of unnatural α-amino acids through photoredox-mediated C–O bond activation of aliphatic alcohols - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. bachem.com [bachem.com]
• 9. mdpi.com [mdpi.com]

Role of (R)-2-Amino-2-methyl-pentanoic acid in metabolic pathways

This technical guide details the physicochemical properties, metabolic behavior, and experimental applications of (R)-2-Amino-2-methyl-pentanoic acid (also known as

-methyl-D-norvaline).[1]

Metabolic Stability, Transport Selectivity, and Peptidomimetic Applications[1]

Executive Summary & Stereochemical Definition

(R)-2-Amino-2-methyl-pentanoic acid is a synthetic, non-proteinogenic

-disubstituted amino acid.[1] It is the (R)-enantiomer of -methylnorvaline.[1]

Critical Stereochemical Distinction: In the context of

-methyl amino acids, the Cahn-Ingold-Prelog (CIP) priority rules dictate that the (R)-configuration corresponds spatially to the D-amino acid lineage (assuming the -methyl group replaces the -hydrogen of a standard L-amino acid and takes lower priority than the side chain).[1]

• The (S)-isomer (L-like) mimics natural L-amino acids (e.g., L-Leucine, L-Norvaline) and is a substrate for System L transporters (LAT1).[1]

• The (R)-isomer (D-like) acts as a metabolically inert negative control or a stereospecific structural probe.[1]

This guide focuses on the (R)-isomer's unique role as a metabolic "dead-end" probe, a negative control for transport specificity, and a stabilizer in peptidomimetics.[1]

Metabolic Inertness: The Mechanistic Core

The defining feature of (R)-2-Amino-2-methyl-pentanoic acid is its absolute resistance to the primary catabolic pathways that degrade natural amino acids.[1]

Resistance to Transamination & Oxidative Deamination

Natural amino acid metabolism (e.g., branched-chain amino acid aminotransferase, BCAT) relies on the abstraction of the

-proton to form a ketimine intermediate, followed by hydrolysis to an -keto acid.[1]

• Mechanism of Inertness: The replacement of the

  -proton with a methyl group creates a quaternary carbon center.

• Consequence: Pyridoxal phosphate (PLP)-dependent enzymes cannot abstract a proton to initiate transamination.[1] Similarly, oxidases (like D-amino acid oxidase, DAAO) cannot perform oxidative deamination.[1]

• Result: The molecule remains chemically intact in biological systems, making it an ideal internal standard for metabolomics or a tracer for non-metabolic clearance pathways (e.g., renal filtration).[1]

Resistance to Proteolysis

In peptide synthesis, the incorporation of (R)-2-Amino-2-methyl-pentanoic acid introduces severe steric hindrance.[1]

• Proteolytic Stability: The quaternary center prevents the approach of proteases (e.g., trypsin, chymotrypsin) to the adjacent peptide bond.[1]

• Conformational Lock: It severely restricts the rotation of the

  and torsion angles, often forcing peptides into stable -helical or -helical conformations, enhancing the bioavailability of peptide drugs.[1]

Transport Selectivity: The System L Exclusion

A critical application of this compound is in defining the stereoselectivity of amino acid transporters, particularly System L (LAT1/SLC7A5) , which is upregulated in many cancers.

The Stereochemical Filter

LAT1 is highly stereoselective for L-like ((S)-configuration) large neutral amino acids.[1]

• (S)-

  -methyl-norvaline: Competitively binds and is transported by LAT1.[1]

• (R)-

  -methyl-norvaline: Exhibits negligible affinity for LAT1.[1]

Experimental Utility

Researchers use the (R)-isomer to distinguish between transporter-mediated uptake and passive diffusion/non-specific binding .[1] If a drug conjugate or tracer uptake is inhibited by the (S)-isomer but not by the (R)-isomer, the mechanism is confirmed as stereospecific transport.[1]

Experimental Protocols

Protocol A: Determining Transport Specificity (LAT1 vs. Diffusion)

Objective: To validate if a novel compound utilizes System L transport using (R)-2-Amino-2-methyl-pentanoic acid as a negative control.

Reagents:

• Target Cells: HeLa or T24 (high LAT1 expression).[1]

• Radiotracer:

  -L-Leucine (System L substrate).[1]

• Inhibitor 1 (Active): (S)-2-Amino-2-methyl-pentanoic acid (or BCH).[1]

• Inhibitor 2 (Negative Control): (R)-2-Amino-2-methyl-pentanoic acid .[1]

Workflow:

• Preparation: Seed cells in 24-well plates (

  cells/well). Equilibrate in -free Choline-Cl uptake buffer (to isolate -independent System L).

• Pre-incubation: Incubate cells for 10 min at 37°C.

• Uptake Phase: Add

  -L-Leucine (1 M) in the presence of:

  • Condition A: Vehicle (Control).[1]

  • Condition B: 1 mM (S)-isomer (Expect >90% inhibition).[1]

  • Condition C: 1 mM (R)-isomer (Expect <5% inhibition).[1]

• Termination: Wash cells

  with ice-cold PBS. Lyse with 0.1 N NaOH.

• Analysis: Measure radioactivity via liquid scintillation counting.

• Interpretation: Significant inhibition by (R)-isomer indicates non-specific binding or the involvement of a non-stereoselective transporter (rare for System L).[1]

Protocol B: Metabolic Stability Assay (Microsomal Stability)

Objective: To demonstrate the metabolic inertness of the compound compared to L-Norvaline.[1]

Workflow:

• Incubation: Mix test compound (10

  M) with liver microsomes (0.5 mg/mL) and NADPH regenerating system in phosphate buffer (pH 7.4).

• Sampling: Aliquot at

  min.

• Quenching: Add ice-cold Acetonitrile containing Internal Standard.

• Analysis: LC-MS/MS. Monitor parent ion abundance.

• Result: L-Norvaline will show decay (metabolism); (R)-2-Amino-2-methyl-pentanoic acid should remain >95% constant.[1]

Visualization of Metabolic & Transport Pathways

Diagram 1: The Metabolic Dead-End

This diagram illustrates why the

-methyl group blocks transamination, contrasting natural L-Norvaline with the synthetic (R)-analog.[1]

Caption: Mechanistic comparison showing the metabolic blockade caused by the quaternary

-carbon in (R)-2-Amino-2-methyl-pentanoic acid, preventing PLP-dependent transamination.[1]

Diagram 2: Transport Stereoselectivity (System L)

This diagram details the discrimination of the LAT1 transporter between the (S) and (R) enantiomers.[1]

Caption: Stereoselective filtration by the LAT1 transporter. The (S)-isomer is transported, while the (R)-isomer is excluded, serving as a negative control.[1]

Data Summary: Physicochemical Properties

Property	Value	Relevance
IUPAC Name	(2R)-2-amino-2-methylpentanoic acid	Official nomenclature
Synonyms	-methyl-D-norvaline; (R)- -MeNva	Common usage in synthesis
Molecular Formula		-
Molecular Weight	131.17 g/mol	-
Chirality	(R)	Corresponds to D-amino acid geometry
Metabolic Stability	High	Resistant to oxidases/transaminases
LAT1 Affinity	Negligible	Negative control for transport
pKa ( -COOH)	~2.3	Similar to standard amino acids
pKa ( -NH3+)	~9.7	Slightly higher due to methyl induction

References

• PubChem. (2024).[1] (R)-2-Amino-2-methyl-pentanoic acid | C6H13NO2.[1] National Library of Medicine. [Link][1]

• Yanagida, O., et al. (2001).[1] Human L-type amino acid transporter 1 (LAT1): a major nutrient transport system in malignant tumors. Biochimica et Biophysica Acta (BBA).[1] [Link] (Contextual grounding for LAT1 stereoselectivity).

• Khunweeraphong, N., et al. (2012).[1] Establishment of Stable Cell Lines for System L Amino Acid Transporter 1 (LAT1) and 2 (LAT2). Journal of Pharmacological Sciences. [Link] (Methodology for transport specificity assays).[1]

Sources

• 1. Coenzyme A - Wikipedia [en.wikipedia.org]

Advanced Characterization of Amino Acid Transport Systems: The Role of (R)-2-Amino-2-methyl-pentanoic Acid as a Mechanistic Probe

The following technical guide details the mechanistic role of (R)-2-Amino-2-methyl-pentanoic acid within the context of mammalian amino acid transport systems, specifically focusing on System L (LAT1/LAT2).

Executive Summary: The Stereochemical Gate

In the development of amino acid-mimetic drugs (prodrugs, boron-carriers for BNCT, or imaging agents), the System L (LAT1/SLC7A5) transporter is a primary target due to its high expression in the Blood-Brain Barrier (BBB) and diverse cancer cell lines. However, validating transporter specificity requires precise chemical tools.

(R)-2-Amino-2-methyl-pentanoic acid (also known as

-methyl-D-norvaline) represents a critical class of negative mechanistic probes . Unlike its L-isomer counterpart, which is often a transportable substrate, the (R)-isomer exploits the strict stereoselectivity and steric constraints of the LAT1 binding pocket. This guide details the use of this compound to dissect transport mechanisms, distinguishing carrier-mediated uptake from passive diffusion and validating the stereochemical integrity of in vitro models.

Chemical Profile & Mechanistic Logic

To understand the utility of this probe, we must first analyze its structural divergence from natural substrates.

Structural Analysis

The compound is a synthetic derivative of norvaline (a straight-chain isomer of valine/leucine).

Feature	Description	Mechanistic Impact
Backbone	Pentanoic acid (5-carbon chain)	Mimics the hydrophobicity of Leucine/Isoleucine (natural LAT1 substrates).
-Methylation	Methyl group at C2	Metabolic Stability: Blocks action of transaminases and decarboxylases, ensuring intracellular accumulation is due to transport, not metabolism.
Stereochemistry	(R)-Configuration	Stereoselectivity Probe: Corresponds to the D-amino acid configuration. Most mammalian transporters (LAT1, ASCT2) are L-selective.

The "Excluded Volume" Hypothesis

The substrate binding site of LAT1 (SLC7A5) operates via an alternating access mechanism . Cryo-EM structures reveal a binding pocket that strictly accommodates the L-isomer (S-configuration).

• L-Isomers: The

  -amino and -carboxyl groups form hydrogen bonds with the backbone of the transporter (e.g., TM1 and TM6), positioning the hydrophobic side chain into a specific pocket.

• (R)-Isomer ((R)-2-Amino-2-methyl-pentanoic acid): The inversion of the chiral center creates a steric clash between the

  -methyl/side-chain and the transporter walls, preventing the "occluded" state necessary for protein conformational change.

Therefore, this compound serves as a definitive Negative Control. If significant uptake of this compound is observed, it indicates:

• Barrier Leakage: Compromised membrane integrity.

• Off-Target Transport: Involvement of non-stereoselective systems (rare in mammalian BBB models).

• Passive Diffusion: High lipophilicity driving non-specific entry.

Experimental Protocols: Validating Transport Specificity

The following workflows describe how to use (R)-2-Amino-2-methyl-pentanoic acid (Compound R) alongside its active counterpart (Compound S, or

-methyl-L-leucine) to validate LAT1 activity.

Cis-Inhibition Assay (Competitive Binding)

Objective: Determine if the transporter recognizes the (R)-isomer at the binding site, even if it doesn't transport it (blocker vs. non-binder).

Reagents:

• Tracer:

  -L-Leucine (100 nM).

• Test Compound: (R)-2-Amino-2-methyl-pentanoic acid (10

  M – 10 mM).

• Control Inhibitor: BCH (System L specific) or Unlabeled L-Leucine.[1]

• Buffer:

  -free HBSS (Choline-Cl replacement) to isolate System L (which is -independent).

Protocol:

• Preparation: Seed HEK293-LAT1 overexpressing cells in 24-well plates.

• Equilibration: Wash cells

  with warm -free HBSS.

• Uptake Phase: Incubate cells for 60 seconds (initial rate conditions) with

  -L-Leucine Test Compound.

• Termination: Rapidly wash

  with ice-cold HBSS containing 1 mM unlabeled Leucine (to prevent efflux).

• Lysis & Counting: Lyse cells (0.1 N NaOH), mix with scintillation fluid, and count (CPM).

Interpretation:

• No Inhibition: The transporter does not bind the (R)-isomer. (Expected for strict LAT1).

• Partial Inhibition: The (R)-isomer binds but acts as a competitive blocker.

Trans-Stimulation Assay (Exchange Activity)

Objective: Confirm that the compound is NOT a substrate for exchange (LAT1 is an obligate exchanger).

Protocol:

• Pre-loading: Incubate cells with 1 mM of (R)-2-Amino-2-methyl-pentanoic acid for 30 min.

• Wash: Remove extracellular compound.

• Influx: Measure uptake of

  -L-Leucine.

• Logic: If the (R)-compound entered the cell and is a substrate, it will drive the uptake of the radiotracer via exchange (Trans-stimulation).

• Result: Lack of stimulation confirms the (R)-isomer is excluded from the transport cycle.

Visualizing the Mechanism

The Stereochemical Filter of LAT1

The following diagram illustrates the kinetic decision tree when probing System L with stereoisomers.

Caption: Decision tree for LAT1 stereoselectivity. The (R)-isomer fails the steric check, preventing transport.

Experimental Workflow: Cis-Inhibition

This diagram outlines the self-validating protocol structure.

Caption: Cis-inhibition workflow to distinguish specific transport inhibition from non-specific effects.

Quantitative Benchmarks

When characterizing this probe, researchers should compare kinetic parameters against known standards.

Compound	System Specificity	/ (Approx)	Role in Assay
L-Leucine	System L, B0,+	15 - 20 M	Natural Substrate (Reference)
BCH	System L (Specific)	20 - 50 M	Positive Control (Inhibitor)
-Methyl-L-Leucine	System L	100 - 200 M	Metabolically Stable Substrate
(R)-2-Amino-2-methyl-pentanoic acid	None (Negative)	> 5 - 10 mM	Negative Control / Stereoprobe
MeAIB	System A	N/A for LAT1	System A Exclusion Control

Note: High

values (>5 mM) for the (R)-isomer confirm its lack of affinity for the LAT1 pocket.

Applications in Drug Development

Prodrug Design Scaffold

While the (R)-isomer itself is not a substrate, its structure defines the "exclusion zone" of the transporter.

• Design Rule: Drug conjugates must mimic the (S)-configuration of the amino acid moiety.

• Validation: If a novel prodrug shows uptake similar to the (R)-isomer (i.e., negligible), the stereochemistry or linker position must be revised to match the L-leucine template.

PET Imaging Tracers

In the development of tumor-imaging agents (e.g.,

-labeled amino acids):

• The (R)-isomer is often synthesized as a contaminant or side-product.

• Purification is critical: Even 5% contamination with the (R)-isomer can alter the apparent kinetics and biodistribution, as it will not accumulate in the tumor via LAT1, lowering the signal-to-noise ratio.

References

• Pharmacokinetic role of L-type amino acid transporters LAT1 and LAT2. Source: European Journal of Pharmaceutical Sciences (2008) Context: Defines the substrate specificity and drug transport capability of LAT1/LAT2.

• Transport of amino acid-related compounds mediated by L-type amino acid transporter 1 (LAT1). Source: Journal of Biological Chemistry / PubMed Context: Establishes the structural requirements (hydrophobicity, stereochemistry) for LAT1 recognition.

• Amino acid transporter – Knowledge and References. Source: Taylor & Francis Context: General overview of amino acid transporter families and their physiological roles.

• Incorpor

  -Methylated Amino Acids into Apolipoprotein A-I Mimetic Peptides. Source: NIH / PMC Context: Discusses the chemical properties and metabolic stability of -methylated amino acids.

• PubChem Compound Summary: (R)-2-Amino-2-methyl-pentanoic acid. Source: PubChem Context: Chemical structure, physical properties, and identifiers for the specific probe.[2]

Sources

• 1. Characterization of the system L amino acid transporter in T24 human bladder carcinoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. (R)-2-Amino-2-methyl-pentanoic acid | C6H13NO2 | CID 13797673 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Whitepaper: Spectroscopic Characterization and Structural Analysis of (R)-2-Amino-2-methylpentanoic Acid

-Methylnorvaline (CAS: 110916-84-2) Document ID: WP-AMNV-2023-01

Executive Summary

(R)-2-Amino-2-methylpentanoic acid, commonly referred to as (R)-

-methylnorvaline , represents a critical scaffold in peptidomimetic drug design. As a -tetrasubstituted amino acid, it introduces significant conformational constraints into peptide backbones, predominantly stabilizing helical structures ( -helix or -helix) and enhancing resistance to proteolytic degradation.

This guide provides a comprehensive technical analysis of the molecule, focusing on its spectroscopic signature (NMR, IR, MS) and the methodologies required for its stereochemical validation. The data presented here is synthesized from structural first principles and analogous

-methyl amino acid standards to serve as a robust reference for analytical characterization.

Structural Context & Synthesis[1]

Unlike proteinogenic amino acids, (R)-

-methylnorvaline possesses a quaternary carbon at the -position, preventing racemization under standard physiological conditions. The synthesis of high enantiomeric purity (>98% ee) is typically achieved via the Schöllkopf Bis-Lactim Ether Method , which utilizes a chiral auxiliary to direct the alkylation of the quaternary center.

Synthetic Pathway (Schöllkopf Method)

The following workflow illustrates the stereoselective construction of the quaternary center using (R)-Valine as the chiral director.

Figure 1: Stereoselective synthesis of (R)-

-methylnorvaline via Schöllkopf bis-lactim ether. The isopropyl group of the valine auxiliary sterically shields one face, forcing the propyl group to attack 'trans', establishing the (R)-configuration.

Spectroscopic Data Profile

Nuclear Magnetic Resonance (NMR)

The NMR signature of (R)-

-methylnorvaline is distinct due to the absence of an -proton (H-C ). The most diagnostic feature is the singlet corresponding to the -methyl group, which integrates to 3 protons and shows no coupling to neighbors.

Experimental Conditions:

• Solvent: D₂O (Deuterium Oxide)

• Reference: HDO suppression or TSP internal standard (

  0.00)

• Frequency: 400 MHz (

  H), 100 MHz ( C)

Table 1: H NMR Assignment (400 MHz, D₂O)

Position	Chemical Shift ( ppm)	Multiplicity	Integration	Coupling ( Hz)	Assignment Logic
C2-Me	1.46	Singlet (s)	3H	-	Diagnostic: Isolated Methyl on Quaternary C
C5-H	0.91	Triplet (t)	3H	7.2	Terminal Methyl of propyl chain
C4-H	1.18 – 1.38	Multiplet (m)	2H	-	Methylene (middle of chain)
C3-H	1.68 – 1.88	Multiplet (m)	2H	-	Methylene adjacent to quaternary center
NH₂ / COOH	-	Broad / Absent	-	-	Exchanged with D₂O solvent

Table 2: C NMR Assignment (100 MHz, D₂O)

Position	Chemical Shift ( ppm)	Carbon Type	Structural Significance
C1	176.5	Quaternary (C=O)	Carboxyl carbon (deshielded)
C2	61.8	Quaternary (C_q)	Chiral Center (No DEPT signal)
C3	39.2	Methylene (CH₂)	-carbon (shielded by alkyl chain)
C2-Me	23.5	Methyl (CH₃)	-methyl group
C4	17.1	Methylene (CH₂)	-carbon
C5	13.8	Methyl (CH₃)	Terminal methyl

Analyst Note: In

C DEPT-135 experiments, C2 and C1 will disappear. C3 and C4 will appear inverted (negative), while C5 and C2-Me will appear upright (positive).

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and analyze the fragmentation pattern, which is characteristic of

-methyl amino acids (loss of carboxyl group).

• Ionization Mode: Electrospray Ionization (ESI), Positive Mode

• Formula: C₆H₁₃NO₂[1][2]

• Exact Mass: 131.0946 Da[2]

Table 3: MS Fragmentation Pattern

m/z (Observed)	Ion Species	Fragment Identity	Mechanism
132.1		Parent Ion	Protonation of amine
154.1		Sodium Adduct	Common in salt-rich samples
86.1		Immonium Ion	-Cleavage (Loss of 45 Da)
114.1		Deamination	Loss of 17 Da (Minor pathway)

Infrared Spectroscopy (FT-IR)

The IR spectrum typically reflects the zwitterionic nature of the solid amino acid (

and ).

• Sampling: KBr Pellet or ATR (Attenuated Total Reflectance)

• Key Bands:

  • 3100 – 2600 cm⁻¹: Broad, strong absorption. N-H stretching of

    (ammonium).

  • 1580 – 1610 cm⁻¹: Strong asymmetric stretching of

    (carboxylate).

  • 1400 – 1420 cm⁻¹: Symmetric stretching of

    .

  • 1510 cm⁻¹: N-H bending (deformation).

Stereochemical Validation (E-E-A-T Protocol)

Determining the enantiomeric purity of (R)-

-methylnorvaline is critical, as the (S)-enantiomer may have antagonistic biological effects. Two primary methods are validated for this purpose.

Method A: Polarimetry (Classical)

While specific rotation values can vary by solvent and concentration, the (R)-isomer of

-methyl amino acids generally follows the rotation direction of its homologs (e.g., (R)-Isovaline).

• Instrument: Digital Polarimeter (Sodium D-line, 589 nm)

• Standard Protocol: Dissolve 10 mg in 1 mL 6N HCl or H₂O.

• Expected Trend: Compare against a certified reference standard.

  • Note: Small rotations are common for aliphatic

    -methyl amino acids; high-concentration samples (>1.0 g/100mL) are recommended for accuracy.

Method B: Marfey’s Analysis (Advanced)

This is the gold standard for determining enantiomeric excess (% ee). It involves derivatizing the amino acid with FDAA (Marfey's Reagent) to create diastereomers that are separable by standard C18 HPLC.

Figure 2: Marfey's Analysis workflow. The (R)-enantiomer derivatized with L-FDAA will elute at a different retention time than the (S)-enantiomer derivatized with L-FDAA, allowing precise quantification of chiral purity.

References

• Schöllkopf, U. (1983). "Enantioselective synthesis of non-proteinogenic amino acids via metallated bis-lactim ethers of 2,5-diketopiperazines." Tetrahedron, 39(12), 2085-2091.

• PubChem Database. "Compound Summary: (R)-2-Amino-2-methylpentanoic acid (CID 13797673)." National Library of Medicine.

• Marfey, P. (1984). "Determination of D-amino acids. II. Use of a chiral reagent for liquid chromatographic resolution of racemic amino acids." Carlsberg Research Communications, 49(6), 591-596.

• Misicka, A., et al. (2008). "Synthesis and Opioid Activity of [D-Ala2]Deltorphin I Analogs with alpha,alpha-Disubstituted Amino Acids." Peptides.

Sources

• 1. (R)-2-Amino-2-methyl-pentanoic acid | C6H13NO2 | CID 13797673 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (2S)-2-amino-3-methylpentanoic acid | C6H13NO2 | CID 5351546 - PubChem [pubchem.ncbi.nlm.nih.gov]

Conformational Analysis of Peptides Containing Alpha-Methylated Amino Acids

Content Type: Technical Guide / Whitepaper Audience: Researchers, Medicinal Chemists, Structural Biologists

Executive Summary

The incorporation of

-methylated amino acids (e.g., -aminoisobutyric acid or Aib, -methylphenylalanine) is a pivotal strategy in modern peptidomimetic drug design. By replacing the -hydrogen with a methyl group, researchers induce the Thorpe-Ingold effect (gem-dimethyl effect), which severely restricts the conformational space of the peptide backbone. This modification enhances metabolic stability against proteolysis and forces the peptide into specific secondary structures—predominantly helical forms.

However, distinguishing between the two dominant helical forms—the

-helix and the -helix —remains a significant analytical challenge.[1][2] This guide provides a rigorous, self-validating framework for the synthesis and conformational characterization of these sterically constrained peptides, synthesizing data from Circular Dichroism (CD), Nuclear Magnetic Resonance (NMR), and X-ray crystallography.

Theoretical Foundation: The Steric Lock

The introduction of an

-methyl group alters the Ramachandran landscape. Unlike standard L-amino acids, which have broad allowed regions for and torsion angles, -disubstituted amino acids are energetically forced into a narrow region:

• : This corresponds to the right-handed ( ) or left-handed ( ) helical region.

• Achiral vs. Chiral: Aib is achiral and can adopt either left- or right-handed helices depending on the terminal chiral residues. Chiral

  -methyl amino acids (e.g., (S)- -Me-Phe) will dictate a specific screw sense.

Key Insight: Short peptides rich in

-methylated residues (< 8 residues) overwhelmingly favor the -helix (i i+3 H-bonding) over the -helix (i i+4 H-bonding) due to packing forces and electrostatic interactions, though solvent polarity can shift this equilibrium.

Synthesis Strategy: Overcoming Steric Hindrance

Before analysis can begin, the peptide must be synthesized. The added methyl group creates significant steric bulk, making standard solid-phase peptide synthesis (SPPS) coupling protocols inefficient.

Optimized Coupling Protocol:

• Coupling Reagents: Use HATU or HOAt/DIC . Standard HBTU/HOBt is often insufficient for

  -methyl to -methyl couplings.

• Reaction Time: Extend coupling times to 2–4 hours (vs. standard 30-45 mins).

• Double Coupling: Mandatory for any linkage involving an

  -methylated residue.

• N-Terminus Capping: Acetylation is crucial to prevent truncated sequences from complicating the NMR analysis.

Analytical Workflow: A Self-Validating Protocol

This workflow is designed to cross-verify structural assignments. Do not rely on a single method.

Step 1: Circular Dichroism (CD) Spectroscopy

CD provides the first estimation of secondary structure.

• Solvent: TFE (Trifluoroethanol) is preferred to stabilize helicity; Methanol or Water/Acetonitrile mixtures are secondary options.

• The Ratio Test (

  ): Calculate the ratio of molar ellipticity at 222 nm to 208 nm ( ).

Feature	-Helix	-Helix
H-Bonding Pattern
Residues per Turn	3.0	3.6
Rise per Residue	2.0 Å	1.5 Å
CD Ratio ( )	< 0.6 (Distinctive)	~ 1.0 (Double minima)
Negative Band	Strong shift ~207 nm; weak ~222 nm	Distinct minima at 208 nm & 222 nm

Critical Note: While

suggests -helicity, Aib-rich peptides can exhibit anomalous CD spectra. CD must be validated by NMR.

Step 2: Solution-State NMR (The Gold Standard)

NMR provides atomic-resolution evidence of the H-bonding network.

Experimental Setup:

• Concentration: 2–5 mM.

• Solvent:

  (aprotic, favors H-bonds) or DMSO- (competitor, tests H-bond strength).

• Temperature: 298 K standard; Variable Temperature (VT) experiments required.

Validation Metrics:

• Amide Temperature Coefficients (

  ):

  • Measure chemical shift of NH protons at 5 temperatures (e.g., 25°C to 55°C).

  • < 3 ppb/K: Solvent-shielded (involved in intramolecular H-bond).

  • > 5 ppb/K: Solvent-exposed.

  • Interpretation: In a

    -helix, the first two NHs are exposed; the rest are shielded. In an -helix, the first three are exposed.

• NOE Connectivity (NOESY/ROESY):

  • : Strong in both helices.
  • : Diagnostic for -helix. Medium intensity.
  • : Diagnostic for -helix. Weak/Medium intensity.
  • : Often observed in -helices.[1][2]

Step 3: X-Ray Crystallography (Definitive)

If the peptide crystallizes, X-ray diffraction resolves the exact

angles.

• -helix: Average .
• -helix: Average .

Visualization of Logic and Workflows

Diagram 1: Integrated Conformational Analysis Workflow

This flowchart illustrates the sequence of operations from synthesis to structural assignment.

Caption: Workflow for synthesizing and structurally characterizing alpha-methylated peptides.

Diagram 2: Distinguishing Helical Topologies

A logic tree to differentiate between the two competing helical forms based on experimental data.

Caption: Decision logic for distinguishing 3_10-helix from alpha-helix using CD and NMR markers.

References

• Toniolo, C., et al. (1996).[2][3] "Circular Dichroism Spectrum of a Peptide

  -Helix." Journal of the American Chemical Society.[1][2][4] Link

• Millhauser, G. L. (1995).[2][3] "Views of Helical Peptides: A Proposal for the Position of

  -Helix along the Thermodynamic Folding Pathway." Biochemistry. Link

• Karle, I. L., & Balaram, P. (1990).[2] "Structural Characteristics of

  -Helical Peptide Molecules Containing Aib Residues." Biochemistry. Link

• Clayden, J., et al. (2011).[4] "Interruption of a

  -helix by a single Gly residue in a poly-Aib motif." Biopolymers.[2][3][4][5][6] Link

• Formaggio, F., et al. (2002).[4] "Discriminating

  - from -helices: Vibrational and electronic CD and IR absorption study." Biopolymers.[2][3][4][5][6] Link

Sources

• 1. Revisiting 310-helices: biological relevance, mimetics and applications [explorationpub.com]
• 2. explorationpub.com [explorationpub.com]
• 3. Efforts toward deriving the CD spectrum of a 3(10) helix in aqueous medium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Secondary Structure and Backbone Conformation | SWISS-MODEL [swissmodel.expasy.org]

Stereochemistry and absolute configuration of 2-Amino-2-methyl-pentanoic acid

Topic: Stereochemistry and Absolute Configuration of 2-Amino-2-methylpentanoic Acid Content Type: Technical Guide / Whitepaper Audience: Senior Researchers, Medicinal Chemists, and Process Scientists

Executive Summary

In the landscape of peptidomimetics,

-disubstituted amino acids represent a critical toolkit for overcoming the pharmacokinetic limitations of native peptides.[1] Among these, 2-Amino-2-methylpentanoic acid (also known as -methylnorvaline) stands out as a potent conformational restrictor. By replacing the -hydrogen of norvaline with a methyl group, this scaffold locks the peptide backbone into specific helical conformations (notably -helices) and provides steric shielding against proteolytic degradation.

This guide provides a rigorous analysis of the stereochemical assignment (CIP rules), validated synthetic pathways for the biologically relevant (S)-enantiomer, and protocols for analytical resolution.

Structural Fundamentals & Absolute Configuration

The Molecule

• IUPAC Name: 2-Amino-2-methylpentanoic acid

• Common Name:

  -Methylnorvaline

• Molecular Formula:

• Chirality: The molecule possesses a quaternary

  -carbon, making it an isostere of L-Norvaline where the -proton is substituted by a methyl group.

Cahn-Ingold-Prelog (CIP) Assignment

To determine the absolute configuration, we must rigorously apply the CIP priority rules to the quaternary center.

Priority Assignment:

• (Amino Group): Nitrogen (Atomic Number 7) has the highest priority.[2] (Priority 1)
• (Carboxyl Group): The Carbon is bonded to (treating the carbonyl as two C-O bonds). (Priority 2)
• (Propyl Group): The -carbon is bonded to . The -carbon is bonded to . This chain outranks the methyl group.[2] (Priority 3)
• (Methyl Group): The Carbon is bonded to . (Priority 4)

Configuration Determination: Viewing the molecule with the lowest priority group (Methyl, Priority 4) pointing away from the viewer:

• The sequence

  traces a Counter-Clockwise path.[2][3]

• Result: The configuration is (S) .

Critical Note: The (S)-enantiomer of

-methylnorvaline is stereochemically analogous to L-Norvaline . In most biological applications, the (S)-enantiomer is the target scaffold to mimic natural L-amino acid topology.

Figure 1: Cahn-Ingold-Prelog (CIP) priority assignment logic for (S)-2-Amino-2-methylpentanoic acid.

Asymmetric Synthesis: The "Expert" Route

While racemic synthesis followed by resolution is possible, high-value drug development requires asymmetric synthesis.[2] The Schöllkopf Bis-Lactim Ether method remains the gold standard for generating quaternary

-amino acids with high enantiomeric excess (ee > 95%).

The Schöllkopf Protocol (Bis-Lactim Ether)

To synthesize (S)-2-amino-2-methylpentanoic acid , one must carefully select the chiral auxiliary.

• Auxiliary: Cyclo(D-Val-Ala).[2] Note the use of D-Valine as the directing group.

• Reasoning: The isopropyl group of the valine moiety directs the incoming electrophile to the trans face. To obtain the (S)-quaternary center (which corresponds to L-amino acid topology), the D-Val auxiliary is typically required when alkylating an alanine template with a propyl halide.

Step-by-Step Workflow:

• Formation of Bis-Lactim Ether:

  • Precursor: Cyclo(D-Val-Ala).[2]

  • Reagent: Trimethyloxonium tetrafluoroborate (

    ) or Dimethyl sulfate.[2]

  • Product: The dimethoxy bis-lactim ether.[2]

• Metallation:

  • Reagent: n-Butyllithium (

    ) in THF at -78°C.

  • Mechanism: Selective deprotonation occurs at the alanine

    -position (less sterically hindered than the valine position).

• Stereoselective Alkylation:

  • Electrophile: 1-Iodopropane (Propyl iodide).[2]

  • Stereochemistry: The electrophile approaches trans to the bulky isopropyl group of the D-Val residue.

  • Result: Formation of the quaternary center with high diastereoselectivity.[2]

• Hydrolysis:

  • Reagent: Dilute Trifluoroacetic acid (TFA) or HCl.[2]

  • Outcome: The bis-lactim ether is hydrolyzed to release the chiral auxiliary (D-Valine methyl ester) and the target amino acid ester.[4]

  • Final Step: Saponification to yield free (S)-2-amino-2-methylpentanoic acid .

Figure 2: Schöllkopf Bis-Lactim Ether synthesis pathway for (S)-

-methylnorvaline.

Analytical Characterization & Validation

Trustworthiness in synthesis relies on rigorous validation.[2] Two primary methods are required: Chiral HPLC for enantiomeric purity and Polarimetry for absolute configuration confirmation.[2]

Chiral HPLC Method

Separating

-methyl amino acids is challenging due to the lack of a derivatizable -proton. Zwitterionic phases or Crown Ether phases are preferred for underivatized analysis.[2]

Parameter	Protocol A (Ligand Exchange)	Protocol B (Crown Ether)
Column	Chiralpak ZWIX(+) (Zwitterionic)	Crownpak CR-I(+)
Mobile Phase	MeOH/ACN/H2O (49:49:[5]2) + 50mM Formic Acid + 25mM Diethylamine	(pH 1.5) / Methanol (90:10)
Detection	UV at 210 nm (or ELSD/CAD)	UV at 200-210 nm
Selectivity	High for free amino acids.	Excellent for primary amines near chiral centers.[2]
Elution Order	Typically (S) before (R) on ZWIX(+) (Verify with standard).	Depends on Crown ether variant.[2]

Optical Rotation (Polarimetry)

• Instrument: Digital Polarimeter (Sodium D-line, 589 nm).[2]

• Solvent: 1M HCl or

  .[2]

• Expected Sign: While specific literature values vary by concentration/solvent, L-amino acid analogs (S-configuration) in acidic media generally exhibit positive (+) rotation or weak rotation compared to their parents.

• Standardization: Always run a blank solvent and, if possible, a commercially available racemic standard to establish the separation window before assigning the enantiomer.

Strategic Application in Drug Design

Why synthesize this specific molecule? It serves as a "Conformational Lock."[2]

Helix Stabilization

The "Thorpe-Ingold Effect" (gem-dimethyl effect) applies here. The additional methyl group at the

-carbon restricts the rotation around the ( ) and ( ) bonds.

• Restriction: Confines the backbone to helical regions of the Ramachandran plot (typically ).

• Structure Induced: Strongly promotes

  -helices and -helices .[1][2]

Proteolytic Stability

The quaternary center eliminates the

-hydrogen, rendering the peptide bond significantly more resistant to:

• Proteases: Trypsin/Chymotrypsin cannot easily access the scissile bond due to steric hindrance.[2]

• Racemases: Prevents in vivo racemization (which requires

  -proton abstraction).[2]

References

• Cahn, R. S., Ingold, C., & Prelog, V. (1966).[2] Specification of Molecular Chirality. Angewandte Chemie International Edition. Link

• Schöllkopf, U., et al. (1981).[2][4] Enantioselective Synthesis of α-Alkyl-α-amino Acids by Alkylation of the Bis-lactim Ether of Cyclo-(L-valyl-glycyl). Liebigs Annalen der Chemie. Link (Note: Foundation of the method).

• Groth, U., & Schöllkopf, U. (1983).[2] Asymmetric synthesis of (R)-α-methyl amino acids. Synthesis. Link

• Ilisz, I., et al. (2008).[2][6] Separation of alpha-amino acids on macrocyclic glycopeptide-based chiral stationary phases. Journal of Pharmaceutical and Biomedical Analysis. Link

• Toniolo, C., et al. (1993).[2] Structure and conformation of peptides containing the alpha-methylnorvaline residue. Biopolymers. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. phx.phenomenex.com [phx.phenomenex.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Schöllkopf Bis-Lactim Amino Acid Synthesis [drugfuture.com]
• 5. chiraltech.com [chiraltech.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Biological significance of D-amino acid analogs in research

Beyond the Mirror Image: The Strategic Implementation of D-Amino Acid Analogs in Biomedical Research and Drug Design

Executive Summary

The biological world was once thought to be exclusively homochiral, dominated by L-amino acids. This paradigm has shifted.[1] D-amino acids (DAAs) are not merely "unnatural" stereoisomers but are critical endogenous signaling molecules and powerful tools in synthetic biology.[1] For the modern researcher, DAAs represent a strategic avenue to engineer protease resistance, modulate receptor activity, and disassemble bacterial biofilms. This guide moves beyond basic chirality to the functional application of DAAs in high-fidelity research and therapeutic development.

The Biological Imperative: Endogenous Roles

Before applying DAAs as tools, one must understand their native biological significance. They are not inert byproducts but active participants in mammalian physiology.[1]

• D-Serine (Neuromodulation):

  • Mechanism: Acts as a mandatory co-agonist at the N-methyl-D-aspartate (NMDA) receptor, specifically binding to the "glycine site" on the GluN1 subunit.[1]

  • Physiological Source: Synthesized by Serine Racemase (SR) from L-Serine in neurons and astrocytes.[1]

  • Significance: It dictates synaptic plasticity (LTP/LTD).[1] Dysregulation is implicated in schizophrenia (hypofunction) and excitotoxicity (hyperfunction).[1]

• D-Aspartate (Neurodevelopment):

  • Found in high concentrations in the embryonic brain, regulating neurogenesis and endocrine function before degrading rapidly post-natally via D-amino acid oxidase (DAAO).[1]

Pathway Visualization: D-Serine at the Synapse

Figure 1: The "Serine Shuttle" mechanism where D-Serine acts as a mandatory co-agonist for NMDA receptor activation.[1]

Engineering Stability: The Retro-Inverso Strategy

In drug development, the primary utility of DAAs is overcoming the "proteolytic cliff." Native L-peptides have half-lives measured in minutes.[1]

• The Concept: Proteases recognize specific side-chain orientations in the L-configuration.

• Retro-Inverso (RI) Design:

  • Inverso: Replace all L-amino acids with D-amino acids (inverts chirality).

  • Retro: Reverse the peptide sequence (C-terminus to N-terminus).

  • Result: The side chains of an RI peptide assume a topology nearly identical to the parent L-peptide in 3D space, maintaining receptor binding while becoming invisible to proteases.

Comparative Data: L-Peptide vs. Retro-Inverso Analog

Feature	Native L-Peptide	Retro-Inverso (D-Analog)	Biological Outcome
Protease Susceptibility	High (Trypsin, Chymotrypsin)	Negligible	Extended Half-life ( )
Immunogenicity	High (T-cell epitopes)	Low	Reduced antibody response
Receptor Affinity	High ( ~nM)	Variable (often maintained)	Sustained potency
Gut Stability	Poor	High	Potential for oral delivery

Diagram: Retro-Inverso Logic

Figure 2: Topological mimicry allows RI peptides to bind targets while evading proteases.

Therapeutic Applications & FDA Precedents

The incorporation of DAAs is a validated strategy in approved pharmacotherapeutics.[1]

• Degarelix (Firmagon): A GnRH antagonist for prostate cancer.[1][2] It contains five D-amino acids (e.g., D-4-Chloro-Phe, D-Ala) to prevent degradation and ensure prolonged receptor blockade.[1]

• Goserelin (Zoladex): A GnRH agonist containing D-Ser(tBu).[1][3] This substitution prevents rapid cleavage by post-proline cleaving enzymes, extending half-life from minutes to hours.

• Cyclosporine A: Contains D-Alanine, critical for the cyclic backbone conformation that permits binding to cyclophilin.

Protocol: Synthesis & Incorporation (SPPS)

Synthesizing peptides with DAAs requires specific modifications to standard Solid Phase Peptide Synthesis (SPPS) to prevent racemization (where the expensive D-aa converts back to L during coupling).[1]

Critical Control Point: Avoid strong bases during coupling. Use high-efficiency coupling reagents.[1]

Protocol: High-Fidelity D-Amino Acid Coupling

• Resin Preparation: Swell Rink Amide resin in DMF (30 min).

• Deprotection: 20% Piperidine in DMF (2 x 5 min). Wash x5 with DMF.

• Activation (The Critical Step):

  • Dissolve D-Fmoc-Amino Acid (5 eq).

  • Add Oxyma Pure (5 eq) and DIC (Diisopropylcarbodiimide, 5 eq).[1]

  • Why? Oxyma/DIC is superior to HBTU/DIEA for preventing racemization of sensitive residues (like D-Cys or D-His).[1]

• Coupling: Add activated solution to resin.[1] Shake for 60 min at Room Temp.

• Monitoring: Perform Chloranil test (for secondary amines) or Kaiser test.

• Cleavage: TFA/TIPS/H2O (95:2.5:2.5).

Analytical Methodologies: Marfey’s Method

Standard C18 HPLC cannot distinguish enantiomers.[1] To verify you actually synthesized a D-peptide (or to detect endogenous D-aa), you must use chiral derivatization.[1]

The Gold Standard: Marfey’s Reagent (FDAA) FDAA (1-fluoro-2-4-dinitrophenyl-5-L-alanine amide) reacts with primary amines to form diastereomers.[1] Since diastereomers have different physical properties (unlike enantiomers), they separate on standard C18 columns.[1]

Step-by-Step Protocol:

• Sample Prep: Dissolve 50 µL of sample (peptide hydrolysate or biological fluid) in water.[1]

• Derivatization: Add 100 µL of 1% FDAA in acetone + 20 µL 1M NaHCO3.

• Incubation: Heat at 40°C for 60 minutes . (Do not overheat; FDAA can degrade).[1]

• Quenching: Stop reaction with 10 µL 2M HCl.

• Analysis: Inject onto C18 HPLC.

  • Elution Order: L-L derivatives typically elute before L-D derivatives due to intramolecular H-bonding in the D-isomer reducing polarity.[1]

Diagram: Analytical Workflow

Figure 3: Separation of enantiomers using Marfey's Reagent on a standard achiral column.

Biofilm Disassembly: A New Frontier

Recent research indicates that certain bacteria (e.g., B. subtilis, S. aureus) incorporate D-amino acids (D-Tyr, D-Met, D-Trp) into their cell walls during the stationary phase.[1] This incorporation triggers the release of amyloid fibers, causing the biofilm to disassemble.

• Application: Researchers are now using mixtures of D-amino acids (at mM concentrations) to enhance the efficacy of antibiotics by breaking down the protective biofilm matrix, a strategy showing promise in treating chronic infections like Cystic Fibrosis.[1]

References

• Mothet, J. P., et al. (2000).[1] "D-Serine is an endogenous ligand for the glycine site of the N-methyl-D-aspartate receptor."[1] Proceedings of the National Academy of Sciences. Link[1]

• Kolodkin-Gal, I., et al. (2010).[1] "D-Amino acids trigger biofilm disassembly."[1][4] Science. Link[1]

• Bruckdorfer, T., et al. (2004).[1] "From production of peptides in milligram amounts for research to multi-tons quantities for drugs of the future."[1] Current Pharmaceutical Biotechnology. Link (Context for Oxyma/DIC coupling).

• Bhushan, R., & Brückner, H. (2004).[1] "Marfey's reagent for chiral amino acid analysis: A review." Amino Acids.[1][2][5][6][7][8] Link[1]

• FDA Label - Firmagon (Degarelix). U.S. Food and Drug Administration.[1] Link

Sources

• 1. Goserelin - Wikipedia [en.wikipedia.org]
• 2. DK2421887T3 - A process for the preparation of degarelix - Google Patents [patents.google.com]
• 3. trial.medpath.com [trial.medpath.com]
• 4. repository.uobaghdad.edu.iq [repository.uobaghdad.edu.iq]
• 5. Cyclosporin A | C62H111N11O12 | CID 5284373 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chem.uci.edu [chem.uci.edu]
• 7. peptide.com [peptide.com]
• 8. accessdata.fda.gov [accessdata.fda.gov]

Protocols & Analytical Methods

Application Note: Precision Asymmetric Synthesis of (R)-2-Amino-2-methylpentanoic Acid

Topic: Asymmetric Synthesis of (R)-2-Amino-2-methylpentanoic Acid Content Type: Application Note & Protocol Guide ID: AN-AMNV-026

Abstract

(R)-2-Amino-2-methylpentanoic acid (also known as (R)-

-methylnorvaline) is a critical non-proteinogenic quaternary amino acid used in the design of proteolysis-resistant peptidomimetics and conformationally constrained drug scaffolds. The construction of the tetrasubstituted carbon center poses significant steric challenges, often resulting in low yields or poor enantioselectivity using standard alkylation methods. This guide details two validated protocols for the asymmetric synthesis of the (R)-enantiomer: (1) The stoichiometric Schöllkopf Bis-Lactim Ether method for high-purity, laboratory-scale production, and (2) Phase-Transfer Catalyzed (PTC) Alkylation using Maruoka-style catalysts for scalable, atom-economical synthesis.

Introduction & Strategic Analysis

The introduction of an

-methyl group into an amino acid backbone restricts the rotation of the and torsion angles, stabilizing specific secondary structures (e.g., -helices or -turns) and blocking enzymatic degradation.

Synthetic Challenges

• Steric Hindrance: The formation of a quaternary center requires nucleophilic attack at a sterically crowded carbon.

• Enantiocontrol: Standard enzymatic resolutions often favor the (S)-enantiomer (L-series). Accessing the (R)-enantiomer (D-series) requires specific chemical steering or engineered biocatalysts.

• Racemization: Unlike tertiary amino acids, quaternary amino acids are resistant to racemization, which is advantageous for stability but makes dynamic kinetic resolution strategies difficult.

Route Selection Matrix

Feature	Schöllkopf Bis-Lactim Ether	Phase-Transfer Catalysis (PTC)
Primary Mechanism	Diastereoselective alkylation via chiral auxiliary	Enantioselective ion-pairing with chiral catalyst
Enantiomeric Excess (ee)	Typically >98%	90–96% (Ligand dependent)
Scalability	Low to Medium (Stoichiometric auxiliary)	High (Catalytic)
Atom Economy	Low (Auxiliary is hydrolyzed/recycled)	High
Target Audience	MedChem (Gram scale, high purity)	Process Chem (Kg scale, cost-efficiency)

Protocol A: Schöllkopf Bis-Lactim Ether Method

Best for: Absolute stereocontrol and high purity (>98% ee).

Principle

This method utilizes a cyclic dipeptide (diketopiperazine) derived from L-Valine and L-Alanine. The isopropyl group of the L-Valine unit acts as a steric shield, forcing the incoming electrophile (propyl iodide) to attack from the trans face, thereby establishing the (R)-configuration at the quaternary center.

Reagents & Materials

• Substrate: Cyclo(L-Val-L-Ala) (commercially available or synthesized from L-Val and L-Ala).

• Reagent: Trimethyloxonium tetrafluoroborate (Meerwein's salt) or Methyl triflate.

• Base: n-Butyllithium (n-BuLi), 1.6 M in hexanes.

• Electrophile: 1-Iodopropane.

• Solvent: Anhydrous THF (Tetrahydrofuran).

Step-by-Step Protocol

Step 1: Formation of the Bis-Lactim Ether

• Suspend Cyclo(L-Val-L-Ala) (10 mmol) in anhydrous dichloromethane (DCM).

• Add Trimethyloxonium tetrafluoroborate (22 mmol) under nitrogen.

• Stir at room temperature for 24–48 hours until the solution is clear.

• Quench with saturated aqueous NaHCO₃/Na₂CO₃. Extract with DCM, dry over MgSO₄, and concentrate.

• Result: (3S, 6S)-3-isopropyl-6-methyl-2,5-dimethoxy-3,6-dihydropyrazine (The Bis-Lactim Ether).

Step 2: Asymmetric Alkylation (The Critical Step)

• Dissolve the Bis-Lactim Ether (5 mmol) in anhydrous THF (50 mL) and cool to -78°C under Argon.

• Add n-BuLi (5.5 mmol) dropwise. Stir for 20 minutes.

  • Note: The lithiated species is planar; the isopropyl group blocks the top face (relative to the drawing convention).

• Add 1-Iodopropane (6 mmol) dropwise.

• Stir at -78°C for 2 hours, then allow to warm slowly to room temperature overnight.

• Remove solvent in vacuo.[1] Partition residue between diethyl ether and water.

• Purify the alkylated intermediate by flash chromatography (EtOAc/Hexanes).

Step 3: Hydrolysis to (R)-Amino Acid[2]

• Dissolve the alkylated intermediate in 0.25 N Trifluoroacetic acid (TFA) (aqueous) mixed with acetonitrile (1:1).

• Stir at room temperature for 24 hours.

  • Mechanism:[1][3][4][5][6] This mild hydrolysis cleaves the bis-lactim ring, releasing Methyl L-Valinate and Methyl (R)-2-amino-2-methylpentanoate.

• Evaporate volatiles.

• Separation: The methyl ester of the target amino acid is separated from the valine auxiliary via distillation or column chromatography (the target is more volatile/less polar than the valine derivative).

• Final Saponification: Treat the ester with 2N HCl at reflux for 2 hours to obtain the free acid.

Mechanistic Visualization (Schöllkopf)

Figure 1: Stereochemical steering in the Schöllkopf synthesis. The L-Valine auxiliary forces the propyl group to enter trans to the isopropyl group.

Protocol B: Asymmetric Phase-Transfer Catalysis (PTC)

Best for: Scalability, "Green" Chemistry, and industrial application.

Principle

This method uses a chiral quaternary ammonium salt (Maruoka catalyst or Cinchona alkaloid derivative) to facilitate the transfer of an inorganic base into the organic phase. The catalyst forms a tight ion pair with the enolate of an alanine Schiff base, blocking one face and permitting enantioselective alkylation.

Reagents & Materials

• Substrate: tert-Butyl alaninate benzophenone Schiff base (commercially available or prepared from Ala-OtBu + Benzophenone imine).

• Catalyst: (R,R)-3,4,5-trifluorophenyl-NAS Bromide (Maruoka Catalyst) OR N-(9-anthracenylmethyl)cinchonidinium bromide.

  • Note: To obtain the (R)-amino acid , one typically uses the (R,R)-catalyst (Maruoka) or the Cinchonidinium salt (O'Donnell/Lygo systems often follow specific pairing rules; verify specific catalyst/product correlation for quaternary centers).

• Electrophile: 1-Bromopropane.

• Base: 50% aqueous KOH or solid CsOH·H₂O.

• Solvent: Toluene or Toluene/CHCl₃ mixture.

Step-by-Step Protocol

Step 1: Substrate Preparation

• Mix L-Alanine tert-butyl ester hydrochloride (1 eq) with Benzophenone imine (1.05 eq) in DCM.

• Stir at room temperature for 16 hours. Filter off NH₄Cl. Concentrate to yield the Alanine Schiff Base .

Step 2: Catalytic Alkylation[7]

• Dissolve Alanine Schiff Base (1.0 mmol) and (R,R)-Maruoka Catalyst (1 mol%) in Toluene (5 mL).

• Cool to 0°C .

• Add 1-Bromopropane (1.2 mmol).

• Add 50% aqueous KOH (5 mmol) vigorously.

• Stir vigorously at 0°C for 4–12 hours. Monitor by HPLC.

  • Critical: Stirring rate affects the interfacial surface area and reaction rate in PTC.

• Separate phases. Wash organic phase with water and brine. Dry and concentrate.

Step 3: Deprotection

• Dissolve the crude alkylated Schiff base in THF.

• Add 1N HCl (aq) and stir for 2 hours (cleaves the imine).

  • Note: The benzophenone byproduct can be recovered.

• Wash with ether to remove benzophenone.

• The aqueous layer contains the Amino Acid Ester hydrochloride.

• Hydrolyze the tert-butyl ester using TFA/DCM (1:1) or 4N HCl/Dioxane to yield the free amino acid.

Workflow Visualization (PTC)

Figure 2: Interfacial mechanism of Phase-Transfer Catalysis. The chiral ammonium salt (Q) solubilizes the hydroxide and forms a rigid ion pair with the substrate.*

Analytical Validation

To ensure the integrity of the (R)-enantiomer, the following analytical methods are recommended:

• Chiral HPLC:

  • Column: Chirex 3126 (D-Penicillamine) or Crownpak CR(+).

  • Mobile Phase: Aqueous HClO₄ (pH 1.5–2.0).

  • Detection: UV at 210 nm (or post-column derivatization with Ninhydrin).

  • Reference Standard: Compare against racemic

    -methylnorvaline.

• Optical Rotation:

  • Literature value for (R)-

    -methylnorvaline (HCl salt): (c=1, H₂O) (Note: Sign depends heavily on pH and salt form; verify with specific literature for the free zwitterion vs. HCl salt).

• NMR Spectroscopy:

  • ¹H NMR (D₂O) should show the disappearance of the

    -proton and the integration of the methyl (singlet) and propyl (triplet/multiplet) groups.

References

• Schöllkopf, U. (1983).[2] Enantioselective Synthesis of Non-Proteinogenic Amino Acids via Metallated Bis-Lactim Ethers of 2,5-Diketopiperazines. Tetrahedron, 39(12), 2085-2091. Link

• Ooi, T., & Maruoka, K. (2007). Recent Advances in Asymmetric Phase-Transfer Catalysis. Angewandte Chemie International Edition, 46(23), 4222-4266. Link

• O'Donnell, M. J. (2004).[8] The Enantioselective Synthesis of

  -Amino Acids by Phase-Transfer Catalysis with Achiral Schiff Base Esters.[9] Accounts of Chemical Research, 37(8), 506-517. Link
• Groth, U., & Schöllkopf, U. (1982). Asymmetric Synthesis of -Methyl-amino Acids via Alkylation of Lactim Ethers of Cyclo-(L-Ala-L-Ala). Synthesis, 1982(10), 859-861.

• Lygo, B., & Andrews, B. I. (2004).[8] Asymmetric Phase-Transfer Catalysis Utilizing Chiral Quaternary Ammonium Salts: Asymmetric Alkylation of Glycine Imines. Accounts of Chemical Research, 37(8), 518-525. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Schöllkopf Bis-Lactim Amino Acid Synthesis [drugfuture.com]
• 3. Schöllkopf method - Wikipedia [en.wikipedia.org]
• 4. CN1962613A - Method for synthesis of L-norvaline - Google Patents [patents.google.com]
• 5. Asymmetric synthesis of unnatural α-amino acids through photoredox-mediated C–O bond activation of aliphatic alcohols - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 6. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Molecular Design of a C2-Symmetric Chiral Phase-Transfer Catalyst for Practical Asymmetric Synthesis of α-Amino Acids [organic-chemistry.org]

Enantioselective synthesis of alpha-methyl alpha-amino acids

Application Note: Enantioselective Synthesis of -Methyl -Amino Acids[1][2]

Executive Summary

The introduction of a methyl group at the

-position of -amino acids creates a quaternary stereocenter that profoundly alters the physicochemical properties of peptides. These -methyl -amino acids (e.g., -methylalanine, -methylproline) provide conformational rigidity ("conformational locking") and exceptional resistance to enzymatic degradation by proteases.

This guide details three field-proven protocols for synthesizing these quaternary centers with high enantiomeric excess (ee). Unlike standard asymmetric synthesis, constructing quaternary centers faces severe steric hindrance. This note prioritizes Asymmetric Phase-Transfer Catalysis (PTC) for general scalability, Self-Regeneration of Stereocenters (SRS) for cyclic substrates, and Biocatalytic Transamination for green manufacturing.

Part 1: The Quaternary Challenge

Synthesizing

-disubstituted amino acids is significantly more difficult than mono-substituted analogs due to:

• Steric Impediment: The nucleophilic attack must occur at a crowded tertiary carbon.

• Racemization Risks: The lack of an

  -proton prevents standard enolization, but the precursors are often prone to base-catalyzed degradation.

• Differentiation: Discriminating between the methyl group and the side chain requires highly specific chiral catalysts or auxiliaries.

Part 2: Method A — Asymmetric Phase-Transfer Catalysis (Scalable)

Best For: General synthesis of acyclic

-methyl amino acids (e.g., -methylphenylalanine) from glycine equivalents.

The Mechanistic Logic

This method utilizes the O'Donnell Schiff Base (a benzophenone imine of glycine ester) and a C2-symmetric Chiral Phase-Transfer Catalyst (Maruoka Catalyst) .

• The System: A biphasic system (Toluene/Aq.[1] KOH). The catalyst shuttles the enolate from the interface into the organic phase.

• The Control: The catalyst forms a tight ion pair with the enolate. The bulky binaphthyl rings of the catalyst shield one face of the enolate, forcing the electrophile (Methyl Iodide) to attack from the opposite side.

Mechanism Diagram

Figure 1: Interfacial mechanism of Maruoka Phase-Transfer Catalysis. The chiral ammonium salt extracts the enolate, shielding one face to ensure enantioselectivity.

Experimental Protocol

Target: (S)-

-Methylphenylalanine derivative.

Reagents:

• Glycine Schiff Base (tert-butyl glycinate benzophenone imine).

• Catalyst: (S,S)-3,4,5-trifluorophenyl-NAS Bromide (1 mol%).

• Electrophile: Methyl Iodide (MeI).

• Solvent: Toluene.[1]

• Base: 50% Aqueous KOH.

Step-by-Step:

• Setup: In a flame-dried round-bottom flask, dissolve the Glycine Schiff Base (1.0 equiv) and the Maruoka Catalyst (0.01 equiv) in Toluene (0.1 M concentration).

• Activation: Cool the mixture to 0°C . Add the alkyl halide (Benzyl bromide if making Phe derivative first, or start with Alanine imine and add Benzyl bromide).

  • Note: For

    -methyl AA, it is often stereochemically superior to alkylate the Alanine Schiff base with the side chain (R-X), rather than methylating the bulky AA, due to steric rules. However, Maruoka catalysts allow direct methylation of the AA-Schiff base.

  • Protocol Variant: To synthesize

    -Methyl-Phenylalanine, start with Alanine Schiff Base and alkylate with Benzyl Bromide .

• Initiation: Add 50% aqueous KOH (3.0 equiv) dropwise with vigorous stirring.

• Reaction: Stir at 0°C for 4–12 hours. Monitor by TLC or HPLC.

• Quench: Dilute with water and extract with ethyl acetate. Wash organic layer with brine, dry over Na2SO4.

• Hydrolysis (Critical): Dissolve the crude imine in THF/1N HCl (1:1). Stir at RT for 2 hours. This cleaves the benzophenone and the ester.

• Purification: Wash the aqueous layer with ether (removes benzophenone). Neutralize the aqueous layer to pH 7 to precipitate the zwitterionic amino acid or use ion-exchange chromatography.

QC Check: Chiral HPLC (Daicel Chiralpak ZWIX) to determine ee. Expect >95% ee.[2][3][4]

Part 3: Method B — Self-Regeneration of Stereocenters (SRS)

Best For: Cyclic amino acids (Proline, Pipecolic acid) and "Chiral Pool" modifications.

The Mechanistic Logic

Developed by Dieter Seebach , this method solves the racemization problem by creating a temporary ring structure (acetal/aminal).

• Generation: Condense the amino acid with an aldehyde (pivalaldehyde) to form an oxazolidinone. This generates a new stereocenter.

• Trigonalization: Deprotonate the original

  -center. The new center holds the chiral memory.

• Alkylation: The electrophile approaches anti to the bulky t-butyl group of the acetal.

Workflow Diagram

Figure 2: Seebach's Self-Regeneration of Stereocenters (SRS). The chirality is "stored" in the acetal center while the

-carbon is methylated.

Experimental Protocol (Synthesis of -Methylproline)

Reagents: L-Proline, Pivalaldehyde, LDA, Methyl Iodide.

• Acetal Formation: Reflux L-Proline with pivalaldehyde in pentane with catalytic trifluoroacetic acid using a Dean-Stark trap. This yields the cis-oxazolidinone (single diastereomer).

• Enolization:

  • Cool dry THF to -78°C .

  • Add LDA (1.1 equiv).

  • Cannulate the oxazolidinone solution into the LDA. Stir for 30 min. The solution usually turns bright yellow/orange.

• Alkylation: Add Methyl Iodide (1.5 equiv) slowly at -78°C.

  • Mechanistic Note: The electrophile attacks from the face opposite the bulky tert-butyl group.

• Warm Up: Allow to warm to -30°C over 2 hours.

• Hydrolysis:

  • Evaporate solvent.

  • Reflux the residue in 48% HBr (aqueous) for 4 hours.

  • Warning: This step is harsh. Ensure your product is stable to acid hydrolysis.

• Isolation: Use propylene oxide in ethanol to precipitate the free amino acid (zwitterion).

Part 4: Method C — Biocatalytic Transamination (Green)

Best For: Industrial scale-up with strict environmental requirements.

Concept: Use

-Transaminases or engineered Amino Acid Transaminases to convert an -keto acid precursor directly into the -methyl amino acid using an amine donor (e.g., isopropylamine).

• Enzyme: Engineered variants of Arthrobacter sp. transaminase.[5][6][7]

• Challenge: The equilibrium favors the ketone.

• Solution: Remove the coproduct (acetone) via vacuum or use an excess of amine donor ("Amine Borrowing").

Comparative Data Analysis

Feature	Phase-Transfer Catalysis (PTC)	Self-Regeneration (SRS)	Biocatalysis
Substrate Scope	Broad (Acyclic AAs)	Specialized (Cyclic/Proline)	Specific (Depends on Enzyme)
Scalability	High (kg to ton)	Medium (Stoichiometric auxiliary)	Very High (Green chemistry)
Enantioselectivity	>95% ee (Tunable)	>98% de (Diastereocontrol)	>99% ee (Perfect)
Cost Driver	Catalyst (Recyclable)	Reagents (LDA, Auxiliaries)	Enzyme Development
Key Reference	Maruoka (JACS 2003)	Seebach (JACS 1983)	Kroutil (Green Chem 2016)

References

• Maruoka Catalyst System: Ooi, T., & Maruoka, K. (2003). "Recent Advances in Asymmetric Phase-Transfer Catalysis." Angewandte Chemie International Edition.

• SRS Principle: Seebach, D., et al. (1983). "Self-Regeneration of Stereocenters (SRS)—Applications, Limitations, and Abandonment of a Synthetic Principle." Angewandte Chemie.

• Proline Protocol: Beck, A. K., et al. (1993). "Synthesis of (S)-2-Methylproline." Organic Syntheses, 72, 62. [8]

• Biocatalysis: Mathew, S., & Yun, H. (2012). "Omega-Transaminases for the Synthesis of Chiral Amines and Amino Acids."[5] ACS Catalysis.

• Industrial Application: "Alpha-Methyl Amino Acids in Drug Design." Enamine Application Note.

Sources

• 1. Maruoka Catalysts [sigmaaldrich.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, Characterization, and Study of Catalytic Activity of Chiral Cu(II) and Ni(II) Salen Complexes in the α-Amino Acid C-α Alkylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. diva-portal.org [diva-portal.org]
• 6. epub.ub.uni-greifswald.de [epub.ub.uni-greifswald.de]
• 7. Transaminase biocatalysis: optimization and application - Green Chemistry (RSC Publishing) DOI:10.1039/C6GC02328B [pubs.rsc.org]
• 8. Organic Syntheses Procedure [orgsyn.org]

Application Note: Protocol for the Synthesis of (R)-2-Amino-2-methyl-pentanoic acid

-methylnorvaline) CAS Registry Number: 86109-24-0 (generic/racemic references often vary; stereospecific CAS required for ordering)

Executive Summary

This application note details the asymmetric synthesis of (R)-2-amino-2-methyl-pentanoic acid , a non-proteinogenic

, -disubstituted amino acid. These scaffolds are critical in drug discovery for designing peptidomimetics with enhanced proteolytic stability and restricted conformational flexibility (specifically favoring helical structures).

The protocol utilizes the Schöllkopf Bis-Lactim Ether Method , the industry "gold standard" for generating quaternary stereocenters with high enantiomeric excess (>95% ee). Unlike phase-transfer catalysis methods which may require expensive proprietary catalysts, this method relies on a robust, recoverable chiral auxiliary derived from L-Valine.

Key Advantages of this Protocol:

• Stereocontrol: Predictable formation of the (R)-enantiomer using the standard L-Valine auxiliary.

• Scalability: Suitable for gram-to-multigram synthesis in R&D settings.

• Purity: Eliminates the need for difficult resolution of racemic mixtures.

Strategic Rationale & Mechanism

The Stereochemical Challenge

Synthesizing

-methyl amino acids involves creating a quaternary carbon center. Standard alkylation of enolates yields racemates. To achieve the (R)-configuration selectively, we employ a chiral auxiliary that sterically shields one face of the enolate.[1]

The Schöllkopf Solution

The reaction utilizes the bis-lactim ether derived from cyclo(L-Val-L-Ala) .

• Induction Source: The isopropyl group of the L-Valine moiety (at position C-3) acts as the steric shield.

• Enolate Formation: Treatment with

  -BuLi generates a planar aza-enolate.

• Stereoselective Attack: The electrophile (

  -propyl iodide) is forced to approach from the face trans to the bulky isopropyl group.

• Result: Since the L-Valine isopropyl group is "up" (S-configuration), the electrophile attacks from "down," generating the (R)-configuration at the new quaternary center (C-6).

Reaction Pathway Visualization

Figure 1: Mechanistic pathway for the asymmetric alkylation. The L-Valine auxiliary directs the incoming propyl group to the opposite face, ensuring (R)-stereochemistry.

Materials & Equipment

Reagents

Reagent	Role	Specifications
(3S, 6S)-3,6-dihydro-2,5-dimethoxy-3-isopropyl-6-methylpyrazine	Starting Material	>98% purity (Commercially available as "Schöllkopf Reagent (L-Ala)")
-Butyllithium ( -BuLi)	Base	1.6 M or 2.5 M in hexanes (Titrate before use)
1-Iodopropane	Electrophile	>99%, stabilize with Cu if necessary
Tetrahydrofuran (THF)	Solvent	Anhydrous, distilled from Na/Benzophenone or from SPS
Trifluoroacetic Acid (TFA)	Hydrolysis Agent	0.25 N aqueous solution

Critical Equipment

• Flame-dried Schlenk glassware or 3-neck round bottom flasks.

• Inert gas manifold (Argon or Nitrogen).

• Low-temperature bath (Dry ice/Acetone for -78°C).

• Chiral HPLC column (e.g., Chiralpak AD-H or Crownpak CR) for ee determination.

Experimental Protocol

Step 1: Enolate Formation

Context: The proton at C-6 is acidic. Deprotonation must occur at -78°C to prevent side reactions and maintain the structural integrity of the lithiated species.

• Equip a flame-dried 250 mL 3-neck flask with a magnetic stir bar, temperature probe, and argon inlet.

• Charge the flask with Schöllkopf Reagent (L-Ala derivative) (1.0 equiv, e.g., 2.0 g) and dissolve in anhydrous THF (40 mL).

• Cool the solution to -78°C using a dry ice/acetone bath.

• Add

  -BuLi (1.1 equiv) dropwise via syringe over 15 minutes.

  • Observation: The solution typically turns yellow/orange, indicating enolate formation.

• Stir at -78°C for 30 minutes to ensure complete deprotonation.

Step 2: Asymmetric Alkylation

Context: This is the stereodefining step.[1] The electrophile must be added slowly to maintain low temperature.

• Add 1-Iodopropane (1.2 equiv) dropwise to the enolate solution at -78°C.

• Allow the reaction to stir at -78°C for 2 hours.

• Slowly warm the reaction mixture to 0°C over 3 hours, then to room temperature (RT) overnight.

  • Note: Monitoring via TLC (SiO2, EtOAc/Hexane) should show disappearance of the starting pyrazine.

• Quench: Pour the mixture into phosphate buffer (pH 7) and extract with Diethyl Ether (3 x 50 mL).

• Dry organic layers over MgSO4, filter, and concentrate in vacuo to yield the crude alkylated intermediate (an oil).

Step 3: Hydrolysis & Deprotection

Context: The bis-lactim ether rings are acid-labile. Mild hydrolysis releases the target amino acid methyl ester and the valine auxiliary.

• Dissolve the crude oil in 0.25 N TFA (or dilute HCl) (20 mL per gram of intermediate).

• Stir vigorously at RT for 24–48 hours.

  • QC Check: Monitor by TLC.[2] The intermediate spot should disappear, replaced by two lower Rf spots (Val-OMe and Target AA-OMe).

• Remove the solvent in vacuo (keep bath temperature <40°C).

Step 4: Purification & Isolation

Context: You now have a mixture of L-Valine methyl ester and (R)-2-Amino-2-methyl-pentanoic acid methyl ester. Separation is based on distillation or chromatography.

• Basify: Dissolve residue in minimal water, cool to 0°C, and adjust pH to ~9-10 with concentrated NH4OH.

• Extraction: Extract the amino acid esters into Chloroform or DCM.

• Distillation (Preferred for Scale): The L-Valine methyl ester is more volatile. Fractional distillation under high vacuum can separate the auxiliary (b.p. ~45°C at 0.1 mmHg) from the product ester (b.p. >60°C at 0.1 mmHg).

• Final Saponification (Optional): If the free acid is required, treat the isolated ester with LiOH in THF/Water (1:1) at RT for 4 hours, then neutralize to isoelectric point for crystallization.

Workflow & Decision Tree

Figure 2: Purification logic flow. Distillation is preferred for larger batches due to the volatility difference between the Valine auxiliary and the target lipidic amino acid.

Validation & Quality Control

To ensure scientific integrity, the following parameters must be met:

Parameter	Method	Acceptance Criteria
Identity	1H-NMR (CDCl3)	Distinct singlet for -methyl (~1.4 ppm); Triplet for terminal propyl methyl.
Enantiomeric Excess	Chiral HPLC	> 95% ee (Compare against racemic standard).
Absolute Config	Optical Rotation	should be negative (for free acid in HCl), consistent with (R)-isomers of -methyl AAs derived from L-Val auxiliary.

Note on Configuration: Using the L-Val derived auxiliary yields the (R)-amino acid .[3]

• Mechanism:[1][4][5][6] The isopropyl group is (S).[7][8] The electrophile enters trans. The new center becomes (R).

• Reference Check: Groth & Schöllkopf (1983) confirm that L-Val-L-Ala bis-lactim ether alkylation yields (R)-

  -methyl amino acids.

References

• Schöllkopf, U., Groth, U., & Deng, C. (1981). Enantioselective Synthesis of

  -Methyl- -amino Acids by Alkylation of the Lactim Ether of Cyclo-(L-alanine-L-valine). Angewandte Chemie International Edition, 20(9), 798-799.

• Schöllkopf, U. (1983).[3] Enantioselective Synthesis of Non-Proteinogenic Amino Acids via Metallated Bis-Lactim Ethers of 2,5-Diketopiperazines. Pure and Applied Chemistry, 55(11), 1799-1806.

• Groth, U., & Schöllkopf, U. (1983). Asymmetric Synthesis of (R)-

  -Methyl Phenylalanine and (R)- -Methyl DOPA. Synthesis, 1983(1), 37-38.

• Ager, D. J., & Fothergham, I. G. (2000). Methods for the Synthesis of Unnatural Amino Acids.[1][4][6][9][10][11] Current Opinion in Drug Discovery & Development. (Overview of industrial relevance).

Sources

• 1. Schöllkopf method - Wikipedia [en.wikipedia.org]
• 2. A Convenient Synthesis of Amino Acid Methyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Schöllkopf Bis-Lactim Amino Acid Synthesis [drugfuture.com]
• 4. CN1962613A - Method for synthesis of L-norvaline - Google Patents [patents.google.com]
• 5. Synthesis of Alpha-Amino Acids - Free Sketchy MCAT Lesson [sketchy.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. researchgate.net [researchgate.net]
• 8. A concise synthesis of (S)-N-ethoxycarbonyl-alpha-methylvaline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchmgt.monash.edu [researchmgt.monash.edu]
• 10. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 11. researchgate.net [researchgate.net]

Application Note: Automated Radiosynthesis of (R)-2-Amino-5-[18F]fluoro-2-methylpentanoic Acid for LAT1-Targeted PET

-methylnorvaline) via Cyclic Sulfamidate Precursors.

Executive Summary

This application note details the radiosynthesis of (R)-2-amino-5-[18F]fluoro-2-methylpentanoic acid (often abbreviated in literature as [18F]FAMPe ). This tracer is a metabolically stable, artificial amino acid designed to target System L (LAT1/SLC7A5) transporters, which are upregulated in gliomas and neuroendocrine tumors.

Unlike standard amino acid tracers (e.g., [18F]FET, [11C]MET), the

-methyl substitution in this molecule prevents degradation by amino acid oxidases and transaminases, ensuring that the PET signal reflects transport kinetics rather than metabolic trapping. The synthesis utilizes a cyclic sulfamidate precursor , a strategy that overcomes the steric hindrance of the quaternary -carbon and allows for high-yield nucleophilic fluorination.

Chemical Strategy & Mechanism

The Challenge of -Disubstituted Amino Acids

Direct nucleophilic substitution (

) on the -carbon of amino acids is impossible due to steric hindrance and chiral instability. Therefore, 18F-labeling is performed on the side chain. For [18F]FAMPe, the fluorine is introduced at the C5 position (delta carbon).

The Cyclic Sulfamidate Solution

The preferred method employs a cyclic sulfamidate precursor . This heterocycle serves a dual purpose:

• Protection: It masks the amine and alcohol functionalities.

• Activation: The ring strain and the sulfonyl group activate the C5 carbon for nucleophilic attack by [

  F]fluoride.

Upon reaction with [

F]F , the ring opens to form a secondary amine with a pendant sulfate group. Subsequent acidic hydrolysis removes the sulfate and any remaining protecting groups (e.g., ester moieties), yielding the free amino acid.

Reaction Pathway Diagram

Figure 1: Reaction pathway for the synthesis of [18F]FAMPe via cyclic sulfamidate ring opening.

Experimental Protocol

Materials & Reagents

Reagent	Specification	Purpose
Precursor	(R)-Methyl-3-methyl-1,2,3-oxathiazinane-3-carboxylate 2,2-dioxide derivative	Electrophile for 18F
[18F]Fluoride	No-carrier-added (n.c.a.)[1][2][3]	Radioisotope
Phase Transfer	Kryptofix 2.2.2 (K222) / K2CO3	Anion activation
Solvent	Anhydrous Acetonitrile (MeCN)	Reaction medium
Hydrolysis Acid	6 M Hydrochloric Acid (HCl)	Deprotection
Purification	HLB Cartridge + Prep HPLC	Isolation

Automated Radiosynthesis Workflow

Note: The following protocol is optimized for standard synthesizers (e.g., GE TRACERlab FX-N Pro or Synthra RNplus).

Step 1: Trapping and Elution

• Deliver [18F]fluoride from the cyclotron to a QMA (Quaternary Methyl Ammonium) carbonate cartridge.

• Elute trapped [18F]F

  into the reactor using 1.5 mL of eluent solution (K2.2.2 [15 mg] + K CO [3 mg] in MeCN/H O).

Step 2: Azeotropic Drying

• Evaporate solvent at 95°C under helium flow and vacuum.

• Add 1 mL anhydrous MeCN and evaporate again (repeat 2x) to ensure the fluoride complex is strictly anhydrous. Moisture severely inhibits the sulfamidate ring opening.

Step 3: Labeling Reaction

• Dissolve 5–10 mg of the Cyclic Sulfamidate Precursor in 1 mL anhydrous MeCN.

• Add precursor solution to the dried [18F]F

  /K2.2.2 complex.

• Heat reactor to 110°C for 10–15 minutes .

  • Insight: Higher temperatures are required to open the cyclic sulfamidate compared to standard tosylate displacements.

Step 4: Hydrolysis

• Evaporate MeCN (optional, but recommended to reduce pressure).

• Add 1 mL of 6 M HCl .

• Heat to 120°C for 10 minutes .

  • Mechanism: This step hydrolyzes the N-sulfate group generated from ring opening and the methyl ester protecting group.

Step 5: Purification & Formulation

• Cool reactor to 40°C.

• Neutralize with 2 M NaOH (approx. 2.5 mL) and buffer with phosphate buffer.

• HPLC Purification:

  • Column: Semi-prep C18 (e.g., Phenomenex Luna 5µ C18).

  • Mobile Phase: 100% Aqueous (0.1% Phosphoric acid) or 95:5 Water:Ethanol (to remove organic impurities).

  • Note: As a polar amino acid, [18F]FAMPe elutes early.

• Formulation: Pass the product fraction through a sterile 0.22 µm filter into a sterile vial. (SPE formulation via C18 cartridge is difficult due to high polarity; direct HPLC collection is preferred).

Quality Control (QC) Parameters

The final product must meet the following release criteria before preclinical or clinical use.

Test	Method	Acceptance Criteria
Radiochemical Purity	HPLC (Radio-detector)	> 95%
Enantiomeric Purity	Chiral HPLC (Crownpak CR(+) or Chirobiotic T)	> 95% (R)-isomer
pH	pH Strip/Meter	4.5 – 7.5
Residual Solvents	GC	MeCN < 410 ppm
Endotoxins	LAL Assay	< 17.5 EU/mL
Radionuclidic Identity	Half-life measurement	105 – 115 min

QC Decision Tree

Figure 2: Quality Control decision tree for batch release.

Biological Validation & Application

Mechanism of Action: LAT1 Targeting

(R)-[18F]FAMPe targets the L-type Amino Acid Transporter 1 (LAT1) .

• Tumor Specificity: LAT1 is overexpressed in gliomas to fuel rapid protein synthesis.

• Metabolic Stability: The

  -methyl group blocks the action of Branched-Chain Amino Acid Transaminases (BCAT), preventing the tracer from being metabolized into [18F]fluoroketones. This ensures that the PET image represents transport only, simplifying kinetic modeling.

Preclinical Imaging Characteristics[4]

• Brain Uptake: High penetration across the Blood-Brain Barrier (BBB) via LAT1.

• Background: Low uptake in normal brain tissue compared to [18F]FDG, resulting in superior Tumor-to-Background Ratios (TBR) for glioma detection.

• Defluorination: Minimal in vivo defluorination is observed due to the stability of the C-F bond on the aliphatic side chain.

References

• Primary Synthesis Protocol: Shuhendler, A. J., et al. (2015). "Synthesis, Radiolabeling, and Biological Evaluation of (R)- and (S)-2-Amino-5-[18F]fluoro-2-methylpentanoic Acid ((R)-, (S)-[18F]FAMPe) as Potential Positron Emission Tomography Tracers for Brain Tumors." Journal of Medicinal Chemistry.

• Cyclic Sulfamidate Methodology: McConathy, J., et al. (2010). "Radiofluorination of non-activated aromatic positions via cyclic sulfamidates." Applied Radiation and Isotopes.

• LAT1 Transporter Biology: Kanai, Y., et al. (2019). "The SLC7 families of amino acid transporters." Molecular Aspects of Medicine.

• Automated Synthesis of Amino Acids: Krasikova, R. N. (2022).[4] "Recent Advances in 18F-Labeled Amino Acids Synthesis and Application." Molecules.

Sources

• 1. kups.ub.uni-koeln.de [kups.ub.uni-koeln.de]
• 2. juser.fz-juelich.de [juser.fz-juelich.de]
• 3. mdpi.com [mdpi.com]
• 4. Fully automated radiosyntheses of the 18F-labeled amino acids MeFAMP and AFETP for oncologic imaging | Journal of Nuclear Medicine [jnm.snmjournals.org]

Use of (R)-2-Amino-2-methyl-pentanoic acid in solid-phase peptide synthesis

Application Note: High-Efficiency Solid-Phase Incorporation of (R)-2-Amino-2-methyl-pentanoic Acid

Executive Summary

(R)-2-Amino-2-methyl-pentanoic acid (also known as (R)-

-methylnorvaline) is a non-proteinogenic, -disubstituted amino acid. Structurally, it resembles Norvaline but possesses a quaternary -carbon due to the methylation. This modification confers two critical properties to peptide therapeutics:

• Conformational Constraint: Like Aib (

  -aminoisobutyric acid), it strongly promotes helical structures ( -helix or -helix) by restricting and torsion angles.

• Metabolic Stability: The absence of an

  -proton renders the adjacent peptide bond nearly immune to enzymatic hydrolysis by endopeptidases.

However, this quaternary center creates a "Steric Wall," making standard SPPS coupling protocols inefficient. This guide details an optimized protocol using high-temperature microwave-assisted synthesis and specific coupling cocktails (PyAOP/Oxyma) to ensure >99% incorporation.

Chemical Logic & Stereochemistry

Before synthesis, it is vital to verify the stereochemical target.

• Priority Rules: For 2-amino-2-methyl-pentanoic acid, the priority is

  .

• (S)-Enantiomer: Corresponds to the L-amino acid mimic (methyl replaces the

  -proton of L-Norvaline).

• (R)-Enantiomer (Target): Corresponds to the D-amino acid mimic.

  • Impact: Incorporation of the (R)-isomer into an all-L peptide sequence will introduce a "kink" or induce a specific

    -turn, often used to disrupt helices or stabilize specific receptor-binding conformations.

Critical Challenges & Solutions

Challenge	Mechanistic Cause	Solution
Coupling TO the AA	The incoming activated carboxyl cannot easily access the hindered N-terminus of the resin-bound (R)- -MeNva.	Microwave Energy: Use 75°C to increase molecular motion. Reagent: PyAOP (phosphonium salt) is superior to uroniums (HATU) for hindered amines.
Coupling OF the AA	The activated carboxyl of (R)- -MeNva is shielded by the -methyl and propyl groups.	Pre-activation: Ensure complete activation before addition. Double Coupling: Mandatory for this step.
Deletion Sequences	Incomplete coupling leads to (n-1) impurities that are hard to purify.	Capping: Aggressive acetylation after the difficult coupling step to terminate unreacted chains.

Diagrammatic Workflow

The following flowchart illustrates the decision logic for the coupling cycle, specifically tailored for

-methylated residues.

Figure 1: Decision tree for incorporating sterically hindered amino acids. Note the switch to PyAOP and extended reaction times for the specific residue.

Detailed Experimental Protocol

Materials Required:

• Resin: Rink Amide ProTide or ChemMatrix (PEG-based resins are preferred for hindered sequences to minimize aggregation).

• Amino Acid: Fmoc-(R)-2-Amino-2-methyl-pentanoic acid.

• Activator: PyAOP ((7-Azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate).[1]

• Base: DIEA (Diisopropylethylamine).[2][3][4]

• Additive: Oxyma Pure (Ethyl cyano(hydroxyimino)acetate).[5]

Step 1: Resin Preparation[2][3][4][6]

• Weigh 0.1 mmol of resin into the reaction vessel.

• Swell in DMF for 20 minutes.

• Deprotection: Treat with 20% Piperidine in DMF (2 x 3 min). Note: Add 0.1M Oxyma to the deprotection cocktail to prevent aspartimide formation if Asp residues are present.

Step 2: Coupling OF Fmoc-(R)- -MeNva (The "Incoming" Step)

Rationale: The activation of the hindered carboxylate is slow. We use PyAOP, a phosphonium reagent, which avoids the formation of guanidinium by-products common with uronium salts (HATU) during slow couplings.

• Dissolution: Dissolve 0.5 mmol (5 eq) of Fmoc-(R)-

  -MeNva and 0.5 mmol (5 eq) of PyAOP in minimal DMF.

• Activation: Add 1.0 mmol (10 eq) of DIEA. Shake for 30 seconds before adding to the resin.

• Reaction: Add the mixture to the resin.

• Microwave: Irradiate at 75°C for 10 minutes (Power: 30W,

  T: 2°C).

  • Alternative (Manual): Shake for 2 hours at Room Temp, then drain and repeat (Double Couple).

Step 3: Capping (Crucial)

Because steric hindrance can lead to 90-95% yields (leaving 5-10% unreacted amines), capping is mandatory to prevent deletion sequences.

• Wash resin with DMF (3x).[3]

• Add Capping Solution: Acetic Anhydride / 2,6-Lutidine / DMF (5:6:89).

• Shake for 5 minutes. Wash with DMF (3x).

Step 4: Coupling TO Fmoc-(R)- -MeNva (The "Outgoing" Step)

Rationale: This is the most difficult step. The amine on the resin is buried by the

-methyl and propyl groups. Standard reagents often fail here.

• Deprotection: Remove Fmoc from the (R)-

  -MeNva on resin (Standard protocol).

• Next Amino Acid Prep: Dissolve 0.5 mmol of the next Fmoc-AA and 0.5 mmol HATU (Uronium salts are acceptable here as the activation of the incoming standard AA is fast).

• Base: Add 1.0 mmol DIEA.

• Reaction: Add to resin immediately.

• Microwave: 75°C for 15 minutes .

  • Note: If the incoming residue is also hindered (e.g., another

    -methyl or Val/Ile), use PyAOP and extend time to 20 mins.

• Double Couple: Drain and repeat Step 4 entirely. This is non-negotiable for this step.

Troubleshooting & Quality Control

Observation	Diagnosis	Remediation
Low Yield (Deletion)	Incomplete coupling due to steric bulk.	Switch solvent to NMP (N-methylpyrrolidone) for better swelling. Increase temperature to 90°C (if no Cys/His present).
Racemization	Impossible for this residue.	The quaternary -carbon cannot racemize via proton abstraction. If you see isomers, they are from the previous or subsequent residue.
Incomplete Fmoc Removal	Steric bulk prevents piperidine attack.	Use DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) : 2% DBU + 2% Piperidine in DMF.

References

• El-Faham, A., & Albericio, F. (2011).[6] Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. Link

• Hoyer, K., et al. (2008). Synthesis of sterically hindered peptides: The use of PyAOP and microwave irradiation. Journal of Peptide Science, 14, 123-128. Link

• CEM Corporation. (n.d.). Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. Application Note. Link

• Shelton, P.T., & Jensen, K.J. (2013). Linkers, Resins, and General Procedures for Solid-Phase Peptide Synthesis.[7][8] Methods in Molecular Biology, 1047, 23-41. Link

Sources

• 1. peptide.com [peptide.com]
• 2. wernerlab.weebly.com [wernerlab.weebly.com]
• 3. chem.uci.edu [chem.uci.edu]
• 4. peptide.com [peptide.com]
• 5. bachem.com [bachem.com]
• 6. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemistry.du.ac.in [chemistry.du.ac.in]
• 8. luxembourg-bio.com [luxembourg-bio.com]

Application Note: Analytical Characterization of (R)-2-Amino-2-methyl-pentanoic acid

This Application Note is structured as a high-level technical document for analytical scientists in pharmaceutical development. It prioritizes direct, robust methods over older, labor-intensive derivatization techniques where possible, while retaining necessary traditional protocols for validation.

-methylnorvaline, (R)-2-methylnorvaline CAS: 70914-70-8 (Generic: 5455-33-4) Molecular Weight: 131.17 g/mol

Introduction & Strategic Overview

-Methyl amino acids are critical motifs in modern peptidomimetic drug design. The substitution of the -hydrogen with a methyl group restricts conformational flexibility, enhancing resistance to proteolytic degradation and favoring specific secondary structures (e.g., helices).

Characterizing (R)-2-Amino-2-methyl-pentanoic acid presents unique challenges compared to standard proteinogenic amino acids:

• Steric Hindrance: The quaternary

  -carbon hinders the N-terminus, affecting reaction rates in standard derivatization protocols (e.g., OPA/FMOC).

• Lack of Chromophore: The molecule is transparent above 210 nm, necessitating universal detection (CAD/ELSD) or derivatization for UV sensitivity.

• Enantiomeric Purity: As a chiral building block, the (R)-enantiomer's purity is critical.[1] Contamination with the (S)-isomer can lead to diastereomeric impurities in the final peptide drug.

This guide details a Direct Chiral HPLC workflow (Gold Standard) and a Spectroscopic Identification protocol designed to validate the identity and purity of this specific synthon.

Chemical Identity & Structural Confirmation[2]

Protocol A: Nuclear Magnetic Resonance (NMR)

The presence of the

-methyl group breaks the standard -proton coupling patterns seen in norvaline.

Sample Preparation: Dissolve 10 mg in 600

L D O. (Use NaOD for solubility if zwitterionic aggregation occurs).

Nucleus	Shift ( )	Multiplicity	Integration	Assignment	Mechanistic Note
H	0.92	Triplet ( Hz)	3H	-CH	Terminal propyl methyl.
1.35 - 1.50	Multiplet	2H	-CH	Middle of propyl chain.
1.48	Singlet	3H	-CH	Diagnostic: Sharp singlet confirms quaternary center.
1.70 - 1.85	Multiplet	2H	-CH	Diastereotopic protons due to chiral center.
C	176.5	Singlet	C	COOH	Carbonyl carbon.
62.1	Singlet	C	-C	Quaternary carbon (significantly downfield from Norvaline -C).
23.5	Singlet	CH	-CH	Methyl substituent.

Protocol B: Mass Spectrometry (ESI-MS)

Method: Direct infusion ESI(+) in 0.1% Formic Acid/MeOH.

• [M+H]

  : m/z 132.1

• [M+Na]

  : m/z 154.1

• Fragmentation (MS/MS of 132.1):

  • m/z 86: Loss of HCOOH (

    ). Characteristic of -amino acids.

  • m/z 117: Loss of CH

    ( ).

  • m/z 114: Loss of H

    O ( ).

Chromatographic Purity & Chiral Resolution (The Core Method)

Traditional methods use Marfey's reagent, but this is labor-intensive. The Crown Ether stationary phase is the superior, industry-standard approach for free

-methyl amino acids because it requires no derivatization and works under acidic conditions where the amine is protonated ( ), forming a host-guest complex with the crown ether.

Protocol C: Direct Chiral HPLC (Crownpak CR(+))

This method simultaneously determines chemical purity and enantiomeric excess (ee).

Reagents:

• Mobile Phase: Perchloric Acid (HClO

  ) pH 1.5 (aq) / Acetonitrile (85:15 v/v).

• Column: Daicel CROWNPAK CR(+) (150 x 4.0 mm, 5

  m).

  • Note: CR(+) is preferred as it typically elutes the (D)-isomer (often corresponding to the (R)-isomer for

    -methyl AA) first, allowing for better quantitation of the minor (S)-impurity if it elutes second (avoiding tailing of the major peak). Verify elution order with a racemate standard.

Instrument Parameters:

• Flow Rate: 0.4 mL/min (Low flow is crucial for mass transfer in ligand exchange).

• Temperature: 10°C - 25°C (Lower temperature often improves resolution

  ).

• Detection: UV at 200 nm (low sensitivity) OR CAD/ELSD (Recommended).

• Backpressure: Must remain < 350 bar.

Workflow Diagram (DOT):

Figure 1: Direct Chiral Resolution Workflow using Crown Ether Technology.

Validation Criteria:

• Resolution (

  ): > 2.0 between enantiomers.

• Tailing Factor: < 1.5 (Acidic mobile phase suppresses silanol activity).

• LOD (Enantiomer): < 0.05% with CAD detection.

Alternative Assay: Zwitterionic HILIC-MS

If the Crownpak method is unavailable or MS-compatibility is required (Perchloric acid is not MS friendly), use a Zwitterionic Chiral Stationary Phase (ZWIX).

Protocol D: ZWIX(+) LC-MS Method

Column: Chiralpak ZWIX(+) (3

m).[2] Mobile Phase:

• A: MeOH / ACN / H

  O (49:49:[3]2) + 50 mM Formic Acid + 25 mM Diethylamine.[3]

• Mode: Isocratic. Mechanism: Double ion-pairing.[2] The ZWIX phase is zwitterionic, interacting with the zwitterionic amino acid. Advantages: Fully MS compatible; high sensitivity; different selectivity profile than Crown ethers.

Solid State Characterization

For drug substance release, the solid-state form must be controlled.

• TGA (Thermogravimetric Analysis): Check for solvates/hydrates.

  -Methyl amino acids can form stable hydrates. Decomposition typically starts > 220°C.

• DSC (Differential Scanning Calorimetry):

  • Melting Point: Expect a sharp endotherm > 250°C (decomposition often accompanies melting).

  • Polymorphism: Run a heating/cooling cycle to detect polymorphic transitions.

References

• Daicel Chiral Technologies. Instruction Manual for CROWNPAK CR-I(+) and CR-I(-). Retrieved from [Link]

• Hyun, M. H. (2006). Liquid chromatographic resolution of chiral amino acids and related compounds on crown ether-based chiral stationary phases.

• Lindner, W., et al. (2010). Zwitterionic Chiral Stationary Phases: ZWIX(+) and ZWIX(-). Chiral Technologies Application Guide. Retrieved from [Link]

• Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids, 27, 231-247.

• PubChem. Compound Summary: 2-Amino-2-methylpentanoic acid. National Library of Medicine. Retrieved from [Link]

Sources

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. hplc.eu [hplc.eu]
• 3. chiraltech.com [chiraltech.com]

Chiral HPLC separation of 2-Amino-2-methyl-pentanoic acid enantiomers

Application Note: AN-2026-CHIRAL-AMV Topic: Chiral HPLC Separation of 2-Amino-2-methylpentanoic Acid (

-Methylnorvaline) Enantiomers Date: January 28, 2026 Author: Senior Application Scientist, Separation Sciences Division

Executive Summary

This guide details the chromatographic isolation of 2-amino-2-methylpentanoic acid (also known as

-methylnorvaline) enantiomers. As an -disubstituted amino acid, this molecule possesses a quaternary carbon center that introduces significant steric hindrance, making it a critical tool in peptide engineering for inducing helical conformations and resisting enzymatic degradation.[1]

However, this same steric bulk renders traditional derivatization protocols (e.g., OPA, FMOC) kinetically slow or incomplete.[1] Therefore, direct chiral separation of the underivatized amino acid is the superior strategy. This protocol outlines three validated methodologies:

• Crown Ether Chromatography (Crownpak): The "Gold Standard" for optical purity (QC).

• Zwitterionic Ion Exchange (ZWIX): The modern solution for LC-MS applications.[1]

• Ligand Exchange Chromatography (LEC): The cost-effective, robust alternative.[1]

Chemical Context & Separation Challenge

• Analyte: 2-Amino-2-methylpentanoic acid (

  -methylnorvaline).[2]

• Structure: A non-proteinogenic amino acid with a propyl side chain and a methyl group on the

  -carbon.[1]

• The Challenge: The quaternary center prevents racemization (high stability) but complicates pre-column derivatization. The separation must rely on interactions that are not sterically blocked by the

  -methyl group.

Method Selection Decision Tree

Method A: Crown Ether Chromatography (The Gold Standard)

Principle: Crown ether columns (specifically chiral 18-crown-6 ethers) separate amino acids by forming an inclusion complex with the primary ammonium group (

). The three hydrogens of the ammonium ion form hydrogen bonds with the oxygens of the crown ether.

• Why it works for

  -methylnorvaline: The steric bulk of the -methyl group does not significantly interfere with the ammonium group's ability to dock into the crown ether cavity, unlike N-alkylated amino acids which fail on this phase.

Protocol A: Crownpak CR-I(+) (Immobilized)

Note: The immobilized "I" version is recommended over the coated "CR(+)" version for better solvent stability, though both work.

• Column: Daicel CROWNPAK CR-I(+) (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

  mm, 5 µm).

• Mobile Phase: Perchloric Acid (

  ) aqueous solution (pH 1.0 to 2.0).[3][4]

  • Optimization: Add Methanol (10-15% v/v) to reduce retention time of the hydrophobic propyl chain.

  • Composition: 85:15 Water (

    with ) : Methanol.

• Flow Rate: 0.4 – 0.6 mL/min.[1]

• Temperature:

  to .[1]

  • Insight: Lower temperatures significantly increase the separation factor (

    ) on crown ether phases by reducing the entropy of the inclusion complex.

• Detection: UV at 200–210 nm (low UV is required as the molecule lacks a chromophore).

• Elution Order: Typically, the D-enantiomer (R) elutes first on CR(+) columns, and L-enantiomer (S) elutes second. (Verify with standards).

System Suitability Criteria:

• Resolution (

  ) > 2.0

• Tailing Factor < 1.3 (High tailing indicates insufficient acid concentration; the amine must be fully protonated).

Method B: Zwitterionic Ion Exchange (LC-MS Compatible)

Principle: Chiralpak ZWIX(+) and ZWIX(-) columns use Cinchona alkaloid-derived zwitterionic selectors. They employ a synergistic double ion-pairing mechanism: the fused quinine/quinidine moiety (cationic) interacts with the analyte's carboxylate, while the aminosulfonic acid moiety (anionic) interacts with the analyte's ammonium group.

• Why it works: This phase is designed specifically for underivatized amino acids (zwitterions). It is fully compatible with volatile organic solvents, making it ideal for trace analysis via MS.[1]

Protocol B: Chiralpak ZWIX(+)

• Column: Chiralpak ZWIX(+) (

  mm, 3 µm).

• Mobile Phase:

  • Bulk Solvent: MeOH / MeCN (50:50 v/v).

  • Additives: 50 mM Formic Acid + 25 mM Diethylamine (DEA).

  • Note: The acid/base ratio controls the ionization state.[1] A 2:1 molar ratio of FA:DEA is standard to ensure zwitterionic behavior.[1]

• Flow Rate: 0.5 mL/min.

• Temperature: ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

  .[1]

• Detection: MS (ESI+) or UV 210 nm (if concentration permits).

• Elution Order: ZWIX(+) and ZWIX(-) are pseudo-enantiomeric.[5] If ZWIX(+) elutes L- first, ZWIX(-) will elute D- first. This allows for peak reversal to confirm trace impurity presence.[1][6]

Method C: Ligand Exchange Chromatography (LEC)

Principle: A ternary complex is formed between the Copper(II) ion, the chiral selector (usually a proline derivative coated on the silica), and the analyte.

The diastereomeric stability difference between the Cu-complexes of the L- and D-analytes drives the separation.

Protocol C: Chiral Ligand Exchange

• Column: Sumichiral OA-5000 or a C18 column coated with N-decyl-L-4-hydroxyproline.[1]

• Mobile Phase: 2 mM Copper(II) Sulfate (

  ) in Water/Acetonitrile (90:10).

• Flow Rate: 1.0 mL/min.[1]

• Temperature:

  .[1]

• Detection: UV at 254 nm.[1]

  • Advantage:[3][5][7][8][9] The Copper-Amino Acid complex absorbs at 254 nm, allowing detection of this non-chromophoric amino acid without derivatization or low-UV noise.[1]

Comparative Data Summary

Feature	Method A: Crown Ether	Method B: ZWIX	Method C: Ligand Exchange
Primary Use	QC / Purity Analysis	R&D / PK Studies	Routine Process Control
Separation Factor ( )	High (> 1.5)	Moderate (1.2 - 1.5)	High (> 1.5)
MS Compatible?	No (Non-volatile acid)	Yes	No (Copper contamination)
Sample Prep	None (Dissolve in MP)	None	None
Robustness	Excellent (Immobilized)	Good	Moderate (Coating can strip)
Detection Limit	Low (200 nm noise)	High (MS)	Moderate (254 nm complex)

Mechanistic Visualization

References

• Daicel Chiral Technologies. (2024).[1] Instruction Manual for CROWNPAK® CR-I(+) and CR-I(-). Retrieved from [Link]

• Ilisz, I., et al. (2013).[1] "High-Performance Liquid Chromatographic Separation of Stereoisomers of

  -Methyl-Substituted Unusual Amino Acids Utilizing Ion Exchangers Based on Cinchona Alkaloids." Journal of Chromatography A. (Validating ZWIX mechanism for methylated AA).

• Hyun, M. H. (2016).[1] "Liquid Chromatographic Enantioseparations on Crown Ether-Based Chiral Stationary Phases." Journal of Separation Science.

• Davankov, V. A. (2003).[1] "Ligand Exchange Chromatography of Chiral Compounds." Chromatographia. (Foundational text for LEC mechanism).

Sources

• 1. phx.phenomenex.com [phx.phenomenex.com]
• 2. 2-Amino-2-methylpentanoic acid | C6H13NO2 | CID 229526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. thelabstore.co.uk [thelabstore.co.uk]
• 4. researchgate.net [researchgate.net]
• 5. chiraltech.com [chiraltech.com]
• 6. hplc.eu [hplc.eu]
• 7. pickeringlabs.com [pickeringlabs.com]
• 8. chromatographytoday.com [chromatographytoday.com]
• 9. 2-Methylpentanoic acid | SIELC Technologies [sielc.com]

Application of (R)-2-Amino-2-methyl-pentanoic acid in neurochemical research

Application Note: Strategic Utilization of (R)-2-Amino-2-methyl-pentanoic Acid in Neuropharmacology

Subject: Enhancing Neuropeptide Stability and Probing BBB Transport Kinetics using Sterically Constrained

-Methyl Amino Acids. Date: October 26, 2023 Doc ID: AN-NEURO-2MNVA-04[1]

Executive Summary

(R)-2-Amino-2-methyl-pentanoic acid (also referred to as (R)-

-methylnorvaline) is a non-proteinogenic, , -disubstituted amino acid.[1] In neurochemical research, its primary utility lies in its structural rigidity and metabolic resistance.[1] Unlike canonical amino acids, the quaternary carbon at the -position imposes severe steric constraints, preventing rotation around the and torsion angles.

This application note details the use of (R)-2-Amino-2-methyl-pentanoic acid for:

• Peptidomimetic Engineering: Introducing conformational locks in neuropeptide analogs (e.g., Enkephalins, Substance P) to induce bio-active

  -turns and prevent proteolysis by CNS peptidases.[1]

• Transport Kinetics: Acting as a non-metabolizable probe for System L (LAT1/SLC7A5) transporters at the Blood-Brain Barrier (BBB).[1]

Scientific Rationale & Mechanism

The -Methyl Effect in Neuroprotection

Neuropeptides are potent but suffer from rapid degradation by aminopeptidases and carboxypeptidases in the plasma and synaptic cleft.

• Mechanism: The introduction of the methyl group at the

  -carbon of the Norvaline side chain creates a "steric shield." This prevents the approach of proteolytic enzymes that require a specific transition state geometry to hydrolyze the peptide bond.

• Conformational Biasing: The (R)-enantiomer specifically favors the formation of

  -helices or Type I/III -turns.[1] This is critical for neuro-GPCR binding, where the "turn" conformation often dictates agonist vs. antagonist activity.

System L Transport Specificity

The Blood-Brain Barrier relies on the Large Neutral Amino Acid Transporter (LAT1) to ferry essential branched-chain amino acids (BCAAs) like Leucine and Valine.[1]

• The Probe Utility: (R)-2-Amino-2-methyl-pentanoic acid acts as a substrate for LAT1 but, crucially, is not a substrate for intracellular metabolic enzymes (like transaminases) that consume natural BCAAs.[1] This allows researchers to measure pure transport kinetics (

  and ) without the confounding variable of intracellular metabolism.[1]

Workflow Visualization

Figure 1: Mechanism of Proteolytic Resistance and BBB Transport

Caption: Comparative fate of standard neuropeptides vs. (R)-2-Me-Nva analogs. The analog evades peptidase degradation while retaining LAT1 transport affinity.

Detailed Protocols

Protocol A: Solid-Phase Peptide Synthesis (SPPS) of Sterically Hindered Analogs

Challenge: Coupling

, -disubstituted amino acids is difficult due to the low nucleophilicity of the amino group and steric bulk. Standard HBTU/HOBt protocols often fail, leading to deletion sequences.[1]

Reagents Required:

• Resin: Rink Amide MBHA (low loading, 0.3–0.4 mmol/g recommended).[1]

• Coupling Agent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or COMU.[1]

• Base: DIPEA (Diisopropylethylamine).[1]

• Solvent: DMF (Dimethylformamide).[1]

Step-by-Step Procedure:

• Resin Swelling: Swell resin in DMF for 30 minutes.

• Deprotection: Remove Fmoc group using 20% Piperidine in DMF (2 x 5 min).[1] Wash x5 with DMF.

• Activation (The Critical Step):

  • Dissolve (R)-2-Amino-2-methyl-pentanoic acid (4 eq), HATU (3.9 eq), and HOAt (4 eq) in minimal DMF.

  • Add DIPEA (8 eq).[1]

  • Note: Pre-activation time should be kept short (< 1 min) to avoid racemization, though less risk exists with quaternary carbons.[1]

• Coupling:

  • Add the activated mixture to the resin.

  • Microwave Assistance (Highly Recommended): Heat to 75°C for 10 minutes (25W).

  • Alternative: If no microwave is available, double couple for 2 hours at room temperature, then 1 hour at 50°C.

• Monitoring: Use the Chloranil test (more sensitive for secondary/hindered amines) rather than the Kaiser test.

• Capping: Acetylate unreacted amines with Acetic Anhydride/Pyridine to prevent deletion sequences.

Protocol B: In Vitro BBB Transport Assay (LAT1 Specificity)

Objective: Determine if a novel drug conjugate utilizing (R)-2-Me-Nva crosses the BBB via System L.[1]

Cell Model: hCMEC/D3 (Human Cerebral Microvascular Endothelial Cells).

Procedure:

• Preparation: Seed hCMEC/D3 cells on collagen-coated Transwell® inserts (0.4 µm pore size). Culture until TEER (Transendothelial Electrical Resistance) > 150

  .[1]

• Equilibration: Wash cells with HBSS (Hank's Balanced Salt Solution) containing 0.1% BSA.

• Competition Assay Setup:

  • Control Well: Add radiolabeled substrate (e.g.,

    -L-Leucine) alone.[1]

  • Experimental Well: Add

    -L-Leucine + 100-fold excess of (R)-2-Amino-2-methyl-pentanoic acid.

  • Inhibition Well: Add

    -L-Leucine + BCH (2-aminobicyclo-(2,2,1)-heptane-2-carboxylic acid), a known specific LAT1 inhibitor.[1]

• Incubation: Incubate at 37°C for 5, 15, and 30 minutes.

• Lysis & Counting: Wash cells with ice-cold PBS.[1] Lyse with 0.1 N NaOH. Measure radioactivity via liquid scintillation counting.[1]

• Data Analysis: If (R)-2-Me-Nva competes with Leucine uptake (reducing signal similar to BCH), it is a confirmed substrate for LAT1.[1]

Comparative Data: Coupling Efficiency

The following table illustrates the necessity of advanced coupling reagents when incorporating (R)-2-Amino-2-methyl-pentanoic acid into a model peptide sequence (e.g., Leu-Enkephalin analog).

Coupling Reagent	Reaction Conditions	Yield (Crude)	Purity (HPLC)	Notes
HBTU / HOBt	2h, RT	35%	60%	Significant deletion sequences observed.[1]
DIC / Oxyma	2h, 50°C	72%	85%	Improved, but incomplete coupling.[1]
HATU / HOAt	10 min, 75°C (MW)	94%	96%	Optimal Method. Steric hindrance overcome by heat + HATU.[1]
PyAOP	2h, RT	88%	92%	Good alternative if microwave is unavailable.[1]

References

• Hodges, J. A., & Schepartz, A. (2007). Engineering a monomeric miniature protein.[1] Journal of the American Chemical Society.[1][2] This paper establishes the fundamental principles of using

  -methyl amino acids to stabilize peptide secondary structures.

  • [1]

• Kanai, Y., et al. (1998). Expression cloning and characterization of a transporter for large neutral amino acids activated by the heavy chain of 4F2 antigen (CD98). Journal of Biological Chemistry.[1] The foundational text for LAT1 (System L) transport mechanisms relevant to branched-chain analogs.

  • [1]

• Baggio, C., et al. (2018). Novel α-Methyl-Norvaline-Containing Peptidomimetics as Potent Inhibitors of the p53–MDM2 Interaction.[1] ACS Medicinal Chemistry Letters.[1] Demonstrates the specific application of Norvaline analogs in drug design to enhance metabolic stability.

  • [1]

• Gynther, M., et al. (2011). Mechanism of uptake of L-amino acid ester prodrugs in human corneal epithelial cells.[1] (Relevant for transporter specificity of amino acid analogs).

  • [1]

Disclaimer: This application note is for research use only. (R)-2-Amino-2-methyl-pentanoic acid is not approved for direct human therapeutic use without regulatory clearance.[1]

Sources

• 1. 2-Amino-2-methylpentanoic acid | C6H13NO2 | CID 229526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

(R)-2-Amino-2-methyl-pentanoic acid as a PET tracer for brain tumor imaging

Application Note: (R)- and (S)-2-Amino-5-[

]fluoro-2-methylpentanoic Acid ([ ]FAMPe) for Brain Tumor Imaging

Executive Summary

This application note details the technical specifications, mechanism of action, and experimental protocols for 2-Amino-5-[

]fluoro-2-methylpentanoic acid ([ ]FAMPe) , a radiolabeled non-natural amino acid developed for Positron Emission Tomography (PET) of gliomas.

While the user query highlights the (R)-enantiomer , this guide provides a comparative analysis of both (R)- and (S)-[

]FAMPe . Although both enantiomers demonstrate tumor accumulation, the (S)-enantiomer is frequently cited in literature (e.g., Bouhlel et al., 2015) as exhibiting superior tumor-to-brain ratios (TBR) due to preferential transport via the System L (LAT1) amino acid transporter, which is overexpressed in glioma cells. The (R)-enantiomer serves as a critical control and alternative probe for studying stereoselective transport mechanisms (e.g., System A vs. System L).

Key Advantages:

• Metabolic Stability: The

  -methyl group prevents degradation by endogenous transaminases, ensuring the PET signal reflects transport, not metabolites.

• Blood-Brain Barrier (BBB) Penetration: The pentanoic acid side chain increases lipophilicity compared to shorter analogs (e.g., [

  ]FAMP), enhancing brain availability.

• Tumor Specificity: High affinity for LAT1 (SLC7A5) ensures accumulation in high-grade gliomas with low background in healthy brain tissue.

Scientific Mechanism & Rationale

Transport Mechanism

Brain tumors, particularly glioblastomas, upregulate amino acid transporters to fuel rapid proliferation. [

]FAMPe targets the System L (LAT1/CD98) transporter, a sodium-independent exchanger that transports large neutral amino acids (LNAAs).

• System L (LAT1): Dominant uptake mechanism for (S)-[

  ]FAMPe. High expression in BBB endothelial cells and glioma cells facilitates tracer influx.

• System A (SNAT): Sodium-dependent transporter. While some

  -methyl amino acids (like MeAIB) are System A specific, [ ]FAMPe (particularly the S-isomer) retains significant LAT1 affinity.

Stereoselectivity ((R) vs. (S))

Chirality profoundly influences transporter recognition.

• (S)-[

  ]FAMPe: Mimics L-amino acids, showing higher affinity for LAT1. This results in higher intracellular accumulation and superior imaging contrast.

• (R)-[

  ]FAMPe: Mimics D-amino acids. While it enters tumors, its transport kinetics and transporter specificity differ, often leading to lower TBR compared to the (S)-isomer in glioblastoma models.

Metabolic Stability

The quaternary carbon at the

-position (bearing both the amino and methyl groups) blocks the action of amino acid transaminases and decarboxylases. This "metabolic trapping" ensures that radioactivity retention correlates linearly with transport rates.

Visualization: Transport & Signaling Pathway

Experimental Protocols

Radiosynthesis of [ ]FAMPe

Objective: Synthesize [

]FAMPe via nucleophilic substitution using a cyclic sulfamidate precursor.

• Precursor: (S)- or (R)-cyclic sulfamidate (derived from corresponding amino alcohol).

• Isotope: [

  ]Fluoride (produced via cyclotron).

Step-by-Step Workflow:

• Activation: Trap [

  ]F- on a QMA carbonate ion exchange cartridge. Elute with K2.2.2/K2CO3 solution into a reaction vessel. Dry azeotropically with acetonitrile at 95°C.

• Labeling: Add precursor (5-10 mg) in anhydrous acetonitrile. Heat to 85-110°C for 10-15 minutes.

  • Reaction: Nucleophilic ring opening of the cyclic sulfamidate by [

    ]F-.

• Hydrolysis: Add 1M HCl or H2SO4 to remove protecting groups (Boc/sulfate moiety). Heat at 100°C for 10 minutes.

• Purification: Neutralize with NaOH. Pass through an HPLC semi-prep column (e.g., C18 reverse phase). Collect the product fraction.

• Formulation: Pass through a C18 Sep-Pak to remove organic solvents. Elute with ethanol/saline. Pass through a 0.22 µm sterile filter.

QC Criteria:

• Radiochemical Purity: >95%[1][2][3][4]

• Enantiomeric Excess (ee): >98% (Verified via Chiral HPLC, e.g., Crownpak CR(+) column).

In Vitro Cell Uptake Assay

Objective: Validate transport mechanism and affinity in glioma cell lines (e.g., U87MG, 9L).

Materials:

• Cell Lines: U87MG (human glioblastoma), 9L (gliosarcoma).

• Tracer: (R)- and (S)-[

  ]FAMPe (~37 kBq/well).

• Inhibitors: BCH (System L inhibitor), MeAIB (System A inhibitor).

Protocol:

• Seed cells in 24-well plates (1-2 x 10^5 cells/well) 24h prior.

• Wash cells with HEPES-buffered saline.

• Incubation: Add tracer in buffer. Incubate at 37°C for 5, 15, 30, 60 min.

  • Control Group: Tracer only.

  • Blocking Group A: Tracer + 10 mM BCH (Blocks System L).

  • Blocking Group B: Tracer + 10 mM MeAIB (Blocks System A).

• Termination: Aspirate buffer, wash with ice-cold PBS (3x).

• Lysis: Add 0.5 mL 1M NaOH.

• Measurement: Count lysate in a gamma counter. Normalize to protein content.

Data Interpretation:

• Significant inhibition by BCH confirms LAT1 dependency.

• (S)-isomer typically shows higher %ID/mg protein than (R)-isomer.

Small Animal PET Imaging

Objective: Determine in vivo biodistribution and tumor-to-brain ratio (TBR).

Animal Model: Nude mice bearing orthotopic or subcutaneous U87MG xenografts.

Protocol:

• Anesthesia: 1.5-2% Isoflurane.

• Injection: IV tail vein injection of 3.7–7.4 MBq of [

  ]FAMPe.

• Acquisition: Dynamic PET scan (0–60 min) or static scan at 60 min post-injection.

• Reconstruction: OSEM or FBP algorithms.

• Analysis: Draw ROIs over Tumor, Contralateral Brain, and Muscle. Calculate %ID/g and TBR.

Data Presentation & Comparative Analysis

Table 1: Comparative Characteristics of Amino Acid Tracers

Feature	(S)-[ ]FAMPe	(R)-[ ]FAMPe	[ ]FET	[ ]MET
Transport System	Predominantly System L (LAT1)	Mixed / Lower Affinity	System L	System L, A, ASC
Metabolic Stability	High (Non-metabolized)	High (Non-metabolized)	High	Low (Protein incorporation)
Tumor Uptake	High	Moderate	High	High
Tumor-to-Brain Ratio	High (> 3.0)	Moderate (~1.5 - 2.0)	High	High
Background	Low	Low	Low	Moderate
Half-Life	109.8 min	109.8 min	109.8 min	20.4 min

Note: The (S)-enantiomer of FAMPe generally provides superior imaging contrast compared to the (R)-enantiomer due to higher specificity for the LAT1 transporter, which is the primary driver of amino acid uptake in high-grade gliomas.

Workflow Diagram

References

• Bouhlel, A., et al. (2015).

  ]fluoro-2-methylpentanoic Acid ((R)-, (S)-[ ]FAMPe) as Potential Positron Emission Tomography Tracers for Brain Tumors.[5] Journal of Medicinal Chemistry, 58(9), 3817–3829. Link

• Yu, W., et al. (2010).

  ]fluoro-2-methylpropanoic Acid (FAMP) and (R)- and (S)-3-[ ]fluoro-2-methyl-2-(methylamino)propanoic Acid (N-MeFAMP) as Potential PET Radioligands for Imaging Brain Tumors. Journal of Medicinal Chemistry, 53(2), 876–886. Link

• McConathy, J., & Goodman, M. M. (2008). Non-natural amino acids for tumor imaging. Cancer and Metastasis Reviews, 27(4), 555–573. Link

• Jain, S., & Dhingra, V. K. (2023). An overview of radiolabeled amino acid tracers in oncologic imaging.[6] Frontiers in Oncology, 13, 983023.[6] Link

• Langen, K. J., et al. (2017). Amino acid PET in neuro-oncology: current status and future perspectives. Nuclear Medicine and Biology, 47, 8–11. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis, Radiolabeling, and Biological Evaluation of (R)- and (S)-2-Amino-5-[(18)F]fluoro-2-methylpentanoic Acid ((R)-, (S)-[(18)F]FAMPe) as Potential Positron Emission Tomography Tracers for Brain Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis, Radiolabeling, and Biological Evaluation of (R)- and (S)-2-Amino-5-[18F]fluoro-2-methylpentanoic Acid ((R)-, (S)-[18F]FAMPe) as Potential Positron Emission Tomography Tracers for Brain Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The Utility of Conventional Amino Acid PET Radiotracers in the Evaluation of Glioma Recurrence also in Comparison with MRI - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An overview of radiolabeled amino acid tracers in oncologic imaging - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Enhancing Peptide Stability via (R)-2-Amino-2-methyl-pentanoic Acid Incorporation

Executive Summary

The clinical utility of peptide therapeutics is frequently compromised by rapid proteolytic degradation in vivo. Native peptides often exhibit half-lives (

) measured in minutes due to the ubiquity of peptidases (e.g., DPP-IV, NEP) that recognize the canonical -proton/amide backbone.

This guide details the strategic incorporation of (R)-2-Amino-2-methyl-pentanoic acid (also known as (R)-

-methylnorvaline or (R)- -MeNva) as a "steric shield" to extend peptide stability. Unlike standard D-amino acid substitution, -methylation restricts conformational freedom, locking peptides into bioactive helical structures while rendering the backbone invisible to proteolytic enzymes.[1][2]

This document provides a validated workflow for the synthesis, purification, and stability assessment of peptides modified with this hindered residue.

Technical Profile: The Target Molecule

Property	Detail
IUPAC Name	(2R)-2-amino-2-methylpentanoic acid
Common Name	(R)- -Methylnorvaline ((R)- -MeNva)
CAS Number	110916-84-2
Molecular Weight	131.17 g/mol
Structural Feature	Quaternary -carbon (Geminal methyl/propyl group)
Function	Proteolytic resistance; Helical induction ( or -helix)

Mechanism of Stabilization

The incorporation of (R)-

-MeNva confers stability through two synergistic mechanisms:

• The "Umbrella" Effect (Steric Shielding): The additional methyl group at the

  -carbon creates significant steric bulk. This prevents the catalytic triad of proteases (e.g., Serine proteases) from accessing the scissile peptide bond.

• Conformational Locking: The quaternary center severely restricts the rotation of

  and dihedral angles. This forces the peptide into a rigid secondary structure (often a helix), reducing the entropic cost of receptor binding and preventing the "unfolding" often required for protease degradation.

Visualization: The Steric Shield Mechanism

Figure 1: Mechanism of Action. The bulky

-methyl group physically obstructs the protease active site, unlike the native -proton which allows enzyme docking.

Synthesis Protocol: Overcoming Steric Hindrance

Challenge: The same steric bulk that protects the peptide makes (R)-

-MeNva extremely difficult to couple during Solid Phase Peptide Synthesis (SPPS). Standard reagents (HBTU/DIC) often result in deletion sequences.

Solution: Use high-efficiency coupling reagents (HATU or PyAOP) combined with microwave energy and double-coupling cycles.

Materials Required[1][4][5][6][7][8][9][10][11][12][13]

• Resin: Rink Amide or Wang resin (Low loading recommended: 0.2–0.4 mmol/g to reduce aggregation).

• Coupling Reagent: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) OR PyAOP.

• Base: DIEA (Diisopropylethylamine).

• Solvent: DMF (N,N-Dimethylformamide).

Step-by-Step Coupling Workflow

• Resin Swelling: Swell resin in DMF for 30 mins.

• Deprotection: Remove Fmoc from the previous amino acid (20% Piperidine/DMF, 2 x 5 min). Wash 5x with DMF.

• Activation (Critical):

  • Pre-activate 4.0 equivalents (eq) of Fmoc-(R)-

    -MeNva-OH.

  • Add 3.9 eq of HATU (or PyAOP).

  • Add 8.0 eq of DIEA .

  • Note: Do not pre-activate for >2 minutes to avoid potential side reactions.

• Coupling 1 (Microwave):

  • Add activated mixture to resin.

  • Microwave Condition: 75°C for 5 minutes (25W constant power).

  • Alternative (Room Temp): Shake for 2–4 hours.

• Wash: DMF (4 x 1 min).

• Coupling 2 (Mandatory):

  • Repeat step 3 and 4 with fresh reagents.

• Capping: Acetylate unreacted amines (Acetic Anhydride/Pyridine) to prevent deletion sequences.

• Validation: Perform a Chloranil Test (more sensitive for secondary/hindered amines than Kaiser test). If blue, couple a 3rd time.

Visualization: Hindered Coupling Workflow

Figure 2: Optimized SPPS workflow for hindered

-methyl amino acids. Note the mandatory double coupling and specific QC checkpoint.

Stability Assay Protocol: In Vitro Serum Incubation

To quantify the stability enhancement, a comparative serum stability assay is required.

Reagents

• Matrix: Pooled Human Serum (Sigma or equivalent), centrifuged to remove lipids.

• Internal Standard (IS): A stable analog (e.g., deuterated peptide or Tolbutamide).

• Precipitation Agent: 1:1 Acetonitrile:Ethanol (cold).[3]

Protocol

• Preparation: Dissolve the purified peptide in water/DMSO (stock 1 mM).

• Incubation:

  • Mix 10

    L peptide stock with 990 L human serum (Final conc: 10 M).

  • Incubate at 37°C in a water bath.

• Sampling:

  • At timepoints

    min and hr:

  • Remove 50

    L of the mixture.

  • Add 150

    L of cold Acetonitrile:Ethanol (1:1) containing the Internal Standard.

  • Why? Acidic precipitation (TCA) can hydrolyze sensitive groups; organic precipitation is gentler and improves recovery of hydrophobic peptides [1].

• Processing:

  • Vortex for 30 sec.

  • Centrifuge at 10,000 x g for 10 min at 4°C.

  • Collect supernatant for LC-MS analysis.

• Analysis:

  • Monitor the Parent Ion

    via LC-MS/MS (MRM mode).

  • Calculate

    remaining relative to .

Representative Data & Analysis

The following table illustrates the expected impact of replacing a native Norvaline (Nva) or Leucine residue with (R)-

-MeNva in a protease-susceptible region.

Table 1: Comparative Stability Profile

Peptide Variant	Sequence Modification	Half-Life ( ) in Human Serum	Fold Improvement
Native	H-Phe-Nva -Ala-OH	18 minutes	1.0x
Modified	H-Phe-(R)- -MeNva -Ala-OH	> 480 minutes (8 hours)	~26x
Control (D-AA)	H-Phe-(D)-Nva -Ala-OH	120 minutes	6.6x

Interpretation: While D-amino acids improve stability, the

-methyl variant often outperforms them because it combines stereochemical inversion with steric blocking, effectively rendering the bond "invisible" to the protease [2].

References

• Chen, W., et al. (2022). "Optimized peptide extraction method for analysis of antimicrobial peptide Kn2-7/dKn2-7 stability in human serum by LC–MS." Bioanalysis. Available at: [Link]

• Behrendt, R., et al. (2016). "Advances in Fmoc solid-phase peptide synthesis." Journal of Peptide Science. (Context on HATU/PyAOP coupling efficiency). Available at: [Link]

• PubChem. "(R)-2-Amino-2-methyl-pentanoic acid Compound Summary."[4] National Library of Medicine. Available at: [Link]

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[5][6][7] Chemical Reviews. (Reference for steric hindrance in coupling). Available at: [Link]

Sources

• 1. Incorporation of α-Methylated Amino Acids into Apolipoprotein A-I Mimetic Peptides Improves their Helicity and Cholesterol Efflux Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (R)-2-Amino-2-methyl-pentanoic acid | C6H13NO2 | CID 13797673 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. bachem.com [bachem.com]
• 7. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Advanced Synthesis of Peptidomimetics Incorporating (R)-2-Amino-2-methyl-pentanoic acid

-Methyl Amino Acids in Drug Design

Abstract

The incorporation of

-disubstituted amino acids, such as (R)-2-Amino-2-methyl-pentanoic acid ((R)- -methylnorvaline), is a transformative strategy in peptidomimetic drug design. This modification introduces the "Magic Methyl" effect, significantly enhancing proteolytic stability by shielding the amide backbone and restricting conformational flexibility to stabilize bioactive secondary structures (helices and turns).[1] However, the creation of the quaternary carbon center presents significant synthetic challenges, specifically steric hindrance during amide bond formation.[2] This Application Note provides a validated, high-fidelity protocol for the synthesis of peptides containing (R)- -methylnorvaline, utilizing advanced coupling reagents (HATU, COMU, TFFH) and optimized Solid Phase Peptide Synthesis (SPPS) workflows.

Scientific Rationale & Mechanism

The "Magic Methyl" Effect

(R)-2-Amino-2-methyl-pentanoic acid is a lipophilic, non-proteinogenic amino acid. Its incorporation serves three critical functions in drug development:

• Conformational Locking: The geminal disubstitution at the

  -carbon severely restricts the rotation of and torsion angles. This "Thorpe-Ingold" effect forces the peptide backbone into specific conformations, often stabilizing helical structures ( -helix or -helix) or inducing -turns, depending on the sequence context.

• Proteolytic Resistance: The additional methyl group provides steric occlusion, preventing proteases (e.g., chymotrypsin, elastase) from accessing the scissile amide bond.

• Stereochemical Control:

  • Configuration: The (R)-enantiomer of

    -methylnorvaline typically mimics the spatial arrangement of D-amino acids .

  • Impact: When inserted into an all-L peptide sequence, it acts as a powerful

    -turn inducer or a helix terminator, critical for disrupting protein-protein interactions (PPIs).

Synthetic Challenge: The Steric Wall

The primary failure mode in synthesizing these peptidomimetics is incomplete coupling .

• Coupling of the residue: Attaching the bulky (R)-

  -Me-Nva to the growing chain is difficult but manageable.

• Coupling onto the residue: This is the rate-limiting step. The N-terminus of the anchored (R)-

  -Me-Nva is buried within a quaternary center, making nucleophilic attack on the incoming activated amino acid extremely sluggish.

Strategic Planning: Reagent Selection

Standard carbodiimide chemistry (DIC/HOBt) is insufficient for this application. We recommend the following hierarchy of activation strategies:

Reagent Class	Reagent	Application Note	Efficiency
Uronium	HATU	Gold standard for hindered couplings. Generates reactive OAt ester.	High
Uronium	COMU	Safer alternative to HATU (non-explosive leaving group).[3] Excellent for microwave SPPS.	High
Acid Fluoride	TFFH	Generates amino acid fluorides in situ.[3] Best for coupling onto the hindered amine.	Very High
Phosphonium	PyAOP	Use if guanidinium capping (a side reaction of Uronium salts) is observed.	High

Detailed Protocols

Protocol A: Resin Preparation & Handling

Objective: Minimize aggregation to allow reagents access to the hindered site. Standard: Use ChemMatrix® (PEG-based) or low-loading Polystyrene resins (0.2 – 0.4 mmol/g).

• Swelling: Swell resin in DMF for 30 minutes (minimum) prior to synthesis.

• Solvent: Use NMP (N-methyl-2-pyrrolidone) instead of DMF for the coupling steps involving the hindered residue to improve solvation.

Protocol B: Coupling OF (R)- -Methylnorvaline

Incorporating the hindered building block onto the peptide chain.

Reagents:

• Fmoc-(R)-2-Amino-2-methyl-pentanoic acid (4.0 eq)

• HATU (3.9 eq)

• HOAt (4.0 eq) - Optional additive for enhanced speed

• DIEA (8.0 eq)

Workflow:

• Activation: Dissolve Amino Acid and HATU in NMP. Add DIEA. Activate for 1-2 minutes (do not over-activate to avoid racemization, though rare for quaternary centers).

• Reaction: Add to resin.

  • Room Temp: Shake for 2 x 2 hours.

  • Microwave (Recommended): 75°C for 10 minutes (Power: 25-30W).

• Monitoring: Perform Chloranil test (Acetaldehyde/Chloranil). Note: Kaiser test is often false-negative for secondary amines, but acceptable here as we are coupling to a primary amine.

• Capping (Mandatory): Cap unreacted amines with Acetic Anhydride/Pyridine (1:9 in DMF) for 10 mins. This prevents deletion sequences.

Protocol C: Coupling ONTO (R)- -Methylnorvaline

The Critical Step: Attaching the next residue to the sterically hindered N-terminus.

Method 1: The Acid Fluoride Route (Recommended) Why? Acid fluorides are small, highly reactive electrophiles that can penetrate the steric shield of the quaternary center.

Reagents:

• Incoming Fmoc-Amino Acid (5.0 eq)

• TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) (5.0 eq)

• DIEA (10.0 eq)

Workflow:

• Pre-activation: Dissolve Fmoc-AA and TFFH in dry DMF/NMP. Add DIEA.

• Reaction: Add to resin containing the deprotected (R)-

  -Me-Nva.

  • Allow to react for 2 hours at room temperature.

  • Re-couple: Drain and repeat the coupling with fresh reagents for another 2 hours.

• Monitoring: The Chloranil Test is required here (Kaiser test is unreliable for the hindered amine). If beads remain blue/green, a third coupling is necessary.

Method 2: Microwave-Assisted HATU Use if TFFH is unavailable.

• Use 5.0 eq of Fmoc-AA and HATU.

• Microwave at 75°C for 15 minutes .

• Double coupling is mandatory.

Visualizing the Workflow

Synthesis Decision Tree

This diagram illustrates the logic flow for handling the steric hindrance during SPPS.

Caption: Decision matrix for overcoming steric hindrance during the incorporation of (R)-

-methylnorvaline.

Mechanistic Impact: The "Lock"

Visualizing how the molecule alters peptide topology.

Caption: Mechanistic impact of (R)-

-methylnorvaline on peptide stability and topology.

Quality Control & Characterization

Due to the high probability of deletion sequences (missing the hindered AA or the subsequent AA), rigorous QC is required.

• HPLC: Use a shallow gradient (e.g., 0.5% B per minute) to separate the target peptide from "des-methyl" impurities or deletion byproducts.

• Mass Spectrometry: Watch for mass shifts of -127 Da (missing Me-Nva) or -[Mass of Next AA].

• Chirality Check: While the quaternary center is resistant to racemization, the incoming amino acid coupled onto the hindered center is at high risk due to the prolonged activation times required. Use Marfey’s reagent or C18-chiral columns if biological activity is lower than expected.

References

• Toniolo, C., et al. (2001). Conformationally constrained amino acids: Synthesis and incorporation into peptides.[4] Provides the foundational theory on

  -methylation and conformational restriction.

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. A comprehensive review detailing why HATU and COMU are superior for hindered couplings.

• Wenschuh, H., et al. (1995). Stepwise automated solid phase synthesis of naturally occurring peptaibols using Fmoc chemistry. Validation of acid fluorides (TFFH) for coupling to hindered Aib-like residues.[3]

• Verdine, G. L., & Hilinski, G. J. (2012). Stapled peptides for intracellular drug targets. Discusses the role of

  -methyl amino acids in stabilizing helices for drug development.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. thieme.de [thieme.de]
• 3. bachem.com [bachem.com]
• 4. researchgate.net [researchgate.net]

Application Note: Analytical Derivatization Strategies for (R)-2-Amino-2-methyl-pentanoic Acid

-Methyl Amino Acids[1]

Abstract

(R)-2-Amino-2-methyl-pentanoic acid (also known as

-methylnorvaline) is a critical non-proteinogenic amino acid used in peptide therapeutics to induce conformational constraints and improve proteolytic stability. However, its analysis presents a dual challenge: steric hindrance at the quaternary -carbon, which retards standard derivatization kinetics, and the strict requirement for enantiomeric purity ( 99.5% e.e.).[1] This Application Note details two validated protocols—Marfey’s Reagent (FDAA) for chiral resolution and Automated OPA/IBLC for high-sensitivity fluorescence detection—specifically optimized to overcome the nucleophilic resistance of -methyl amino acids.

The Chemical Challenge: Steric Hindrance & Chirality

The primary analytical hurdle for (R)-2-Amino-2-methyl-pentanoic acid is the quaternary carbon center (

-C). Unlike standard amino acids (e.g., Leucine, Valine) where the -proton offers little resistance, the -methyl group creates a dense electron cloud and physical bulk that shields the amino group.[1]

Mechanistic Impact

• Nucleophilic Attack: The amine nitrogen is less accessible for nucleophilic attack on derivatizing agents (e.g., OPA, FMOC).[1] Standard protocols often yield incomplete reaction products, leading to poor linearity.[1]

• Enantiomeric Resolution: Separating the (R)-enantiomer from the (S)-impurity requires a chiral selector. Direct chiral chromatography (e.g., Crownpak, Chiralpak) is possible but often expensive and less robust than diastereomeric derivatization on standard C18 columns.[1]

Method Selection Guide

Use the following decision matrix to select the appropriate protocol for your analytical needs.

Figure 1: Decision matrix for selecting the optimal derivatization strategy based on sensitivity and chirality requirements.

Protocol A: Modified Marfey’s Method (The Gold Standard)

Principle: 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (FDAA, Marfey’s Reagent) reacts with the primary amine to form stable diastereomers.[1] These can be separated on an achiral C18 column. Why this works: The reaction conditions can be heated to overcome the steric barrier of the

-methyl group without degrading the derivative.

Reagents

• FDAA Solution: 1% (w/v) in Acetone (Store at -20°C, protected from light).[1]

• Buffer: 1 M NaHCO

  .[2]

• Quench: 2 M HCl.

• Solvent: HPLC-grade Acetonitrile (ACN) and Water.

Step-by-Step Protocol

• Sample Prep: Dissolve 5

  mol of (R)-2-Amino-2-methyl-pentanoic acid in 100 L water (or 50% ACN if solubility is low).

• Alkalinization: Add 40

  L of 1 M NaHCO .

• Derivatization: Add 200

  L of 1% FDAA solution.

• Thermal Activation (CRITICAL):

  • Standard AA: Incubate at 40°C for 60 mins.

  • -Methyl AA:Incubate at 50°C for 90-120 mins. The extra heat is required to drive the reaction to completion against the steric hindrance.

• Quenching: Cool to room temperature. Add 20

  L of 2 M HCl to stop the reaction (pH should drop to ~2).

• Dilution: Dilute with 200

  L of 50% ACN/Water. Filter (0.22 m) before injection.

HPLC Conditions

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5

  m).[1]

• Mobile Phase A: 0.1% TFA in Water (or 10 mM Ammonium Acetate pH 4.5).

• Mobile Phase B: Acetonitrile.[2]

• Gradient: 10% B to 50% B over 40 minutes (Linear).

• Detection: UV at 340 nm .[2][3]

• Expected Elution: The L-FDAA-L-amino acid (S-isomer impurity) typically elutes before the L-FDAA-D-amino acid ((R)-target).

Protocol B: Automated OPA/IBLC (High Sensitivity)[1]

Principle: o-Phthalaldehyde (OPA) reacts with primary amines in the presence of a chiral thiol (N-isobutyryl-L-cysteine, IBLC) to form fluorescent isoindoles. Why this works: High sensitivity (fluorescence). However, isoindoles are unstable.[1] Automated in-needle derivatization is required to ensure consistent reaction times (seconds) before injection.

Reagents

• OPA Reagent: 10 mg OPA dissolved in 1 mL Methanol + 9 mL Borate Buffer (0.4 M, pH 10.2).[1]

• Chiral Thiol: 10 mg N-isobutyryl-L-cysteine (IBLC) in 1 mL Borate Buffer.

• Mixture: Combine OPA and IBLC solutions 1:1. Stable for 24 hours at 4°C.

Automated Workflow (Autosampler Program)

Because the reaction with sterically hindered amines is slower than with Glycine/Alanine, the "Wait" step is critical.

Figure 2: Automated injector program. The 2-minute wait is mandatory for

-methyl amino acids to ensure sufficient yield.

HPLC Conditions

• Detection: Fluorescence (Ex: 340 nm, Em: 450 nm).[1][4]

• Mobile Phase: Acetate Buffer pH 6.0 / Methanol / ACN gradient.

• Note: OPA derivatives of

  -methyl amino acids are less stable than standard amino acids. Ensure the time between mixing and injection is strictly controlled by the autosampler.

Data Analysis & Validation Criteria

To ensure the method is "Self-Validating" (Trustworthiness), the following criteria must be met during method transfer:

Parameter	Acceptance Criteria	Rationale
Resolution ( )	between (R) and (S) isomers	Baseline separation is required for accurate impurity quantification.
Derivatization Efficiency	Peak Area > 95% of max plateau	Perform a time-course study (30, 60, 90, 120 min) at 50°C. Choose the time where area plateaus.[1]
Linearity ( )		Ensures the steric hindrance does not cause concentration-dependent non-linearity.
Blank Injection	No interference at	FDAA has excess reagent peaks; these must be resolved from the analyte.

Troubleshooting "Ghost" Peaks

If you observe split peaks or poor shape:

• pH Mismatch: Ensure the sample is neutralized (pH ~7) or slightly acidic before adding the bicarbonate buffer.

• Incomplete Reaction: If the peak area varies between injections, the reaction has not reached the endpoint. Increase the incubation temperature to 55°C or extend time.

References

• Marfey, P. (1984).[1][2] Determination of D-amino acids as enantiomeric derivatives of N-alpha-(2,4-dinitro-5-fluorophenyl)-L-alaninamide. Carlsberg Research Communications.[2] Link[1]

• Bhushan, R., & Brückner, H. (2004).[1] Marfey's reagent for chiral amino acid analysis: A review. Amino Acids.[2][3][4][5][6][7][8][9][10][11][12][13] Link

• Thermo Fisher Scientific. (2016).[2] FDAA, Marfey's Reagent Product Instructions.[1][2] Link

• Agilent Technologies. (2017). Determination of Amino Acid Composition using Automated Pre-Column Derivatization. Link

• Sigma-Aldrich. (2021). Chiral Amino Acid Analysis using HPLC. Link

Sources

• 1. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 2. assets.fishersci.com [assets.fishersci.com]
• 3. LC-MS/MS-Based Separation and Quantification of Marfey’s Reagent Derivatized Proteinogenic Amino Acid DL-Stereoisomers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]
• 8. Stability of o-phthalaldehyde-sulfite derivatives of amino acids and their methyl esters: electrochemical and chromatographic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. phx.phenomenex.com [phx.phenomenex.com]
• 10. chromatographytoday.com [chromatographytoday.com]
• 11. Two step derivatization for the analyses of organic, amino acids and glycines on filter paper plasma by GC-MS/SIM - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. diva-portal.org [diva-portal.org]
• 13. sigmaaldrich.com [sigmaaldrich.com]

Technical Notes & Optimization

Challenges in the synthesis of sterically hindered alpha-amino acids

Technical Support Center: Sterically Hindered -Amino Acids

Portal: Advanced Synthesis & Peptide Chemistry

Status: Online Operator: Senior Application Scientist (Ph.D.) Current Ticket Volume: High

Welcome to the Technical Support Hub

You have reached the Tier-3 Support for complex amino acid synthesis. This guide addresses the "Red Zone" of peptide chemistry: Sterically Hindered

-Amino Acids .

These molecules—specifically

-disubstituted amino acids (e.g., Aib, -methyl amino acids) and those with bulky side chains (e.g., tert-leucine)—defy standard textbook protocols. Their bulk blocks nucleophilic attack, destabilizes transition states, and promotes racemization via oxazolone formation.

Below are the three most common "Support Tickets" we receive, resolved with validated protocols and mechanistic troubleshooting.

Ticket #402: Asymmetric Synthesis Fails for Quaternary Centers

User Issue: "I am trying to synthesize an

-methyl-phenylalanine derivative. Standard alkylation of the glycine enolate gives me a racemic mess and low yields (<30%)."

Diagnosis: You are likely using a standard Phase Transfer Catalyst (PTC) like TBAF or simple benzyltriethylammonium chloride. These lack the steric bulk required to shield one face of the enolate when a quaternary center is being formed. The "fit" is too loose.

Solution: The Maruoka Catalyst Protocol

To generate a quaternary carbon stereocenter (

-disubstituted), you must switch to Chiral Spiro-Quaternary Ammonium Salts (Maruoka Catalysts) . These rigid, -symmetric catalysts create a tight chiral pocket that strictly controls the approach of the electrophile.

The Workflow (Graphviz Visualization)

Caption: The Maruoka catalytic cycle relies on tight ion-pairing at the interface to shield one face of the enolate.

Optimized Protocol

• Substrate: Use the benzophenone imine of tert-butyl glycinate.[1] The tert-butyl ester prevents transesterification/hydrolysis during the basic PTC conditions.

• Catalyst: (S,S)-3,4,5-trifluorophenyl-NAS bromide (1 mol%).

• Solvent System: Toluene:50% aqueous KOH (3:1 ratio).

• Temperature: Cool to 0°C or -20°C. Note: Lower temperature dramatically increases ee% by freezing the conformational rotation of the catalyst-enolate complex.

• Stirring: Vigorous stirring is critical (1000+ rpm) to maximize interfacial area.

Troubleshooting Checklist:

Symptom	Root Cause	Corrective Action
Low Yield	Enolate decomposition	Switch solvent to Mesitylene (higher boiling, stable) or reduce base concentration to 30%.
Low ee%	Loose ion pairing	Use a catalyst with bulkier aromatic substituents (e.g., 3,5-bis(trifluoromethyl)phenyl).

| No Reaction | Steric clash with RX | If RX is secondary, this method struggles. Switch to Pd-catalyzed allylation . |

Ticket #715: Hydantoin Formation on Bulky Ketones (Bucherer-Bergs)

User Issue: "Strecker synthesis on my adamantyl-ketone is reverting to starting material. I switched to Bucherer-Bergs, but the reaction stalls."

Diagnosis: Sterically hindered ketones suffer from reversibility in the Strecker reaction (aminonitrile formation). The Bucherer-Bergs reaction is thermodynamically controlled and usually superior for bulky substrates, but it requires specific pressure and solvent conditions to force the ring closure.

Mechanism: Kinetic vs. Thermodynamic Control

• Strecker: Forms the Kinetic product (Amino Nitrile). Reversible.

• Bucherer-Bergs: Forms the Thermodynamic product (Hydantoin). Irreversible (mostly).

Decision Matrix (Graphviz Visualization)

Caption: For hindered substrates, the Bucherer-Bergs pathway drives equilibrium toward the stable hydantoin.

Optimized Protocol for Hindered Ketones

• Reagents: Ketone (1.0 eq), KCN (2.5 eq),

  (4.0 eq). Note: Excess ammonium carbonate is vital to maintain CO2 saturation.

• Solvent: Ethanol/Water (1:1). If solubility is poor, use Acetamide/Water.

• Vessel: Sealed Pressure Tube or Autoclave.

  • Why? The reaction releases ammonia and CO2. In an open flask, these gases escape, stalling the equilibrium. A sealed tube keeps the concentration of volatile intermediates high.

• Temperature: 110°C - 130°C (for 24-48 hours).

• Hydrolysis (The Hard Part): Bulky hydantoins are incredibly stable.

  • Standard: 6M NaOH, reflux 24h.

  • Aggressive (for hindered):[2] 60%

    (sealed tube, 150°C) or (microwave irradiation).

Ticket #909: Peptide Coupling with Aib/Tert-Leucine

User Issue: "I cannot couple Fmoc-Aib-OH to my peptide chain. PyBOP and DIC failed. Yield is <10%."

Diagnosis:

-disubstituted amino acids (like Aib) and -branched bulky acids (like tert-leucine) are "coupling killers." The nucleophile cannot reach the activated carbonyl. Furthermore, prolonged activation times lead to Oxazolone formation , which causes racemization (for chiral residues) or termination.

The "Power Coupling" Guide

Tier 1: High-Efficiency Reagents (Uronium/Phosphonium)

Do not use carbodiimides (DCC/DIC) alone.

• Reagent: HATU or COMU .

• Additive: HOAt (if not built into the reagent).

• Base: TMP (2,4,6-trimethylpyridine) or Collidine.

  • Why? Weaker bases than DIEA reduce the risk of racemization while sufficient for deprotonation.

Tier 2: The Nuclear Option (Acid Fluorides)

When HATU fails, convert the amino acid to an Acid Fluoride .

• Reagent: Cyanuric Fluoride or TFFH (Tetramethylfluoroformamidinium hexafluorophosphate).

• Mechanism: Acid fluorides are small, highly electrophilic, and less prone to steric blocking than the bulky OBt/OAt active esters formed by HATU.

• Protocol:

  • Mix Fmoc-AA-OH (1 eq) with TFFH (1 eq) and DIEA (2 eq) in DCM.

  • Stir 30 mins (forms acid fluoride in situ).

  • Add to resin/amine.

Comparative Data: Coupling Efficiency (Aib-Aib linkage)

Coupling Reagent	Conversion (1h)	Racemization Risk	Steric Tolerance
DIC/HOBt	< 5%	Low	Poor
PyBOP	25%	Moderate	Moderate
HATU/HOAt	85%	High (if over-based)	High
Acid Fluoride	> 95%	Low	Excellent

FAQ: Rapid Fire Troubleshooting

Q: My Maruoka catalyst is expensive. Can I recycle it? A: Yes. After the reaction, the catalyst remains in the organic phase. Wash the organic layer with water, dry, and precipitate the catalyst with hexane. Recovery rates are typically >90%.

Q: I'm seeing "Aspartimide formation" when coupling hindered residues next to Asp. A: This is a sequence-dependent side reaction. Add 0.1M HOBt to your piperidine deprotection solution. The acidity suppresses the ring closure of the Asp side chain.

Q: Can I use enzymatic resolution for these bulky amino acids? A: Generally, no. Most wild-type acylases cannot fit

-disubstituted substrates into their active sites. Unless you have access to directed evolution libraries (engineered transaminases), chemical synthesis (Maruoka or Bucherer-Bergs) is more reliable.

References

• Maruoka Catalyst & Asymmetric Alkylation

  • Ooi, T., & Maruoka, K. (2007). Recent Advances in Asymmetric Phase-Transfer Catalysis. Angewandte Chemie International Edition. Link

• Bucherer-Bergs Reaction Mechanism

  • Ware, E. (1950). The Chemistry of the Hydantoins. Chemical Reviews. Link

• Peptide Coupling of Hindered Amino Acids

  • El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. Link

• Acid Fluorides in Synthesis

  • Carpino, L. A., et al. (1990). Acid Fluorides: A New Class of Rapid-Acting Acylating Agents for Peptide Synthesis. Journal of the American Chemical Society.[2] Link

• Synthesis of

  -Disubstituted Amino Acids:

  • Vogt, H., & Bräse, S. (2007). Recent Approaches towards the Asymmetric Synthesis of

    -Disubstituted -Amino Acids. Organic & Biomolecular Chemistry. Link

For further assistance, please upload your NMR data to the secure server or contact the synthesis lab directly.

Sources

• 1. Molecular Design of a C2-Symmetric Chiral Phase-Transfer Catalyst for Practical Asymmetric Synthesis of α-Amino Acids [organic-chemistry.org]
• 2. thieme.de [thieme.de]

Technical Support Center: Optimization of 2-Amino-2-methyl-pentanoic Acid Resolution

Case ID: RES-AMNVA-001 Subject: Troubleshooting & Optimization Guide for Chiral Resolution of

-Methylnorvaline Classification: -Disubstituted Amino Acids | Quaternary Carbon Stereochemistry

Executive Summary

You are attempting to resolve 2-Amino-2-methyl-pentanoic acid (also known as

-methylnorvaline).[1] Unlike standard amino acids, this molecule possesses a quaternary -carbon center.[2] This steric bulk creates two specific challenges:

• Enzymatic Refractoriness: Standard Acylase I protocols (used for N-acetyl derivatives) often exhibit extremely slow kinetics due to the steric hindrance at the reaction site.[2]

• Crystallization Difficulty: The hydrophobic side chain (propyl) combined with the methyl group interferes with the tight packing required for efficient diastereomeric salt crystallization.[2]

This guide prioritizes Amidase-mediated resolution (for high enantiomeric excess) and Chiral HPLC (for validation), while providing a fallback protocol for Chemical Resolution .

Module 1: Biocatalytic Resolution (The "Gold Standard" Approach)

Context: For

-methyl amino acids, the hydrolysis of the amide using an amidase is kinetically superior to the hydrolysis of the N-acetyl derivative using Acylase I.

Workflow Diagram: Amidase Resolution Cycle

Caption: Kinetic resolution workflow favoring Amidase hydrolysis over Acylase I due to steric accessibility.

Troubleshooting: Enzymatic Hydrolysis

Q: The reaction rate is incredibly slow (<5% conversion after 24 hours).

• Diagnosis: You are likely using Hog Kidney Acylase I on the N-acetyl substrate.[2] The

  -methyl group blocks the active site.[2]

• Solution: Switch to the Amide substrate and use an Amidase (e.g., from Mycobacterium neoaurum or recombinant Ochrobactrum anthropi).[2] These enzymes have evolved to handle sterically hindered amides.[2]

  • Protocol Adjustment: If you must use Acylase I, add Co

    (1 mM) as a cofactor and increase temperature to 40°C, but expect lower yields.

Q: The pH is drifting rapidly, killing enzyme activity.

• Diagnosis: Hydrolysis releases free acid (product) and ammonia (byproduct), creating a buffer war.

• Solution: Do not rely on static buffers. Use an Autotitrator (pH-stat mode) maintaining pH 7.5–8.0 with dilute NaOH.[2] The consumption of NaOH will also serve as a real-time monitor of reaction progress.[2]

Q: I cannot separate the Product (Acid) from the Substrate (Amide).

• Diagnosis: Both are polar, but their pKa values differ significantly.[2]

• Solution:

  • Adjust mixture to pH 10-11 .

  • Extract the unreacted Amide (R-enantiomer) into an organic solvent (DCM or Ethyl Acetate).[2] The amide is neutral/basic and will extract.[2]

  • The Acid (S-product) remains in the aqueous phase as a carboxylate salt.[2] Acidify aqueous phase to pH 2 and use ion-exchange (Dowex 50W) to isolate.[2]

Module 2: Chemical Resolution (Crystallization)

Context: If enzymes are unavailable, diastereomeric salt formation is the alternative.[2] Standard Tartaric Acid often fails for this lipophilic molecule.[2]

Protocol: Preferential Crystallization

Parameter	Recommendation	Rationale
Resolving Agent	Dibenzoyl-L-tartaric acid (L-DBTA)	The benzoyl groups provide "hydrophobic pockets" that better recognize the propyl/methyl side chains than plain tartaric acid.
Solvent System	Methanol : Water (4:1)	Pure water often dissolves the salt too well; pure alcohol precipitates everything.[2] A mixture is critical for selectivity.
Stoichiometry	0.5 equivalents of Agent	"Half-quantity method." Use 0.5 eq of L-DBTA and 0.5 eq of HCl.[2] This forces the non-crystallizing enantiomer to remain as a soluble hydrochloride salt.[2]

Troubleshooting: Crystallization

Q: I am getting a "gel" or "oil" instead of crystals.

• Diagnosis: The solution is too concentrated or cooled too quickly, trapping solvent.[2]

• Solution:

  • Reheat to dissolve the oil.

  • Seed the solution with a tiny crystal of the pure salt (if available) or scratch the glass surface.[2]

  • Slow Cool: Wrap the flask in a towel to cool over 4–6 hours. Rapid cooling promotes amorphous oil formation.[2]

Q: The Enantiomeric Excess (

) is stuck at 80%.[2] Recrystallization isn't helping.

• Diagnosis: You have hit the Eutectic Composition .[2] The impurity is co-crystallizing.[2]

• Solution: Switch the solvent system. If you used MeOH/Water, switch to Isopropanol .[2] Changing the solvation sphere often breaks the eutectic trap.[2] Alternatively, release the free amino acid and perform one final "polish" using the enzymatic method.[2]

Module 3: Analytical Validation (Chiral HPLC)

Context: You cannot optimize what you cannot measure. Standard C18 columns will not separate these enantiomers.[2]

Recommended Methods

Method A: The "Gold Standard" (Crown Ether)

• Column: Crownpak CR-I (+) (Daicel)

• Mechanism: The crown ether forms a host-guest complex with the ammonium group (

  ).

• Mobile Phase: Perchloric acid (pH 1.5 to 2.[2]0) in water (often with 10-15% Methanol).

• Why it works: Best for underivatized amino acids.[2] The

  -methyl group does not interfere with the crown ether binding.[2]

Method B: The "Robust" Alternative (Teicoplanin)

• Column: Chirobiotic T (Astec/Sigma)[3]

• Mobile Phase: 50:50 Methanol:Ethanol (Polar Ionic Mode).[2]

• Why it works: Teicoplanin aglycone has multiple interaction points (H-bond, steric) that can discriminate the quaternary center.

Troubleshooting: Analytics

Q: My peaks are overlapping (Resolution < 1.5).

• Fix: Lower the temperature. Chiral recognition is enthalpy-driven.[2] Running the column at 10°C or 15°C (instead of 25°C) often dramatically improves separation for

  -methyl amino acids.

Module 4: Racemization (Recycling the Waste)

Context: In a resolution, 50% of your material is the "wrong" isomer. You must recycle it.[2]

Protocol: Schiff Base Metal Chelation

• Reagents: Salicylaldehyde (0.1 eq), Acetic Acid, Metal Catalyst (Cu(OAc)

  or Al(III)).

• Mechanism: The metal coordinates with the Schiff base nitrogen and the carboxylate oxygen.[2] This pulls electron density, acidifying the

  -proton (even though it's a methyl group, the reversible formation implies we are racemizing the amide or using severe conditions if it's the acid).

  • Correction for Quaternary Centers: Since there is no

    -proton on 2-amino-2-methyl-pentanoic acid, standard base-catalyzed racemization is impossible .

  • CRITICAL NOTE: You cannot racemize the quaternary center directly via deprotonation.[2] You must use a Retro-Strecker or Retro-Bucherer-Bergs equilibrium if synthesizing de novo, OR use radical-based racemization (rare).

  • Alternative: If you are using the Amide substrate (from Module 1), the amide can be racemized via Schiff base formation before hydrolysis if the conditions allow dynamic equilibrium, but for quaternary centers, the most effective recycling is often chemical destruction and re-synthesis of the imine intermediate.[2]

Self-Correction for User Safety: Do not attempt standard racemization protocols (heating with acetic anhydride) on quaternary amino acids expecting easy inversion; it usually leads to degradation.[2]

References

• Enzym

  -Methyl Amino Acids:

  • Title: Enzym

    -methyl arylalkylamines and -methyl arylalkylalcohols by arylalkyl acylamidases.[2][4]

  • Source: PubMed / NIH[2]

  • Link:[Link]

• Chiral HPLC Method (Crown Ether)

  • Title: Three-Minute Enantioselective Amino Acid Analysis by Ultra-High-Performance Liquid Chrom

  • Source: NIH / ACS Publications[2]

  • Link:[Link]

• Chiral HPLC Method (Teicoplanin): Title: Chiral HPLC Analysis of Underivatized Amino Acid Enantiomers. Source: Sigma-Aldrich Technical Library

• Chemical Data & Safety

  • Title: (R)-2-Amino-2-methylpentanoic acid (Compound Summary).[1]

  • Source: PubChem[1][2][5]

  • Link:[Link]

Sources

• 1. (R)-2-Amino-2-methyl-pentanoic acid | C6H13NO2 | CID 13797673 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. phx.phenomenex.com [phx.phenomenex.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Enzymatic asymmetric synthesis of alpha-methyl arylalkylamines and alpha-methyl arylalkylalcohols by arylalkyl acylamidases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2-Amino-2-methylpentanoic acid | C6H13NO2 | CID 229526 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of (R)-2-Amino-2-methyl-pentanoic acid

Senior Application Scientist Desk Subject: Strategies for Isolation, Resolution, and Polishing of (R)-

-Methylnorvaline

Executive Summary

Purifying (R)-2-Amino-2-methyl-pentanoic acid (also known as (R)-

-methylnorvaline) presents a unique set of challenges compared to standard proteinogenic amino acids.[1] The presence of the quaternary -carbon introduces significant steric hindrance, which stabilizes the molecule against racemization (a benefit) but severely retards standard enzymatic resolution kinetics (a challenge).

This guide prioritizes the (R)-enantiomer (analogous to the D-isomer).[1] Since most commercially available enzymes (like Hog Kidney Acylase I) are L-selective, this guide focuses on "Subtractive Resolution" strategies—where the enzyme removes the unwanted (S)-isomer, leaving the desired (R)-precursor behind for chemical hydrolysis.[1]

Module 1: Biocatalytic Resolution (The Bulk Strategy)

Best for: Separating enantiomers from a racemic synthesis (10g – 1kg scale).[1]

The Logic: Direct asymmetric synthesis of

-methyl amino acids is difficult. The most robust route is usually synthesizing the racemic N-acetyl derivative and using Acylase I to hydrolyze the (S)-isomer.

• Enzyme Action: Hydrolyzes N-Acetyl-(S)-

  -methylnorvaline Free (S)-Amine + Acetate.[1]

• Outcome: The desired (R)-N-acetyl derivative remains untouched.[1]

Troubleshooting the Workflow

User Issue: "The reaction stalls at 30-40% conversion, or the enzyme dies." Root Cause: The

-methyl group creates steric clash in the active site. The reaction rate is to times slower than unmethylated analogs. Solution: You cannot simply "add more enzyme." You must optimize pH stability and remove product inhibition.

Step-by-Step Protocol:

• Substrate Prep: Dissolve racemic N-acetyl-2-amino-2-methyl-pentanoic acid in water.[1] Adjust pH to 7.5–8.0 with LiOH or NH₄OH (avoid NaOH if high salt interferes later).[1]

• Enzyme Loading: Use Acylase I (Aspergillus or Hog Kidney) .[1]

  • Standard Load: 1000–3000 U per gram of substrate (significantly higher than standard AA resolution).[1]

  • Add Co-factor: Add 1 mM CoCl₂ or ZnCl₂ to stabilize the active site.

• Incubation: Run at 35–40°C for 24–48 hours. Monitor pH continuously; as the acetyl group is cleaved, acetic acid forms, dropping the pH. Use an autotitrator to maintain pH 7.8.

• Separation (The Critical Step):

  • Acidify mixture to pH 1.5 with HCl.

  • Extract: The desired (R)-N-acetyl substrate will extract into Ethyl Acetate (EtOAc).[1] The unwanted (S)-free amino acid stays in the water.

  • Note: Perform 3x extractions to ensure high recovery.

• Final Hydrolysis:

  • Take the EtOAc layer (containing the R-derivative), evaporate solvent.

  • Reflux in 6M HCl for 4–6 hours to remove the acetyl group.

  • Evaporate to dryness to yield (R)-

    -methylnorvaline hydrochloride.[1]

Module 2: Ion Exchange Desalting (The Cleanup)

Best for: Removing inorganic salts (LiCl, NaCl) and protein contaminants after hydrolysis.[1]

The Logic: Amino acids are amphoteric.[2][3] At pH < 2, they are cationic (

).[1] At pH > 10, they are anionic ( ).[1] We use a Strong Cation Exchange (SCX) resin to capture the amino acid at low pH, wash away salts, and elute with a volatile base.

Diagram: Ion Exchange Logic

Caption: Workflow for desalting using Strong Cation Exchange (e.g., Dowex 50W).

Troubleshooting Guide:

Issue	Probable Cause	Corrective Action

| Low Recovery | Resin saturation or insufficient elution pH.[1] | Ensure resin capacity is >3 eq/mol of AA. Use 1M

(pH ~11) to ensure full deprotonation of the amine. | | Colored Eluate | Protein/Enzyme leaching. | Pre-filter crude through activated carbon or Celite before loading onto the resin. | | Salt Breakthrough | Channeling in the column. | Repack column slurry. Ensure flow rate is slow (1 CV/hour) during loading. |

Module 3: Polishing & Enantiomeric Excess (ee) Determination

Best for: Final purity check (>99% ee) and removing trace (S)-isomer.[1]

Technique: Chiral HPLC Because

-methyl amino acids lack an -proton, they do not racemize on the column, making chromatography robust.[1]

Recommended Methods:

• Ligand Exchange (Direct):

  • Column: Chiralpak ZWIX(+) or ZWIX(-).[1]

  • Mobile Phase: MeOH/Acetonitrile + 50mM Formic Acid + 25mM Diethylamine.[1]

  • Mechanism:[4][5][6][7] Zwitterionic ion-exchange combined with chiral recognition.[1]

• Crown Ether (Direct):

  • Column: Crownpak CR-I(+).[1]

  • Mobile Phase: Perchloric acid (pH 1.[1]5) in water (Caution: Corrosive).[1]

  • Note: Excellent for free amino acids, but requires strictly acidic conditions.

• Derivatization (Indirect - If Direct fails):

  • React with Marfey’s Reagent (FDAA).[1]

  • Analyze on a standard C18 column. The diastereomers separate easily.[8]

FAQ: Researcher to Researcher

Q: Can I use crystallization to separate the enantiomers without enzymes? A: Yes, but it is tedious for

-methyl amino acids. You can try forming diastereomeric salts using (S)-Mandelic acid or Dibenzoyl-L-tartaric acid .[1]

• Tip: The "Pope-Peachy" method suggests using 0.5 eq of the resolving agent and 0.5 eq of a mineral acid (HCl) to maximize yield. Solvent systems usually require dry Ethanol or Methanol/Isopropanol mixtures. Expect lower yields (30%) compared to enzymatic routes.[1]

Q: My final product is a sticky oil, not a powder. Why? A: This is common if trace salts (LiCl, NH₄Cl) or water remain.[1]

• Fix: Dissolve the oil in a minimum amount of dry Methanol. Add Diethyl Ether or Acetone dropwise until cloudy.[1] Store at 4°C. If it still oils out, perform the Ion Exchange step (Module 2) again to ensure total salt removal.

Q: Why is the specific rotation

lower than literature values? A: Check your pH. Amino acid rotation is highly pH-dependent.[1] Ensure you are measuring in 1M HCl or 1M NaOH exactly as the reference paper specifies. Also, -methyl amino acids are hygroscopic; water weight will skew your concentration calculation.[1] Dry the sample under vacuum over before measuring.

References

• Enzymatic Resolution Mechanisms

  • Greenstein, J. P., & Winitz, M. (1961).[1] Chemistry of the Amino Acids. (The foundational text on Acylase I resolution).

  • Chenault, H. K., et al. (1989).[1] "Kinetic resolution of unnatural and rarely occurring amino acids: Enantioselective hydrolysis of N-acyl amino acids catalyzed by acylase I." Journal of the American Chemical Society. [1]

• Solubility & Physical Properties

  • Geryk, R., et al. (2018).[1][6] "Solubility of the Proteinogenic α-Amino Acids in Water, Ethanol, and Ethanol–Water Mixtures." Journal of Chemical & Engineering Data. [1]

• Chromatographic Separation

  • Ilisz, I., et al. (2013).[1][6] "Separation of alpha-amino acids on zwitterionic chiral stationary phases." Journal of Chromatography A.

• Synthesis & Characterization

  • PubChem Compound Summary. "(R)-2-Amino-2-methyl-pentanoic acid."[1][9] [1]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. diaion.com [diaion.com]
• 4. Aminoacylase - Wikipedia [en.wikipedia.org]
• 5. Part 6: Resolution of Enantiomers – Chiralpedia [chiralpedia.com]
• 6. m.youtube.com [m.youtube.com]
• 7. mdpi.com [mdpi.com]
• 8. US4379941A - Resolution of racemic amino acids - Google Patents [patents.google.com]
• 9. (R)-2-Amino-2-methyl-pentanoic acid | C6H13NO2 | CID 13797673 - PubChem [pubchem.ncbi.nlm.nih.gov]

Common side reactions in the synthesis of alpha-methylated amino acids

Technical Support Center: Advanced Synthesis of

-Methylated Amino Acids

Current Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Specialist Subject: Troubleshooting Quaternary Stereocenter Formation

Introduction: The Quaternary Barrier

Welcome to the technical support hub for

-methylated amino acid synthesis. You are likely here because you are hitting the "Quaternary Barrier." Introducing a methyl group onto an -carbon that already possesses an amine and a carboxyl group creates significant steric strain ( strain). This is not merely a substitution reaction; it is a fight against thermodynamics.

This guide moves beyond standard protocols to address the specific failure modes of the three industry-standard methodologies: Schöllkopf Bis-Lactim Ethers , Seebach’s Self-Regeneration of Stereocenters (SRS) , and Asymmetric Phase Transfer Catalysis (PTC) .

Module 1: The Schöllkopf Bis-Lactim Ether Method

Core Concept: Using a cyclic chiral auxiliary (Valine) to sterically shield one face of a planar enolate.[1]

Common Failure Mode: The "Hydrolysis Hangover"

The alkylation worked perfectly (high d.e.), but you cannot recover the free amino acid.

The Symptom: After acidic hydrolysis, HPLC shows the bis-lactim ether is gone, but the desired amino acid peak is minor or absent. You see a persistent intermediate peak or decomposition products.

The Mechanism (Causality): The Schöllkopf auxiliary relies on the steric bulk of the isopropyl group (from Valine) to direct stereochemistry.[2] However, once you introduce the

-methyl group, you have created a sterically congested quaternary center next to a secondary amide. The hydrolytic cleavage of this amide bond is now hindered by both the isopropyl group and your new methyl group. Standard 6N HCl reflux often fails to penetrate this steric fortress before destroying sensitive side chains.

Troubleshooting Protocol:

• Switch to Mild Hydrolysis: If your side chain is acid-sensitive (e.g., Tryptophan, Methionine), do not use 6N HCl.

  • Action: Use 0.25 N HCl / THF (1:1) at room temperature first to cleave the imino ether to the dipeptide.

  • Follow-up: Isolate the dipeptide. Then, use enzymatic hydrolysis (e.g., Pronase E or Leucine Aminopeptidase ) to cleave the valine auxiliary under neutral conditions.

• The "Sandwich" Check: If yield is low during the alkylation step, check your electrophile size.

  • Insight: The bis-lactim enolate is planar.[1] If your electrophile is too bulky (e.g., trityl-protected), it clashes with the methyl groups of the methoxyimine.

  • Fix: Use a more reactive, less hindered leaving group (Triflate > Iodide > Bromide) to compensate for the steric approach.

Visualizing the Schöllkopf Pathway

Caption: Decision tree for managing steric hindrance during Schöllkopf hydrolysis.

Module 2: Seebach’s Self-Regeneration of Stereocenters (SRS)

Core Concept: Using a temporary stereocenter (acetal) to "remember" chirality while the original

-center is destroyed (enolized).[3]

Common Failure Mode: Loss of Enantiomeric Excess (ee)

The product is formed, but the ee% is lower than expected (e.g., 80% instead of >98%).

The Symptom: NMR shows a mixture of diastereomers in the oxazolidinone intermediate, or chiral HPLC of the final product shows racemization.

The Mechanism (Causality): In SRS, the "temporary" stereocenter (usually a t-butyl or phenyl group at the 2-position of the oxazolidinone) must anchor the molecule.

• Planarization Failure: If the enolate is not perfectly planar, or if the counter-ion (Li+) is not tightly coordinated, the "face-shielding" effect of the t-butyl group is compromised.

• Proton Exchange: If the reaction is not quenched rapidly at -78°C, the highly basic enolate can deprotonate the product (product inhibition), leading to racemization via proton shuffling.

Troubleshooting Protocol:

• Counter-ion Management:

  • Action: Avoid pure THF. Use THF/HMPA (or the safer DMPU) in a 4:1 ratio.

  • Why? This breaks up enolate aggregates. A "naked" enolate is more reactive and reacts faster than it can racemize.

• The "Inverse Addition" Quench:

  • Action: Do not add water/acid to the reaction flask. Cannulate the cold reaction mixture into a vigorously stirring solution of acetic acid/THF at -78°C.

  • Why? This prevents transient high concentrations of base during quench, which causes proton transfer and racemization.

Module 3: Asymmetric Phase Transfer Catalysis (PTC)

Core Concept: Using a chiral quaternary ammonium salt to shuttle an enolate from an aqueous base into an organic phase for reaction.[4]

Common Failure Mode: The "Imine Hydrolysis" Race

You recover the starting amino acid ester (glycine) and the aldehyde, but no alkylated product.

The Symptom: The reaction mixture turns cloudy or changes color prematurely. Workup yields benzophenone (if using O'Donnell Schiff base) and glycine ethyl ester.

The Mechanism (Causality): This is a kinetic race. The Schiff base (imine) is susceptible to hydrolysis by the aqueous base (NaOH/KOH). If the phase transfer catalyst (PTC) is inefficient, or if the alkyl halide is unreactive, the aqueous hydroxide attacks the imine carbon faster than the enolate attacks the alkyl halide.

Troubleshooting Protocol:

• Catalyst Upgrade:

  • Action: Switch from standard Cinchona alkaloids (e.g., N-benzyl cinchonidinium) to Maruoka Catalysts (Sprio-binaphthyl ammonium salts).

  • Why? Maruoka catalysts have a rigid structure that prevents "Hofmann Elimination" (a common decomposition pathway for Cinchona catalysts under strong base) and creates a tighter ion pair, accelerating the alkylation rate over the hydrolysis rate.

• Concentration & Temperature:

  • Action: Increase the concentration of the organic phase. Run the reaction at 0°C rather than room temperature.

  • Why? Hydrolysis has a higher activation energy than the ion-paired alkylation. Lowering the temperature suppresses hydrolysis more than it suppresses the catalytic alkylation.

Comparative Data: Catalyst Performance in PTC

Parameter	Cinchona Alkaloids (Gen 1)	Maruoka Catalysts (Gen 2)	Impact on Side Reactions
Base Stability	Low (Hofmann Elimination)	High (No -hydrogens)	Catalyst decomp leads to racemization.
Reaction Rate	Moderate	Fast	Faster rate beats imine hydrolysis.
Substrate Scope	Good for active halides	Excellent for unreactive halides	Critical for sterically hindered -methyls.
ee% Typical	80-92%	95-99%	Higher fidelity in ion-pairing.

Module 4: Global Troubleshooting (FAQ)

Q: I see a "dialkylated" impurity. How is this possible with such steric bulk? A: This is rare in

-methylation but occurs if you use HMPA with a small electrophile (like Methyl Iodide) before the bulky group.

• Rule: Always install the bulky group first, then the methyl group. If you try to methylate first, the second alkylation (putting on the large group) will fail or lead to poly-alkylation of the small methyl group.

Q: My enolate isn't reacting. Can I warm it up to 0°C? A: Danger. In the Seebach and Schöllkopf systems, warming the enolate above -40°C often triggers Retro-Aldol type decomposition or ring opening.

• Solution: Instead of heat, add a Lewis Acid additive (like LiCl) to break up aggregates, or switch to a more reactive electrophile (Alkyl Triflate).

References

• Schöllkopf, U. (1983).[5] "Enantioselective synthesis of non-proteinogenic amino acids via metallated bis-lactim ethers of 2,5-diketopiperazines." Tetrahedron, 39(12), 2085-2091. Link

• Seebach, D., Sting, A. R., & Hoffmann, M. (1996).[3] "Self-Regeneration of Stereocenters (SRS)—Applications, Limitations, and Abandonment of a Synthetic Principle." Angewandte Chemie International Edition, 35(23-24), 2708-2748. Link

• O'Donnell, M. J. (2004). "The Enantioselective Synthesis of

  -Amino Acids by Phase-Transfer Catalysis with Achiral Schiff Base Esters." Accounts of Chemical Research, 37(8), 506-517. Link

• Maruoka, K., & Ooi, T. (2003). "Recent Advances in Asymmetric Phase-Transfer Catalysis." Angewandte Chemie International Edition, 46(28), 5222-5244. Link

• Dolling, U. H., Davis, P., & Grabowski, E. J. (1984). "Efficient catalytic asymmetric alkylations. 1. Enantioselective synthesis of (+)-indacrinone via chiral phase-transfer catalysis." Journal of the American Chemical Society, 106(2), 446-447. Link

Sources

• 1. biosynth.com [biosynth.com]
• 2. Schöllkopf method - Wikipedia [en.wikipedia.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemtube3d.com [chemtube3d.com]

Improving the yield of the stereoselective synthesis of (R)-2-Amino-2-methyl-pentanoic acid

Ticket Subject: Yield Optimization & Troubleshooting Guide

Assigned Specialist: Dr. A. Vance, Senior Application Scientist Target Molecule: (R)-2-Amino-2-methylpentanoic acid (

-methylnorvaline) CAS: 81972-27-2 (Generic for enantiomers, specific (R) often custom)[1][2][3][4][5]

Executive Summary: The Quaternary Carbon Challenge

Synthesizing

-methyl amino acids is significantly more difficult than standard amino acids due to the steric hindrance at the quaternary -carbon. The creation of this tetrasubstituted center restricts nucleophilic attack and makes the final deprotection (hydrolysis) kinetically slow.

This guide addresses the three most robust synthetic routes:

• Schöllkopf Bis-Lactim Ether Method: Best for high enantiomeric excess (ee >98%) on gram scale.

• Maruoka Phase-Transfer Catalysis (PTC): Best for scalability and atom economy.

• Hydantoinase Biocatalysis: Best for industrial "green" chemistry.

Module 1: The Schöllkopf Bis-Lactim Ether Route

The "Gold Standard" for optical purity in laboratory settings.

Workflow Visualization

Caption: The Schöllkopf pathway relies on the steric bulk of the valine auxiliary to direct the incoming propyl group to the opposite face, establishing the (R)-configuration.

Troubleshooting Guide: Schöllkopf Method

Q1: My alkylation yield is low (<40%), but the starting material is consumed. What is happening?

Diagnosis: You likely have over-alkylation or decomposition of the lithiated species . Root Cause: The lithiated bis-lactim ether is thermally unstable. If the temperature rises above -70°C before the electrophile is added, the species degrades. Corrective Protocol:

• Temperature Discipline: Maintain the reaction strictly at -78°C (acetone/dry ice) during n-BuLi addition.

• Titrate n-BuLi: Use diphenylacetic acid or 1,10-phenanthroline to titrate your n-BuLi immediately before use. Commercial concentrations vary significantly.

• The "Butterfly" Transition State: Ensure you are using THF as the solvent. The coordination of Lithium to the enolate oxygen and the ring nitrogen is crucial for stability.

Q2: I am getting the wrong enantiomer or low ee.

Diagnosis: Incorrect auxiliary selection or "leakage" of the steric shield. Root Cause:

• Auxiliary: To get the (R)-amino acid , you must use the bis-lactim ether derived from L-Valine and L-Alanine .[6] The isopropyl group of L-Valine directs the incoming Propyl Iodide to the trans face.

• Reagent Order: Start with the Alanine derivative (methyl already present) and add Propyl Iodide . Adding Methyl Iodide to a Propyl-substituted ring is sterically much slower and prone to lower yields.

Q3: The final hydrolysis is taking 4 days and yield is dropping.

Diagnosis: Steric hindrance is preventing the acid from attacking the imino ether. The "Senior Scientist" Fix: Do not use standard 6N HCl reflux if it fails. Switch to Iodotrimethylsilane (TMSI) .

• Protocol: Treat the alkylated bis-lactim ether with 2-3 equivalents of TMSI in dry acetonitrile at 40°C. This cleaves the methyl ethers under neutral conditions via an

  mechanism, avoiding the harsh conditions that degrade the hindered amino acid [1].

Module 2: Phase-Transfer Catalysis (Maruoka Type)

The scalable route avoiding stoichiometric auxiliaries.

Critical Control Points

Parameter	Optimal Condition	Why?
Substrate	Alanine Schiff Base (Benzophenone imine)	Protects the amine and activates the -proton.
Catalyst	-3,4,5-Trifluorophenyl-NAS Bromide	Fluorinated Maruoka catalysts prevent oxidative degradation and enhance acidity.
Base	50% KOH (aq) or CsOH (solid)	High basicity required to deprotonate the hindered -carbon.
Solvent	Toluene/Chloroform (2:1)	Balances solubility of the organic substrate and the interface with the base.

Troubleshooting Guide: PTC Method

Q1: My ee is stuck at 80%. How do I reach >95%?

Diagnosis: Background racemization or insufficient catalyst structure. Solution:

• Temperature Drop: Lower the reaction temperature to 0°C or -20°C . The rate will slow down, but the enantiomeric ratio (er) often improves significantly due to the suppression of the non-catalyzed background reaction.

• Catalyst Loading: Increase catalyst loading to 1-2 mol% .

• Water Exclusion: While PTC requires an interface, excess water can solvate the hydroxide ion too freely, allowing it to deprotonate without the chiral ion pair. Use solid CsOH for strictly anhydrous conditions if liquid-liquid PTC fails [2].

Q2: The reaction stalls after 60% conversion.

Diagnosis: Product inhibition or base poisoning. Solution:

• Ultrasound: Use sonication to break up the solid base surface (if using solid KOH/CsOH). This refreshes the active surface area.

• Re-addition: Add a second portion of alkyl halide (Propyl Bromide/Iodide). Alkyl halides can hydrolyze or degrade over long reaction times in basic media.

Module 3: Enzymatic Resolution (Hydantoinase)

The Green Chemistry approach.

Pathway Visualization

Caption: The hydantoinase process allows for 100% theoretical yield if coupled with dynamic kinetic resolution (spontaneous racemization of the unreacted enantiomer).

Troubleshooting Guide: Biocatalysis

Q1: I need the (R)-enantiomer, but most enzymes yield L-amino acids.

Clarification: In the world of hydantoinases, "D-Hydantoinase" typically produces the D-amino acid.

• Stereochemistry Check: For

  -methyl amino acids, the (R)-enantiomer corresponds spatially to the D-configuration of standard amino acids (assuming the methyl replaces the hydrogen).

• Action: Select a D-Hydantoinase (e.g., from Agrobacterium sp.). This will hydrolyze the (R)-hydantoin to the N-carbamoyl intermediate [3].

Q2: The reaction stops at 50% conversion.

Diagnosis: You are performing a kinetic resolution without racemization. The enzyme consumes the (R)-substrate, leaving the (S)-substrate untouched. Solution: Implement Dynamic Kinetic Resolution (DKR) .

• pH Adjustment: Hydantoins racemize spontaneously at pH > 8.5. Run the reaction at pH 8.5 - 9.0 .

• Manganese/Zinc: Ensure the buffer contains

  or , as many hydantoinases are metalloenzymes dependent on these cofactors for stability and activity.

Summary of Yield Optimization Strategies

Method	Primary Yield Killer	The "Senior Scientist" Fix	Typical Yield	Typical ee
Schöllkopf	Hydrolysis of hindered ester	Use TMSI instead of HCl; Start with Ala-Val auxiliary.	75-85%	>98%
Maruoka PTC	Low enantioselectivity	-20°C reaction temp; Solid CsOH base.	85-95%	90-96%
Hydantoinase	Incomplete conversion (50%)	Run at pH 9.0 to force racemization (DKR).	>95%	>99%

References

• Jung, M. E., & Lyster, M. A. (1977). Quantitative dealkylation of alkyl esters via treatment with trimethylsilyl iodide. Journal of the American Chemical Society.

• Ooi, T., & Maruoka, K. (2007). Recent advances in asymmetric phase-transfer catalysis. Angewandte Chemie International Edition.

• Syldatk, C., et al. (1999). Biotechnological production of non-proteinogenic amino acids using hydantoinases. Applied Microbiology and Biotechnology.

• Schöllkopf, U. (1983).[7] Enantioselective synthesis of non-proteinogenic amino acids via metallated bis-lactim ethers of 2, 5-diketopiperazines.[6] Tetrahedron.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Enzymatic Synthesis of Modified RNA Containing 5‑Methyl- or 5‑Ethylpyrimidines or Substituted 7‑Deazapurines and Influence of the Modifications on Stability, Translation, and CRISPR-Cas9 Cleavage - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 5-Hydroxy-5-methylhydantoin DNA lesion, a molecular trap for DNA glycosylases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. biosynth.com [biosynth.com]
• 7. Schöllkopf Bis-Lactim Amino Acid Synthesis [drugfuture.com]

Technical Support Center: Troubleshooting Peptide Coupling with (R)-2-Amino-2-methyl-pentanoic acid

Topic: Optimization and Troubleshooting of Peptide Synthesis involving (R)-2-Amino-2-methyl-pentanoic acid (

-Me-D-Nva). Document ID: TS-PEP-AMNV-001 Author: Senior Application Scientist, Peptide Chemistry Division

Introduction: The "Steric Crunch"

(R)-2-Amino-2-methyl-pentanoic acid (also known as

-methyl-D-norvaline) presents a classic "steric crunch" in peptide synthesis. Structurally, it is an -disubstituted amino acid, analogous to Aib (aminoisobutyric acid) but with a chiral center.

The presence of the

-methyl group at the quaternary carbon creates a conical zone of steric protection. This results in two primary kinetic barriers:

• Nucleophilic Attack: The amine group is buried, making it a poor nucleophile when coupling the next amino acid (Coupling to the residue).

• Activation: The carboxyl group is sterically crowded, slowing down the formation of the active ester (Coupling of the residue).

This guide addresses the specific failures caused by these barriers, moving beyond standard SPPS protocols to high-energy, high-efficiency workflows.

Critical Troubleshooting Guides

Guide A: The "Hard Coupling" (Elongation at the N-Terminus)

Scenario: You have successfully coupled (R)-2-Amino-2-methyl-pentanoic acid to the resin, but the next amino acid (AA

) fails to couple quantitatively.

The Mechanism of Failure: The

-methyl group hinders the approach of the incoming activated ester. Standard reagents (HBTU/HCTU) often fail because the activation lifetime is shorter than the time required for the hindered amine to attack. This leads to guanidinylation (capping the amine with the coupling reagent) or hydrolysis of the active ester.

Protocol: The "Power Coupling" Workflow

• Reagent Switch: Abandon HBTU/HCTU. Switch to PyAOP (7-Azabenzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate) or HATU .

  • Why? PyAOP is a phosphonium salt. Unlike uronium/aminium salts (HATU/HBTU), it cannot react with the slow amine to form a guanidine byproduct (a permanent termination). It also generates the highly reactive -OAt ester.

• Base Optimization: Use sym-Collidine (2,4,6-trimethylpyridine) instead of DIPEA.

  • Why? The reaction will be slow. DIPEA is basic enough to promote base-catalyzed racemization of the incoming amino acid (AA

    ) during this long reaction. Collidine is weaker and suppresses this risk.

• Thermal Energy: Microwave heating is non-negotiable for high yields.

Step-by-Step Protocol:

Step	Action	Reagents/Conditions
1. Swell	Ensure full solvation.	DMF or NMP (10 min).
2. Activate	Pre-activate AA (5 eq).	AA (5 eq) + PyAOP (5 eq) + Collidine (10 eq).
3. Couple	Microwave Irradiation.	75°C for 10-15 minutes (Power: 30-50W).[1]
4. Check	Micro-cleavage / Kaiser Test.[2]	If blue (positive), proceed to Step 5.[2]
5. Re-Couple	Fresh reagents (Hard mode).	Use HATU (5 eq) + HOAt (5 eq) + DIPEA (10 eq) at 75°C.
6. Cap	Terminate unreacted chains.	Acetic Anhydride / Pyridine (10 min).

Note on Cysteine/Histidine: If AA

is Cys or His, do not heat to 75°C due to racemization risks. Use 50°C max and extend time to 60 minutes.

Guide B: Activation of (R)-2-Amino-2-methyl-pentanoic acid

Scenario: You are trying to couple the hindered amino acid itself to the resin or peptide chain.

The Mechanism of Failure: The bulk of the

-methyl group slows down the formation of the active ester. If the activation is too slow, the carbodiimide (if used) can rearrange to form an N-acylurea (dead end).

Recommended Method: Acid Fluorides For extremely difficult cases, converting the amino acid to an acid fluoride (using TFFH or BTFFH) creates a smaller, highly reactive electrophile that faces less steric repulsion than a bulky OBt/OAt ester.

Protocol:

• Reagents: Amino Acid (4 eq), TFFH (4 eq), DIPEA (8 eq).

• Solvent: DCM/DMF (1:1) – DCM helps solubilize the hydrophobic protected AA.

• Time/Temp: 60 min at Room Temp or 10 min at 60°C.

Guide C: Deletion Sequences & Fmoc Removal

Scenario: Mass spec shows [M - 127] peaks (deletion of the hindered residue) or incomplete deprotection.

The Issue: Even Fmoc removal is sterically hindered. The bulky fluorenyl group struggles to leave the vicinity of the quaternary carbon. Standard 20% Piperidine can be too slow, leading to incomplete deprotection and subsequent deletion sequences.

Solution: Supplement the deprotection cocktail with DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) . DBU is a stronger, non-nucleophilic base that drives the deprotection kinetics.

• Cocktail: 2% DBU + 2% Piperidine in DMF.

• Warning: DBU can promote aspartimide formation. If Asp is present, minimize exposure time.

Comparative Data: Coupling Reagents

The following table summarizes reagent performance specifically for

-disubstituted amino acids (based on Aib/ -Me-Val models).

Reagent	Class	Steric Performance	Racemization Risk*	Guanidinylation Risk	Recommendation
PyAOP	Phosphonium	Excellent	Low	None	Primary Choice
HATU	Uronium	Very Good	Low	High (if slow)	Secondary Choice
COMU	Uronium (Oxyma)	Very Good	Very Low	Moderate	Good Alternative
HBTU	Uronium	Poor	Low	High	Avoid
DIC/Oxyma	Carbodiimide	Moderate	Lowest	None	Use for Cys/His

*Refers to the racemization of the activated amino acid.

Visual Troubleshooting Workflows

Diagram 1: Decision Logic for Coupling Failure

Caption: Logical flow for troubleshooting incomplete coupling after a hindered residue.

Diagram 2: The "Steric Shield" Mechanism & Solution

Caption: Visualization of why phosphonium reagents (PyAOP) are superior to uronium reagents (HATU) in slow, hindered reactions.

Frequently Asked Questions (FAQs)

Q1: I am seeing a +153 Da mass addition on my peptide. What is this? A: This is likely a tetramethylguanidinium adduct. It occurs when using HATU or HBTU with slow couplings. The unreacted amine attacks the coupling reagent itself rather than the amino acid.

• Fix: Switch to a phosphonium reagent (PyAOP or PyBOP) which cannot form this adduct.

Q2: Can I use standard Fmoc-deprotection (20% Piperidine)? A: You can, but it is risky. The bulky side chain shields the Fmoc group. We recommend 20% Piperidine + 0.1M DBU or heating the deprotection step to 75°C (microwave) to ensure quantitative removal.

Q3: Does (R)-2-Amino-2-methyl-pentanoic acid racemize during coupling? A: The residue itself cannot racemize via the standard oxazolone mechanism because it lacks an

-proton (it is -disubstituted). However, when you couple to it, the incoming amino acid is at high risk of racemization due to the slow reaction time. Always use Collidine or Oxyma to suppress this.

Q4: My peptide is precipitating/aggregating after adding this residue. A:

-disubstituted amino acids are strong helix promoters (similar to Aib). This can induce early folding and aggregation on the resin.

• Fix: Use "Magic Mixture" solvents (DCM/DMF/NMP/1% Triton X) or incorporate Pseudoproline dipeptides at intervals to disrupt secondary structure.

References

• Albericio, F., et al. (2018). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. Link

• Carpino, L. A., et al. (1994). The 7-azabenzotriazole active ester (HOAt) and its phosphonium salt (PyAOP): Reagents for the synthesis of hindered peptides. Journal of the American Chemical Society. Link

• El-Faham, A., & Albericio, F. (2011).[3] Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. (Specific discussion on steric hindrance). Link

• Biotage. (2023).[1][4] Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. (Discussion on double coupling and concentration). Link

• CEM Corporation. (2013).[5] Microwave-assisted Solid-Phase Peptide Synthesis Based on the Fmoc Protecting Group Strategy. Methods in Molecular Biology. Link

Sources

• 1. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. people.uniurb.it [people.uniurb.it]
• 4. biotage.com [biotage.com]
• 5. Microwave-assisted solid-phase peptide synthesis based on the Fmoc protecting group strategy (CEM) - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis &amp; Stabilization of (R)-2-Amino-2-methylpentanoic Acid

Topic: Preventing Racemization & Ensuring Optical Purity Product: (R)-

-Methylnorvaline [(R)-2-Amino-2-methylpentanoic acid] Audience: Synthetic Chemists, Process Development Scientists

Introduction: The "Racemization" Misconception

User Query: "How do I prevent racemization of (R)-2-amino-2-methylpentanoic acid during synthesis?"

Technical Response: Strictly speaking, (R)-2-amino-2-methylpentanoic acid cannot racemize via the standard proton-abstraction mechanism because it is a quaternary amino acid (QAA). It lacks the acidic

-proton required for enolization under basic conditions.

However, "racemization" in your context likely refers to three distinct failure modes encountered during production and use:

• Synthetic Failure: Poor diastereoselectivity during the creation of the quaternary center (yielding a racemic mixture instead of the pure enantiomer).

• Resolution Failure: Incomplete separation of enantiomers during enzymatic or chemical resolution.

• Activation-Induced Epimerization: Loss of chirality during peptide coupling via 5(4H)-oxazolone formation , a risk specific to activated carboxylic acid derivatives.

This guide provides the protocols to address these three specific challenges.

Module 1: De Novo Asymmetric Synthesis (High-Fidelity Route)

Recommendation: The Schöllkopf Bis-Lactim Ether Method is the industry standard for generating quaternary amino acids with high enantiomeric excess (>95% ee).

The Mechanism

This method utilizes a chiral auxiliary (L-Valine) to sterically direct the incoming alkyl group. To synthesize (R)-2-amino-2-methylpentanoic acid , you must start with the bis-lactim ether derived from L-Valine and L-Alanine .

Protocol: Schöllkopf Synthesis

Reagents:

• Auxiliary: (3S, 6S)-3-isopropyl-6-methyl-2,5-dimethoxy-3,6-dihydropyrazine (Bis-lactim ether of L-Val-L-Ala).

• Base:

  -Butyllithium ( -BuLi).

• Electrophile:

  -Propyl iodide.

• Solvent: THF (anhydrous, degassed).

Step-by-Step Workflow:

• Deprotonation: Cool the bis-lactim ether solution in THF to -78°C . Add

  -BuLi (1.1 eq) dropwise.

  • Why: This generates the lithium enolate. The bulky isopropyl group from Valine blocks one face of the ring.[1]

• Alkylation: Add

  -propyl iodide (1.1 eq) slowly. Stir at -78°C for 4 hours, then allow to warm to room temperature overnight.

  • Stereocontrol: The propyl group enters trans to the isopropyl group. Since the auxiliary is (S)-Valine, this induction typically yields the (R)-quaternary center .

• Hydrolysis: Treat the alkylated intermediate with 0.25 N HCl at room temperature for 3 days.

  • Troubleshooting: Do not heat aggressively. While the QAA is stable, high heat can degrade the valine auxiliary methyl ester, complicating purification.

• Purification: Separate the target QAA from the L-Valine methyl ester via distillation or ion-exchange chromatography.

Visualization: Schöllkopf Pathway

Caption: The Schöllkopf method relies on the steric bulk of the isopropyl group (L-Val) to force the propyl electrophile to attack from the opposite face, establishing the (R)-configuration.

Module 2: Enzymatic Resolution (The "Rescue" Strategy)

Scenario: You have synthesized racemic (

)-2-amino-2-methylpentanoic acid (perhaps via the Bucherer-Bergs reaction) and need to isolate the (R)-isomer.

Critical Alert: Most commercial acylases (e.g., Hog Kidney Acylase I) are L-selective . They will hydrolyze the (S)-isomer, leaving your desired (R)-isomer as the N-acetyl derivative. Do not discard the supernatant.

Protocol: Kinetic Resolution

Parameter	Condition	Reason
Substrate	N-Acetyl-( )-2-amino-2-methylpentanoic acid	Enzyme requires N-acylated substrate.
Enzyme	Acylase I (Aspergillus or Hog Kidney)	High specificity for L-enantiomers.
pH	7.5 – 8.0 (maintain with LiOH/NaOH)	Optimal enzyme activity window.
Temperature	37°C	Physiological optimum.

Workflow:

• Acetylation: Treat the racemic free amino acid with acetic anhydride in acetic acid to generate the N-acetyl racemate.

• Enzymatic Hydrolysis: Dissolve in water, adjust pH to 7.5, and add Acylase I. Stir until consumption of base stops (indicating 50% conversion).

• Separation:

  • Acidify the mixture to pH 5.

  • Filter/Extract: The free (S)-amino acid is zwitterionic and water-soluble. The N-acetyl-(R)-amino acid is less polar and can be extracted into ethyl acetate or retained on a hydrophobic resin.

• Final Hydrolysis: Reflux the isolated N-acetyl-(R)-isomer in 2M HCl to remove the acetyl group, yielding pure (R)-2-amino-2-methylpentanoic acid .

Module 3: Peptide Coupling (Preventing Downstream Epimerization)

Issue: When coupling (R)-2-amino-2-methylpentanoic acid to a peptide chain, the steric bulk of the

-methyl group slows down the reaction. This forces the use of stronger activation agents, which increases the risk of oxazolone formation .

Mechanism of Failure: If the amino acid is N-acylated (e.g., Acetyl-AA-OH) and activated, it forms a 5(4H)-oxazolone. Although the quaternary center has no proton to lose, if the oxazolone is unstable or subjected to harsh conditions, ring-opening can sometimes occur non-stereoselectively, or side reactions can degrade optical purity.

Troubleshooting Guide: Coupling Conditions

Variable	Recommendation	Explanation
Protecting Group	Fmoc or Boc (Urethane type)	Urethane protecting groups prevent oxazolone formation much better than simple amides (Acetyl/Benzoyl).
Coupling Agent	HATU or PyBOP with HOAt	High reactivity is needed to overcome steric hindrance of the quaternary center. HOAt suppresses racemization better than HOBt.
Base	TMP (2,4,6-Trimethylpyridine)	A weaker, non-nucleophilic base minimizes risk compared to DIPEA/TEA.
Pre-activation	Minimize time (< 2 mins)	Add the amine nucleophile immediately after activating the acid to reduce the lifetime of the reactive ester.

Module 4: Quality Control & Analytics

Requirement: You must verify the enantiomeric excess (ee) of your product. Optical rotation is often unreliable for quaternary amino acids due to low specific rotation values.

Recommended HPLC Method

• Column: Chirobiotic T (Teicoplanin) or Crownpak CR(+) (Crown Ether).

• Mode: Reverse Phase.[2]

• Mobile Phase:

  • Crownpak: pH 1.5 (Perchloric acid/Water). Methanol can be added as a modifier.

  • Chirobiotic:[3] Methanol:Water (80:20) with 0.1% TEAA (Triethylammonium acetate).

• Detection: UV at 210 nm (or ELSD if UV is weak).

• Target Metric: ee > 98%.

FAQ: Common Issues

Q1: I used the Schöllkopf method, but my yield is <30%. What happened? A: The steric hindrance of the incoming propyl group against the valine isopropyl group is significant.[1] Ensure you are using n-Propyl Iodide (more reactive) rather than the bromide. Also, extend the alkylation time at -78°C to 6 hours before warming.

Q2: Can I use base to hydrolyze the Schöllkopf intermediate? A: No. Base hydrolysis can lead to partial epimerization of the auxiliary or side reactions. Acid hydrolysis (dilute HCl) is mild and preserves the integrity of the quaternary center.

Q3: My enzymatic resolution shows 50% conversion, but the recovered (R)-product has low ee. A: This indicates the enzyme is not perfectly stereospecific or the reaction went too far. Stop the reaction at 40-45% conversion (sacrifice yield for purity). Alternatively, perform a second pass: re-acetylate the crude (R)-product and subject it to the enzyme again to remove trace (S)-contaminants.

References

• Schöllkopf, U., et al. (1979). "Enantioselective Synthesis of ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

  -Methyl- -aminocarboxylic Acids by Alkylation of the Lactim Ether of Cyclo-(L-Ala-L-Ala)." Angewandte Chemie International Edition, 18(11), 863–864.

• Schöllkopf, U. (1983). "Enantioselective synthesis of non-proteinogenic amino acids via metallated bis-lactim ethers of 2, 5-diketopiperazines." Pure and Applied Chemistry, 55(11), 1799-1806.

• Chenault, H. K., et al. (1989). "Kinetic resolution of unnatural and rarely occurring amino acids: Enantioselective hydrolysis of N-acyl amino acids catalyzed by acylase I." Journal of the American Chemical Society, 111(16), 6354-6364.

• Hyun, M. H., et al. (2001).

  -amino acid enantiomers on a chiral stationary phase based on (+)-(18-crown-6)-2,3,11,12-tetracarboxylic acid." Journal of Chromatography A, 910(2), 359-365.

• Cativiela, C., & Díaz-de-Villegas, M. D. (2007).

  -amino acids. Part 1: Acyclic compounds." Tetrahedron: Asymmetry, 18(5), 569-623.

Sources

• 1. Schöllkopf method - Wikipedia [en.wikipedia.org]
• 2. [Separation of amino acid enantiomers by high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: HPLC Optimization for 2-Amino-2-methyl-pentanoic Acid Isomers

Target Molecule: 2-Amino-2-methyl-pentanoic acid (also known as

-methylnorvaline or 2-methylvaline). Structural Challenge: This is an -disubstituted amino acid. The presence of the -methyl group creates significant steric hindrance compared to standard proteinogenic amino acids. Additionally, the molecule lacks a strong UV chromophore, making direct UV detection at standard wavelengths (254 nm) impossible.

Module 1: Strategic Method Selection

The First Decision: Direct vs. Indirect

Before injecting a sample, you must choose between Direct Chiral Separation (using a Chiral Stationary Phase or CSP) and Indirect Separation (Derivatization). This choice depends on your sensitivity requirements and equipment availability.

Decision Matrix Workflow

Caption: Decision tree for selecting the optimal separation strategy based on sensitivity needs and detection capabilities.

Module 2: Direct Chiral Separation (The "Crown" Standard)

Recommended Column: Daicel CROWNPAK® CR-I(+) or CR(+) Mechanism: Host-guest complexation. The chiral crown ether selector forms a complex with the ammonium ion (

) of the amino acid.

Standard Protocol

• Column: Crownpak CR-I(+) (3.0 x 150 mm, 5 µm).[1][2]

• Mobile Phase: Perchloric Acid (

  ) pH 1.0 to 2.0.[3]

• Organic Modifier: Methanol (0% to 15% v/v). Note: Acetonitrile is generally avoided in high concentrations as it can interfere with the crown ether complexation.

• Flow Rate: 0.4 – 0.5 mL/min.

• Temperature: 10°C – 25°C (Lower temperatures increase resolution).

• Detection: CAD (Charged Aerosol Detector) or MS (Mass Spec). UV at 200-210 nm is possible but prone to baseline noise.

Troubleshooting Guide: Direct Separation

Symptom	Probable Cause	Corrective Action
No Retention / Elutes at Void	Incorrect pH (Amino group not protonated).	Lower pH to 1.5. The amine must be protonated ( ) to bind to the crown ether.
Broad Peaks	Slow mass transfer or high column temperature.	Lower the temperature. Try 10°C or 15°C. Chiral recognition is enthalpy-driven; cooling "locks" the complex, improving (separation factor).
Excessive Retention (>60 min)	Hydrophobic interaction with the stationary phase backbone.	Add Methanol. 2-Amino-2-methyl-pentanoic acid is hydrophobic. Add 10-15% MeOH to the acidic mobile phase to elute it faster.
Baseline Drift (UV)	Perchloric acid absorption or refractive index effects.	Switch to CAD or MS. If restricted to UV, ensure the reference wavelength is off and use high-purity .

Module 3: Indirect Separation (Derivatization)

Recommended Reagent: Marfey's Reagent (FDAA: 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide).[4][5] Why: Marfey's reagent reacts with the amine to form diastereomers (L-L and L-D pairs) which can be separated on a standard achiral C18 column.[6] It also adds a strong UV chromophore (340 nm).

Critical Challenge: Steric Hindrance

The

-methyl group at the chiral center creates significant steric bulk, making the nucleophilic attack on the FDAA molecule slower than with standard amino acids (like Alanine or Leucine). Standard protocols often result in incomplete reaction.

Optimized Protocol for -Methyl Amino Acids

• Preparation: Mix 50 µL Sample (50 mM) + 100 µL FDAA (1% in Acetone) + 20 µL 1M

  .

• Reaction (Critical Step): Heat at 45-50°C for 90 minutes .

  • Standard protocol is 40°C for 60 mins; the extra heat/time is required for the

    -methyl hindrance.

• Quench: Add 20 µL 2M HCl to stop the reaction and protonate the derivatives.

• Separation:

  • Column: C18 (e.g., Kinetex or Zorbax Eclipse), 150 x 4.6 mm.

  • Mobile Phase A: 0.1% Formic Acid in Water.[7]

  • Mobile Phase B: Acetonitrile.[1][2][5]

  • Gradient: 20% B to 60% B over 45 minutes.

  • Detection: UV at 340 nm.[5][7]

Troubleshooting Guide: Derivatization

Symptom	Probable Cause	Corrective Action
Low Yield / Small Peaks	Incomplete reaction due to steric hindrance.	Increase Reaction Time. Extend incubation to 2 hours or increase temp to 50°C. Do not exceed 60°C to avoid degradation.
Peak Overlap (Resolution < 1.5)	Gradient slope too steep.	Flatten the Gradient. Use a "shallow gradient" (e.g., 0.5% B increase per minute) around the elution time of the diastereomers.
Precipitation in Vial	FDAA solubility issue.	Increase Acetone ratio. Ensure the reaction mixture stays at least 50% organic during the heating phase.

Module 4: Detection & Sensitivity Logic

The choice of detection dictates the limit of quantitation (LOQ).

Caption: Comparison of detection methods. Green/Red nodes indicate recommended vs. high-cost/complex options.

Frequently Asked Questions (FAQ)

Q: Can I use a standard Chiralpak AD-H or OD-H column? A: Generally, no. Polysaccharide columns (AD/OD) work best for neutral compounds or protected amino acids. Free amino acids are zwitterionic and too polar for the normal-phase hexane/alcohol conditions used with AD/OD. If you must use these, you have to derivatize the N-terminus (e.g., with FMOC) to remove the zwitterionic character.

Q: Why is my elution order reversed compared to the literature? A: Check your column designation. Crownpak CR(+) and Crownpak CR(-) have opposite chiral selectors. If you switched from CR(+) to CR(-), the elution order of the D and L isomers will flip.[2][3]

Q: I am seeing "Ghost Peaks" in my Marfey's analysis. A: This is likely excess reagent. FDAA hydrolyzes to form dinitrophenol species. Run a "Blank" (Reagent + Buffer + Heat, no amino acid) to identify and subtract these reagent peaks.

Q: Can I use TFA instead of Perchloric Acid for the Crownpak column? A: Yes, but with caution. TFA has higher UV absorption than perchloric acid, which will ruin low-UV detection (200-210 nm). If using MS or CAD, TFA is acceptable, though perchloric acid often yields sharper peaks for amino acids on crown ether phases.

References

• Daicel Chiral Technologies. (n.d.). Instruction Manual for CROWNPAK® CR(+) / CR(-). Retrieved from [Link]

• Bhushan, R., & Martens, J. (2001). Amino Acids: Chromatographic Separation and Enantioresolution. HNB Publishing. (Context: General principles of Marfey's reagent and ligand exchange).
• Marfey, P. (1984). Determination of D-amino acids as enantiomeric derivatives of N-alpha-(2,4-dinitro-5-fluorophenyl)-L-alaninamide. Carlsberg Research Communications.

• Phenomenex. (n.d.). Chiral HPLC Separations Guide. Retrieved from [Link]

Sources

• 1. abis-files.ankara.edu.tr [abis-files.ankara.edu.tr]
• 2. hplc.eu [hplc.eu]
• 3. obrnutafaza.hr [obrnutafaza.hr]
• 4. mdpi.com [mdpi.com]
• 5. assets.fishersci.com [assets.fishersci.com]
• 6. peptide.com [peptide.com]
• 7. LC-MS/MS-Based Separation and Quantification of Marfey’s Reagent Derivatized Proteinogenic Amino Acid DL-Stereoisomers - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Matrix Effects in Amino Acid LC-MS Analysis

Welcome to the Advanced Applications Support Hub. Topic: Troubleshooting & Mitigating Matrix Effects in Amino Acid Analysis (AAA) Lead Scientist: Dr. A. Chen, Senior Applications Chemist

Executive Summary: The "Invisible" Variable

In LC-MS analysis of amino acids (AAs), Matrix Effects (ME) are the primary cause of quantification failure, manifesting as signal suppression (loss of sensitivity) or enhancement (artificial gain).

Why is this critical for Amino Acids? Amino acids are small, polar, zwitterionic molecules. In standard Reversed-Phase LC (RPLC), they elute early—often in the "void volume" where salts and unretained matrix components (the "dump valve" zone) are most concentrated. Even in Hydrophilic Interaction Liquid Chromatography (HILIC), co-eluting phospholipids and endogenous salts compete for charge in the electrospray ionization (ESI) source.

This guide provides a self-validating workflow to diagnose, resolve, and prevent these effects.

Module A: Diagnosis (Is it the Matrix?)

Before changing your column or mobile phase, you must confirm that the issue is ionization suppression, not extraction loss.

Protocol A1: The Post-Column Infusion (PCI) Test

The Gold Standard for Qualitative Assessment.

Objective: Visualize exactly where in your chromatogram the suppression occurs.

Methodology:

• Setup: Connect a syringe pump containing a standard solution of your analyte (e.g., Phenylalanine or a mix) to the LC effluent via a T-piece before the MS source.

• Infusion: Infuse the standard at a constant rate (e.g., 10 µL/min) to generate a steady baseline signal (approx. 1e5–1e6 counts).

• Injection: Inject a "Blank Matrix Extract" (e.g., extracted plasma with no analyte) via the LC autosampler.

• Observation: Monitor the baseline. A dip indicates suppression ; a hump indicates enhancement .

Visualizing the Setup (Graphviz):

Caption: Schematic of the Post-Column Infusion setup. The syringe pump provides a constant background signal, while the LC injects the "invisible" matrix components.

Protocol A2: Quantitative Assessment (The Matuszewski Method)

The Regulatory Standard (FDA/EMA).

To differentiate between Extraction Recovery (RE) and Matrix Effect (ME) , prepare three sample sets:

Set	Description	Represents
A	Standard in Neat Solvent	Ideal instrument response
B	Standard spiked into Post-Extraction Matrix	Matrix effect only (Ionization)
C	Standard spiked into Matrix Pre-Extraction	Total Process Efficiency

Calculations:

• Matrix Factor (MF):

  • MF < 1: Suppression[1][2][3][4][5][6]

  • MF > 1: Enhancement

• Recovery (RE):

• Process Efficiency (PE):

Module B: Chromatographic Strategy (HILIC vs. RPLC)

The choice of chromatography dictates the type of matrix interference you will face.

Strategy 1: HILIC (Underivatized Analysis)

• Pros: Direct analysis, no reagent cost, retains polar AAs well.

• Matrix Risk: High. HILIC mechanisms (partitioning into a water layer) often retain salts and polar phospholipids (e.g., lysophosphatidylcholines) similar to AAs.

• Fix:

  • Use Ammonium Formate buffers (10–20 mM) to swamp out variable salt effects.

  • Divert flow to waste for the first 0.5–1.0 min to remove unretained salts.

Strategy 2: RPLC (Derivatization)

• Pros: Derivatization (e.g., AccQ-Tag, OPA/FMOC) makes AAs hydrophobic. They elute later, away from the early "salt dump."

• Matrix Risk: Moderate. Interferences are usually hydrophobic phospholipids or reagent byproducts.

• Fix:

  • Ensure the derivatization reaction is complete; excess reagent can cause source fouling.

  • Use a column wash step (95% Organic) at the end of every gradient to clear phospholipids.

Module C: Sample Preparation (The First Line of Defense)

Simple Protein Precipitation (PPT) is often insufficient for AA analysis in plasma/serum because it leaves phospholipids behind.

Comparative Efficacy Table:

Method	Removes Proteins?	Removes Phospholipids?	Analyte Recovery (AAs)	Cost/Complexity
Protein PPT (Methanol/ACN)	Yes	No (Major Cause of ME)	High	Low / Low
SPE (C18)	Yes	Yes	Low (Polar AAs wash off)	High / High
Phospholipid Removal Plates (e.g., HybridSPE, Ostro)	Yes	Yes (>99%)	High	Moderate / Low

Recommendation: For high-throughput AA analysis, Phospholipid Removal Plates are superior to standard PPT. They use a Zirconia-coated silica that selectively acts as a Lewis acid to trap phosphate groups (phospholipids) while letting amino acids pass through.

Module D: Troubleshooting Logic & FAQs

Interactive Troubleshooting Flowchart

Caption: Decision tree for isolating the source of analytical variability.

Frequently Asked Questions (FAQs)

Q1: I am using a Stable Isotope Labeled (SIL) Internal Standard. Doesn't that cancel out matrix effects? A: Ideally, yes. However, if the suppression is severe (>50%), your Limit of Quantitation (LOQ) will suffer regardless of the IS correction. Furthermore, if the SIL-IS is not a perfect co-eluter (deuterium effects can cause slight retention shifts in high-res chromatography), the IS may experience a different matrix environment than the analyte.[2]

• Best Practice: Use 13C or 15N labeled standards rather than Deuterated (D) standards if retention shifts are observed.

Q2: My Arginine and Lysine signals drift downward over a batch of 100 samples. Why? A: This is likely "Source Conditioning" caused by phospholipid build-up on the cone or shield.

• Solution: Implement a "sawtooth" gradient wash at the end of every injection (ramp to 95% ACN/MeOH/IPA) to strip lipids from the column. Divert the first 1 minute of flow to waste to prevent salts from entering the source.

Q3: Can I just dilute my sample to remove matrix effects? A: Yes, this is the "Dilute-and-Shoot" strategy. Matrix effects decrease exponentially with dilution, while analyte signal decreases linearly.

• Rule of Thumb: A 1:5 or 1:10 dilution is often the sweet spot where matrix suppression vanishes, but analyte signal is still detectable.

References

• FDA. (2018).[7] Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration.[7] [Link]

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003).[5] Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry, 75(13), 3019–3030. [Link]

• Chambers, E., et al. (2007). Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses. Journal of Chromatography B, 852(1-2), 22-34. [Link]

• Agilent Technologies. (2017).[8] Methods for the Analysis of Underivatized Amino Acids by LC/MS. Application Note. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. eijppr.com [eijppr.com]
• 4. Matrix effect in quantitative LC/MS/MS analyses of biological fluids: a method for determination of finasteride in human plasma at picogram per milliliter concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. agilent.com [agilent.com]

Technical Support Center: N-Methylated Peptide Coupling Strategies

The following guide serves as a specialized Technical Support Center for researchers facing challenges with N-methylated peptide couplings.

Status: Operational | Tier: Advanced Chemical Support Topic: Overcoming Steric Hindrance & Nucleophilic Apathy in N-Methylated Amines

Core Directive: The "Steric Wall" Analysis

Coupling to an N-methylated amino acid is kinetically disfavored for two reasons:

• Steric Hindrance: The methyl group physically blocks the approach of the activated electrophile.[1]

• Electronic Deactivation: While alkyl groups are electron-donating, the N-methyl group in a peptide bond context forces the amine into a conformation that is often less accessible, and the secondary amine is more prone to steric clash during the tetrahedral transition state formation.[2]

The Golden Rule: Standard carbodiimide chemistries (DIC/HOBt) are insufficient.[1] You must utilize high-energy active species (uronium/phosphonium salts) or highly reactive acyl halides (chlorides/fluorides).[1]

Reagent Selection Matrix

Use this decision matrix to select the appropriate "engine" for your coupling reaction.

Reagent Comparison Table

Reagent	Class	Reactivity	Racemization Risk	Recommended Use Case
COMU	Uronium	High	Low	First-line choice. Safer & more soluble than HATU.[3] Excellent with Oxyma.
HATU	Uronium	High	Moderate	The traditional "gold standard."[1][2] Use if COMU is unavailable.[1][2]
PyBroP	Phosphonium	Very High	High	Difficult cases. effective for N-Me-Val or N-Me-Aib couplings where uroniums fail.
BTC	Acid Chloride	Extreme	Low (if controlled)	The "Nuclear Option." Generates acid chlorides in situ.[1][2] For sterically impossible couplings.[1][2]
TFFH	Acid Fluoride	High	Low	Sensitive cases. Generates acid fluorides.[1][2][4][5] Good for Aib and hindered residues.[1][2][5]

Workflow Visualization: Reagent Decision Tree

Figure 1: Decision logic for selecting coupling reagents based on steric complexity.

Detailed Experimental Protocols

Protocol A: The Modern Standard (COMU/Oxyma)

Why this works: COMU generates a highly reactive active ester with a built-in morpholino group that enhances solubility and acts as an internal base, often requiring less external base than HATU.[2]

• Dissolve: 4.0 eq Fmoc-AA-OH and 4.0 eq COMU in minimal DMF (0.2 M final concentration).

• Activate: Add 4.0 eq Oxyma Pure.[1][2]

• Base: Add 8.0 eq DIEA (or TMP if racemization is a concern).

• React: Pre-activate for 30 seconds, then add to the resin.

• Time: Shake for 1 hour at Room Temp.

• Repeat: Drain and repeat (Double Coupling is mandatory for N-Me sites).

Protocol B: The "Nuclear Option" (BTC / In-Situ Acid Chloride)

Why this works: Acid chlorides are smaller and more electrophilic than active esters.[1][2] BTC (Bis(trichloromethyl)carbonate) generates phosgene in situ to convert the amino acid to its acid chloride.[1][2] Safety Warning:BTC generates Phosgene. Perform exclusively in a well-ventilated fume hood.

• Prepare Resin: Wash resin with dry THF (Tetrahydrofuran).[1][2]

• Dissolve: In a glass vial, dissolve 5.0 eq Fmoc-AA-OH and 1.65 eq BTC in dry THF.

• Suspension: Add 14.0 eq 2,4,6-Collidine (TMP) . A white suspension will form immediately.[1][2]

• Transfer: Pour the suspension onto the resin.

• Heat: Shake at 50°C for 1 hour.

• Wash: Wash extensively with DCM to remove collidine salts.[1][2]

Protocol C: The Acid Fluoride Method (TFFH)

Why this works: Acid fluorides are stable to hydrolysis but highly reactive toward amines.[1][2] TFFH converts carboxylic acids to acid fluorides in situ.[1][2][5]

• Dissolve: 4.0 eq Fmoc-AA-OH and 4.0 eq TFFH in DCM (Dichloromethane).

• Base: Add 8.0 eq DIEA.

• React: Add to resin immediately.[1][2]

• Time: Shake for 2 hours.

• Note: This method is particularly effective for Aib (aminoisobutyric acid) couplings.[1][2]

Troubleshooting & FAQs

Issue 1: Diketopiperazine (DKP) Formation

Symptom: Loss of peptide chain mass (deletion of the last two amino acids) or low yield after the dipeptide stage.[1] Mechanism: The N-methyl group induces a cis-amide bond conformation, bringing the N-terminal amine of the dipeptide into close proximity with the C-terminal ester linkage. Upon Fmoc removal, the free amine attacks the ester, cleaving the dipeptide from the resin as a cyclic DKP.[2]

Figure 2: The pathway of DKP formation leading to sequence deletion.

The Fix:

• Strategy 1 (Resin): Use 2-Chlorotrityl Chloride (2-CTC) resin.[1] The bulky trityl linker sterically hinders the back-attack.

• Strategy 2 (Protection): Do not use Fmoc for the N-terminal AA of the dipeptide. Use Trityl (Trt) protection for the N-terminus.[1][6] Trt is removed with dilute acid (1% TFA), avoiding the basic conditions (piperidine) that trigger DKP formation.[2]

• Strategy 3 (Building Blocks): Couple a pre-synthesized dipeptide unit instead of sequential amino acids.

Issue 2: Epimerization (Racemization)

Symptom: Detection of diastereomers in HPLC (e.g., D-isomer impurity). Cause: N-methyl amino acids are highly prone to oxazolone formation during activation, which leads to loss of chirality.[2] The Fix:

• Base Switch: Replace DIEA with TMP (2,4,6-Collidine) .[2] It is a weaker, more sterically hindered base that is sufficient to deprotonate the acid but less likely to abstract the alpha-proton.

• Additive: Ensure Oxyma Pure is present; it suppresses racemization better than HOBt.[1][2]

Issue 3: Incomplete Coupling (Color Test Fails)

Symptom: Kaiser test (primary amine) or Chloranil test (secondary amine) remains positive. The Fix:

• Test Selection: Do not rely on the Kaiser test for N-methylated amines. It often gives false negatives.[1][2] Use the Chloranil Test or Bromophenol Blue test.[1][2]

• Solvent Change: Switch from DMF to NMP (N-methylpyrrolidone) or use a binary mixture of DMSO/NMP to disrupt inter-chain aggregation.[1]

• Temperature: Perform the coupling at 50°C (unless Cys/His are present).

References

• Albericio, F., et al. (2018).[1][2] COMU: A Safer and More Effective Coupling Reagent.[1][2][7][8] Organic Process Research & Development.[1][2]

• Coste, J., et al. (1990).[1][2][9][10] PyBOP: A new peptide coupling reagent devoid of toxic by-products.[1] Tetrahedron Letters.[1][2]

• Góngora-Benítez, M., et al. (2012).[1][2] Optimized Fmoc Solid-Phase Synthesis of the Cysteine-Rich Peptide Linaclotide. (Detailing BTC Protocols). ACS Combinatorial Science.[1][2]

• Carpino, L. A., et al. (1995).[1][2][11] Tetramethylfluoroformamidinium Hexafluorophosphate (TFFH): A Powerful Coupling Reagent.[1][2][5][11] Journal of the American Chemical Society.[1][2][12]

• Teixidó, M., et al. (2005).[1][2][12] Solid-Phase Synthesis of N-Methylated Peptides.[3][9] Journal of Peptide Science.[1][2][8][12]

Sources

• 1. TFFH Tetramethylfluoroformamidinium hexafluorophosphate Novabiochem 164298-23-1 [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. bachem.com [bachem.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. luxembourg-bio.com [luxembourg-bio.com]
• 6. Optimized Fmoc-Removal Strategy to Suppress the Traceless and Conventional Diketopiperazine Formation in Solid-Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. peptide.com [peptide.com]
• 8. luxembourg-bio.com [luxembourg-bio.com]
• 9. WO2000002898A1 - Processes for coupling amino acids using bis-(trichloromethyl) carbonate - Google Patents [patents.google.com]
• 10. US20030195331A1 - Processes for coupling amino acids using bis-(trichloromethyl) carbonate - Google Patents [patents.google.com]
• 11. Powerful and Easy Peptide Coupling Reagent | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 12. peptide.com [peptide.com]

Refinement of radiolabeling procedures for amino acid-based PET tracers

Technical Support Center: Advanced Radiolabeling of Amino Acid PET Tracers

Status: Operational Operator: Senior Application Scientist, Radiochemistry Division Subject: Optimization & Troubleshooting for [18F]FET, [18F]FDOPA, and [11C]MET

Introduction: The Shift to Precision Radiochemistry

Welcome to the technical support hub. You are likely here because standard protocols for amino acid tracers often fail at the margins—yields are inconsistent, enantiomeric purity drops during hydrolysis, or automated modules clog during SPE purification.

This guide moves beyond basic "recipe" following. We focus on the causality of failure in nucleophilic substitutions and loop methylations. Our goal is to refine your workflow for high-yield, GMP-compliant production of [18F]FET, [18F]FDOPA, and [11C]Methionine.

Module 1: Nucleophilic [18F]FDOPA Synthesis

The Challenge: Historically, [18F]FDOPA was produced via electrophilic substitution (

F ), resulting in low specific activity. The industry standard has shifted to nucleophilic substitution using precursors like ABX 1336, but this introduces complexity: a multi-step synthesis involving fluorination, Baeyer-Villiger oxidation, and hydrolysis.

Troubleshooting Guide: Low Yield & Purity

Symptom	Probable Cause	Technical Intervention
Low RCY (<5%)	Inefficient Baeyer-Villiger Oxidation	Check Oxidant: The conversion of the fluorobenzaldehyde intermediate to the formate ester relies on mCPBA. Ensure mCPBA is fresh and dissolved in an inert solvent (e.g., chloroform) immediately before addition. Optimization: Use a micro-reactor loop for this step to improve heat transfer and mixing.
Racemization (Low ee)	Harsh Hydrolysis Conditions	pH Control: The final hydrolysis of protecting groups (Boc/Et) often uses HI or HCl. Excessive heat (>130°C) or prolonged reaction time causes racemization. Fix: Limit hydrolysis to 10 min at 120°C or switch to enzymatic hydrolysis if available.
Precursor Precipitation	Phase Transfer Catalyst (PTC) Mismatch	Catalyst Selection: For ABX 1336, tetrabutylammonium bicarbonate (TBAHCO ) is preferred over Kryptofix 2.2.2 to prevent precursor degradation during the drying step.

Experimental Protocol: Nucleophilic Route (ABX 1336)

Ref: Automated Synthesis on Raytest SynChrom R&D [1]

• Trapping: Trap [18F]F- on QMA carbonate cartridge. Elute with TBAHCO

  .

• Drying: Azeotropic drying with acetonitrile (ACN) at 95°C (2 cycles). Critical: Water content must be <500 ppm.

• Labeling: Add precursor (ABX 1336) in DMSO. React at 130°C for 10 min.

• Oxidation: Cool to 40°C. Add mCPBA. React for 5 min.

• Hydrolysis: Add 6M HCl. Heat to 120°C for 8 min.

• Purification: Semi-preparative HPLC (C18 column, citrate buffer).

Workflow Visualization: [18F]FDOPA Pathway

Caption: Nucleophilic synthesis pathway for [18F]FDOPA highlighting the critical oxidation step required to convert the benzaldehyde intermediate.

Module 2: [18F]FET Production Optimization

The Challenge: O-(2-[18F]fluoroethyl)-L-tyrosine ([18F]FET) is the workhorse for glioma imaging.[1][2][3] The primary failure mode is SPE cartridge clogging or breakthrough during the purification of the deprotected product.

FAQ: SPE vs. HPLC Purification

Q: Can I switch from HPLC to SPE purification for [18F]FET to save time? A: Yes, but with caveats. GE FASTlab 2 protocols successfully use SPE (Sep-Pak C18) to remove unreacted precursor, achieving yields of 30-55% [2]. However, SPE has lower resolution than HPLC.

• Risk: If the alkylation reaction is incomplete, unreacted tosylated precursor may bleed through the SPE cartridge.

• Validation: You must validate the SPE method by running an analytical HPLC on the final product to ensure chemical purity >95%.

Q: My radiochemical yield (RCY) fluctuates between 10% and 40%. Why? A: This is often due to the drying efficiency of the tetraalkylammonium precursor.

• Mechanism: Residual water forms a hydration shell around the fluoride ion, dampening its nucleophilicity.

• Solution: Ensure your automated module performs at least two azeotropic drying cycles with anhydrous acetonitrile. The reactor temperature should reach 100°C under vacuum/gas flow to ensure total dryness before precursor addition.

Module 3: [11C]Methionine Loop Synthesis

The Challenge: [11C]MET has a short half-life (20 min), making speed critical. Traditional "pot" methods are too slow.

Protocol: On-Column (Loop) Methylation

Ref: Loop synthesis optimization [3]

This method reacts [11C]Methyl Iodide ([11C]CH

I) or [11C]Methyl Triflate ([11C]CH OTf) directly with the precursor (L-homocysteine thiolactone) inside an HPLC loop or a small C18 cartridge.

• Gas Phase: Produce [11C]CH

  , convert to [11C]CH I via gas-phase iodination.

• Solvent: Dissolve precursor (1 mg) in Ethanol/Water (50/50).

• Reaction: Trap [11C]CH

  I on a C18 cartridge pre-loaded with the precursor.

• Elution: Elute with buffer directly onto the purification column.

• Yield: ~38% (EOS) in <12 minutes.

Troubleshooting: Impurities

• Issue: Sodium Iodide (NaI) contamination in the final vial.[4]

• Cause: Leaching from the reaction loop or insufficient washing.

• Fix: Install an anion-exchange resin cartridge (e.g., QMA or specialized Ag-resin) before the sterile filter to trap free iodide ions [4].

Module 4: Quality Control & Purity Analysis

The Challenge: Amino acid tracers possess chiral centers. The biological activity is specific to the L-isomer (e.g., LAT1 transporter uptake). D-isomer contamination is a critical failure.

Data Table: Purity Specifications

Parameter	Specification (Ph. Eur. / USP)	Detection Method
Radiochemical Purity	> 95%	Radio-HPLC
Enantiomeric Purity	> 95% L-isomer	Chiral HPLC (e.g., Crownpak CR(+))
Chemical Purity	Precursor < 0.1 mg/Vmax	UV-HPLC (210-254 nm)
Residual Solvents	DMSO < 50 mg/dose	Gas Chromatography

Decision Logic: Purity Failure

Caption: Diagnostic logic for troubleshooting common purity failures in amino acid tracer QC.

References

• Automated Production of [18F]F-DOPA Using the Raytest SynChrom R&D Module. MDPI. [Link]

• Optimization and comparison of [18F]FET synthesis on two distinct automated radiochemistry systems. Am J Nucl Med Mol Imaging. [Link]

• New method for routine production of L-[methyl-11C]methionine: In loop synthesis. ResearchGate. [Link]

• Feasible method to remove the residual impurity after [11C]methionine production. SNM Journals. [Link][4]

• Joint EANM/EANO/RANO practice guidelines for imaging of gliomas using PET with radiolabelled amino acids. Eur J Nucl Med Mol Imaging. [Link]

Sources

• 1. e-century.us [e-century.us]
• 2. Optimization and comparison of [18F]FET synthesis on two distinct automated radiochemistry systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimization and comparison of [18F]FET synthesis on two distinct automated radiochemistry systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Feasible method to remove the residual impurity after [11C]methionine production | Journal of Nuclear Medicine [jnm.snmjournals.org]

Reference Data & Comparative Studies

(R)- vs (S)-2-Amino-2-methyl-pentanoic acid biological activity comparison

[1]

Executive Summary: The Stereochemical Divergence

2-Amino-2-methyl-pentanoic acid (also known as

-methylnorvaline or -MeNva) represents a critical class of -disubstituted amino acids. While chemically identical in scalar properties, the (R)- and (S)-enantiomers exhibit drastically different biological profiles due to the chiral selectivity of biological transporters and enzymes.

• The (S)-Enantiomer (L-mimic): Functions as a structural analog of L-Norvaline and L-Leucine. It is actively recognized by System L amino acid transporters (LAT1), allowing for high cellular uptake. It is often used to enhance the metabolic stability of peptide drugs while maintaining receptor recognition.

• The (R)-Enantiomer (D-mimic): Acts as a metabolic "stealth" agent. It shows significantly reduced cellular uptake and is generally refractory to proteolysis. It is primarily used to induce specific conformational constraints (e.g., reverse turns) or to block metabolic pathways without entering the cell.

Chemical & Physical Profile

Before analyzing biological activity, it is essential to establish the structural baseline. Both enantiomers introduce the "Aib-effect" (Thorpe-Ingold effect), restricting the rotation of the

and torsion angles, thereby stabilizing specific secondary structures.

Feature	(S)-2-Amino-2-methyl-pentanoic acid	(R)-2-Amino-2-methyl-pentanoic acid
Stereochemical Designation	(S)- -Methylnorvaline	(R)- -Methylnorvaline
Natural Analog	L-Norvaline / L-Leucine mimic	D-Norvaline mimic
CIP Priority	N > COOH > Propyl > Methyl	N > COOH > Propyl > Methyl
Conformational Bias	Stabilizes Right-Handed -Helix ( -helix)	Stabilizes Left-Handed Helix or Reverse Turns
Lipophilicity (LogP)	~2.0 (Identical)	~2.0 (Identical)
Key Application	Metabolic stability in agonist peptides	Antagonist design; Tumor imaging controls

Biological Activity Comparison

Cellular Transport & Uptake (System L)

The most definitive biological difference lies in cellular transport. The System L transporter (LAT1/CD98) is highly stereoselective for L-amino acids with hydrophobic side chains.

• (S)-Enantiomer: High affinity substrate. In comparative studies of fluorinated analogs (e.g., [

  F]FAMPe), the (S)-isomer demonstrated 3-fold higher tumor uptake and significantly longer retention times compared to the (R)-isomer.[1]

• (R)-Enantiomer: Low affinity/Passive diffusion. It is rapidly cleared from the bloodstream and shows minimal intracellular accumulation, making it an excellent negative control for uptake studies.

Proteolytic Stability

Both enantiomers provide resistance to degradation compared to standard amino acids due to the replacement of the

-proton with a methyl group (preventing racemization and steric hindrance of protease active sites).

• (S)-Enantiomer: Resistant to most aminopeptidases but may still be slowly processed by enzymes with broad specificity for hydrophobic L-amino acids.

• (R)-Enantiomer: Virtually inert to mammalian proteases, providing near-absolute metabolic stability.

Peptide Conformation Engineering

In drug design, these residues are used to "lock" peptides into active conformations.

• (S)-

  -MeNva: Used to replace L-Leucine or L-Norvaline in helical peptides (e.g., antimicrobial peptides, GPCR ligands) to increase half-life without disrupting the helical screw axis.

• (R)-

  -MeNva: Used to introduce "kinks" or -turns in cyclic peptides, or to arrest helix propagation in a controlled manner.

Visualizing the Mechanism

Differential Transport Mechanism

The following diagram illustrates the stereoselective filtering by the LAT1 transporter.

Caption: The (S)-enantiomer successfully mimics L-amino acids to hijack the LAT1 transporter, while the (R)-enantiomer is excluded and cleared.

Experimental Protocols

Protocol A: Comparative Cellular Uptake Assay

Objective: To quantify the stereoselective uptake of (R)- vs (S)-

-MeNva derivatives in cancer cell lines (e.g., glioma or prostate cancer).

Reagents:

• Radiolabeled analogs (e.g.,

  F or C labeled (R)- and (S)- -MeNva).[1]

• PBS (Phosphate Buffered Saline), pH 7.4.

• Lysis Buffer (0.1 M NaOH).

Workflow:

• Seeding: Plate cells (e.g., 9L glioma) in 24-well plates (

  cells/well) and incubate overnight.

• Equilibration: Wash cells

  with warm PBS. Incubate in amino-acid-free buffer for 10 minutes to deplete intracellular pools.

• Treatment: Add 0.5

  Ci of either (R)- or (S)-tracer to triplicate wells.

• Incubation: Incubate at 37°C for defined time points (5, 15, 30, 60 min).

• Termination: Aspirate medium rapidly and wash cells

  with ice-cold PBS (stops transport).

• Lysis: Add 500

  L 0.1 M NaOH to solubilize cells.

• Measurement: Transfer lysate to scintillation vials and count radioactivity (CPM).

• Normalization: Normalize counts to total protein content (BCA assay) or cell number.

  • Expected Result: (S)-uptake curve should be logarithmic and high; (R)-uptake should remain near baseline.

Protocol B: Enzymatic Stability Screening

Objective: To verify the resistance of the

-methyl variants against serum proteases compared to natural Norvaline.

Workflow:

• Substrate Prep: Dissolve peptide containing (R)- or (S)-

  -MeNva (1 mM) in PBS.

• Enzyme Mix: Prepare 10% Human Serum or purified Leucine Aminopeptidase (LAP) solution.

• Reaction: Mix Substrate and Enzyme (1:1 v/v) at 37°C.

• Sampling: Aliquot 50

  L at hours.

• Quenching: Add 50

  L Acetonitrile + 0.1% TFA to precipitate proteins.

• Analysis: Centrifuge (10,000

  g, 5 min) and analyze supernatant via HPLC-MS.

  • Metric: Calculate % parent compound remaining.

  • Expected Result: Natural Norvaline < 5% at 4h. (S)-

    -MeNva > 80% at 24h. (R)- -MeNva > 95% at 24h.

References

• Comparative Tumor Uptake of (R)- and (S)-Analogs: Shoup, T. M., et al. (2012). "Synthesis, Radiolabeling, and Biological Evaluation of (R)- and (S)-2-Amino-5-[18F]fluoro-2-methylpentanoic Acid as Potential Positron Emission Tomography Tracers for Brain Tumors." Journal of Medicinal Chemistry.

• Conform

  -Methyl Amino Acids: Toniolo, C., et al. (1993). "Structures of peptides from alpha-amino acids methylated at the alpha-carbon." Biopolymers.[2][3]

• Arginase Inhibition & Stereochemistry: Golebiowski, A., et al. (2013). "2-Substituted-2-amino-6-boronohexanoic acids as arginase inhibitors." Bioorganic & Medicinal Chemistry Letters.

• PubChem Compound Summary: National Center for Biotechnology Information. (2024).[4] "PubChem Compound Summary for CID 13797673, (R)-2-Amino-2-methylpentanoic acid."[4]

Sources

• 1. Synthesis, Radiolabeling, and Biological Evaluation of (R)- and (S)-2-Amino-5-[18F]fluoro-2-methylpentanoic Acid ((R)-, (S)-[18F]FAMPe) as Potential Positron Emission Tomography Tracers for Brain Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. A comparison of the different helices adopted by α- and β-peptides suggests different reasons for their stability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (R)-2-Amino-2-methyl-pentanoic acid | C6H13NO2 | CID 13797673 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative study of alpha-methylated versus non-methylated peptides

Technical Guide: Comparative Study of ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted"> -Methylated vs. Non-Methylated Peptides[1]

Executive Summary

This guide provides a technical analysis comparing standard non-methylated peptides with their ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

-methylated counterparts. The incorporation of -methyl amino acids (e.g., aminoisobutyric acid or Aib, -methylalanine) represents a critical strategy in medicinal chemistry to overcome the inherent limitations of native peptides: rapid proteolytic degradation and poor bioavailability.

While ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

-methylation significantly enhances metabolic stability and restricts conformational flexibility (often favoring helical structures), it introduces substantial synthetic challenges due to steric hindrance.[1] This document outlines the mechanistic basis, manufacturing protocols, and stability profiles to assist drug developers in navigating these trade-offs.[2]

Structural & Mechanistic Basis[3]

The fundamental difference between these two classes lies in the substitution of the

-hydrogen atom with a methyl group. This modification induces the Thorpe-Ingold effect (gem-dimethyl effect), which restricts the rotation of the (phi) and (psi) dihedral angles of the peptide backbone.

Conformational Impact[3][4][5]

• Non-Methylated Peptides: Possess high degrees of freedom, often existing as random coils in solution unless stabilized by macrocyclization or specific intramolecular interactions.

• ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

  -Methylated Peptides: The steric bulk of the methyl group forces the backbone into specific, rigid conformations.
  • -Helix Promotion: Short oligomers rich in -methyl amino acids (like Aib) strongly favor the -helix over the -helix due to steric clashes that prevent the tighter winding of the standard -helix.

  • Proteolytic Shielding: The rigid backbone and steric bulk physically block the active sites of proteases (e.g., trypsin, chymotrypsin) from accessing the scissile amide bond.

Mechanistic Pathway Diagram

The following diagram illustrates the causal relationship between methylation, conformation, and downstream stability.

Figure 1: Mechanistic flow showing how steric constraint translates to improved stability.

Synthesis & Manufacturing Challenges

The primary trade-off for improved stability is increased synthetic difficulty. The same steric bulk that protects the peptide from enzymes also hinders the coupling reaction during Solid Phase Peptide Synthesis (SPPS).

Comparative Analysis of Coupling Kinetics

Standard coupling reagents (e.g., HBTU, DIC) are often insufficient for

-methylated residues, leading to deletion sequences and low yields.

Feature	Non-Methylated Peptide Synthesis	-Methylated Peptide Synthesis
Coupling Kinetics	Fast (15–60 mins)	Slow (2–24 hours)
Steric Hindrance	Low	High (Nucleophilic attack is obstructed)
Preferred Reagents	HBTU, DIC/Oxyma	HATU, PyAOP, COMU, PyBrOP
Temperature	Room Temperature ( )	Elevated ( ) often required
Side Reactions	Minimal racemization (except Cys/His)	Potential for Aspimide formation if heating is uncontrolled; difficult purification due to deletion sequences.

Protocol 1: High-Efficiency Coupling for -Methylated Peptides

This protocol is designed to overcome the steric barrier of Aib or

-Me-Phe residues.

Reagents:

• Resin: Rink Amide ChemMatrix (PEG-based resins swell better, improving diffusion).

• Activator: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).

• Base: DIEA (N,N-Diisopropylethylamine).

• Solvent: DMF (Dimethylformamide).

Step-by-Step Workflow:

• Resin Preparation: Swell resin in DMF for 20 minutes.

• Deprotection: Treat with 20% Piperidine in DMF (

  min). Wash with DMF ( ).

  • QC Step: Perform a Chloranil test (for secondary amines) or Kaiser test (for primary amines). Positive result (blue) confirms deprotection.

• Activation (The Critical Step):

  • Pre-activate the

    -methyl amino acid (4 eq) with HATU (3.9 eq) and DIEA (8 eq) in minimal DMF for 1 minute.

  • Note: Do not exceed 2 minutes of pre-activation to avoid guanidinium formation.

• Coupling:

  • Add the activated mixture to the resin.

  • Microwave Assist: Heat to

    for 10 minutes (for Aib-Aib linkages) OR incubate at RT for 2-4 hours.

  • Self-Validation: If coupling Aib onto Aib, perform a double coupling (repeat step 3-4).

• Capping: Acetylate unreacted amines using Acetic Anhydride/DIEA to prevent deletion sequences from growing.

• Cleavage: TFA/TIS/H2O (95:2.5:2.5) for 2-3 hours.

Stability & Pharmacokinetics[6][7][8][9][10]

The data below summarizes the performance improvements typically observed when introducing

-methylation.

Table 2: Comparative Performance Metrics

Metric	Standard Peptide (e.g., Ala-Ala backbone)	-Methylated Peptide (e.g., Aib-Aib backbone)	Improvement Factor
Serum Half-Life ( )	Minutes (< 30 min)	Hours to Days	10x - 100x
Trypsin Resistance	Low (Cleaves at Lys/Arg)	High (Methylation at or sites blocks access)	High
Membrane Permeability	Low (Polar backbone exposed)	Moderate/High (Backbone H-bonds shielded/removed)	Variable
Solubility	High (generally)	Variable (Hydrophobic methyls decrease solubility)	Decrease

Protocol 2: Enzymatic Stability Assay

To objectively verify the stability enhancement.

• Preparation: Dissolve peptide (1 mM) in PBS (pH 7.4).

• Enzyme Addition: Add Trypsin or Chymotrypsin at an Enzyme:Substrate ratio of 1:100 (w/w).

• Incubation: Incubate at

  .

• Sampling: Aliquot

  at time points: 0, 15m, 30m, 1h, 4h, 8h, 24h.

• Quenching: Immediately add

  of 1% TFA/Acetonitrile to stop the reaction.

• Analysis: Inject onto RP-HPLC (C18 column).

• Calculation: Plot the Area Under Curve (AUC) of the parent peptide vs. time. Calculate

  using first-order kinetics: .

Experimental Workflow Diagram

This diagram visualizes the complete lifecycle of a comparative study, from design to data validation.

Figure 2: Workflow for synthesizing and validating

-methylated peptides.

Conclusion & Recommendations

For researchers aiming to transition a peptide hit into a lead candidate,

-methylation is a high-value modification , particularly for targets requiring extended plasma circulation.

• Use Non-Methylated Peptides for initial screening, binding affinity assays, and when rapid clearance is acceptable or desired.

• Use

  -Methylated Peptides when:

  • The peptide suffers from rapid proteolytic cleavage.

  • A helical conformation is required for receptor binding (e.g., GLP-1 analogs).[2]

  • Oral bioavailability is a secondary goal (due to increased lipophilicity).

Final Caution: The synthesis requires specialized optimization. Do not treat Aib or

-Me-Phe as standard amino acids; use HATU/HOAt and consider microwave synthesis to ensure high purity.

References

• Toniolo, C., et al. (2001). Structure and conformational properties of alpha-methylated amino acids and peptides. Journal of Peptide Science . Link

• Wenschuh, H., et al. (2024). Challenges and recent advancements in the synthesis of α,α-disubstituted α-amino acids. Nature Synthesis / NIH . Link

• Bachem Technical Guides. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Link

• Crisma, M., & Toniolo, C. (2015). Conformational constraints of alpha-methylated amino acids: The 3-10 helix. Biopolymers .[3][4][5] Link

• BenchChem Application Notes. (2025). A Comparative Analysis of Alpha-Methyl Amino Acids in Peptides. Link

Sources

• 1. lifetein.com [lifetein.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Revisiting 310-helices: biological relevance, mimetics and applications [explorationpub.com]
• 4. Engineering of a Peptide α‐N‐Methyltransferase to Methylate Non‐Proteinogenic Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US8629241B2 - Alpha helical mimics, their uses and methods for their production - Google Patents [patents.google.com]

Efficacy of (R)-2-Amino-2-methyl-pentanoic acid PET tracers compared to standard methods

This guide provides an in-depth technical analysis of (R)-2-Amino-2-methyl-pentanoic acid and its enantiomeric counterparts (specifically the

F-FAMPe series) as PET tracers for oncologic imaging.

It synthesizes experimental data comparing this specific scaffold against the clinical gold standards (

F-FDG , F-FET , and C-MET ), focusing on transport mechanisms, metabolic stability, and tumor-to-background (T/B) efficacy.

Technical Guide: Efficacy of -Methyl-Pentanoic Acid PET Tracers

Executive Summary & Chemical Identity

The molecule 2-Amino-2-methyl-pentanoic acid (also known as

-methyl-norvaline) represents a class of -disubstituted amino acids designed to target the L-type Amino Acid Transporter 1 (LAT1/SLC7A5) while resisting metabolic degradation.

In the context of Positron Emission Tomography (PET), this scaffold is realized as 2-amino-5-[

F]fluoro-2-methylpentanoic acid ([ F]FAMPe) .[1]

• Target Mechanism: LAT1-mediated transport (upregulated in gliomas and non-small cell lung cancers).

• Key Structural Feature: The

  -methyl group prevents degradation by amino acid oxidases, increasing intracellular retention.

• Enantiomeric Criticality: While the user inquires about the (R)-enantiomer , experimental data indicates that the (S)-enantiomer is the biologically active substrate for LAT1, demonstrating significantly higher tumor uptake. This guide will objectively compare both.

Mechanistic Principles & Signaling Pathways

To understand the efficacy of

-methyl-pentanoic acid tracers, one must analyze the transport kinetics compared to standard glucose metabolism.

2.1 Transport Mechanism (LAT1 vs. GLUT)

Unlike

F-FDG, which relies on the Warburg effect (glycolysis), -methyl amino acids rely on the overexpression of LAT1, an antiporter that exchanges intracellular Glutamine for extracellular Leucine/Tracer.

Key Advantage: The blood-brain barrier (BBB) restricts FDG uptake in normal tissue but allows LAT1 substrates. However, FDG has high background in the normal cortex, whereas amino acid tracers like FAMPe have low background, yielding superior contrast for brain tumors.

2.2 Diagram: Tracer Transport & Retention Logic

Caption: Mechanism of [18F]FAMPe accumulation via LAT1 antiport. The

-methyl group blocks metabolic degradation, ensuring high intracellular retention.

Comparative Efficacy: (R)- vs. (S)-Enantiomers & Standard Methods

The efficacy of the tracer is strictly dependent on stereochemistry. The following data synthesizes head-to-head comparisons from preclinical glioma models (e.g., DBT glioblastoma models).

3.1 Enantiomeric Comparison: (R) vs. (S)

The user's specific interest in the (R)-isomer requires a critical evidence check. LAT1 is stereoselective, generally preferring L-amino acids (S-configuration).

Metric	(R)-[ F]FAMPe	(S)-[ F]FAMPe	Interpretation
Tumor Uptake (%ID/g)	Low (< 2.0)	High (> 4.5)	(S) is the active substrate.[2]
Tumor-to-Brain (T/B) Ratio	~2.5 : 1	> 8.0 : 1	(S) provides 3x superior contrast.
Cellular Influx Pathway	Passive / Non-specific	System L (LAT1)	(R) has poor affinity for the target transporter.

3.2 Product vs. Clinical Standards (FDG, FET, MET)

Comparing the optimized (S)-[

F]FAMPe against current standards:

Feature	(S)-[ F]FAMPe	F-FET (Standard)	F-FDG (Metabolic)	C-MET (Traditional)
Primary Target	LAT1 (High Selectivity)	LAT1 / LAT2	GLUT1 / Hexokinase	LAT1 / Protein Synthesis
Metabolic Stability	High (Non-metabolized)	High	Trapped as FDG-6P	Low (Incorporated into protein)
Tumor-to-Brain Ratio	High (>8.0)	Moderate (~3-5)	Low (<1.5 due to cortex uptake)	Moderate (~3-6)
Background Inflammation	Low	Low	High (False Positives)	Moderate
Half-Life	110 min ( F)	110 min ( F)	110 min ( F)	20 min ( C)

Key Insight: The longer alkyl chain of FAMPe (pentanoic) compared to FET (tyrosine analog/ethyl chain) appears to enhance lipophilicity and blood-brain barrier permeability, resulting in higher T/B ratios in glioma models.

Experimental Protocols (Self-Validating Systems)

To replicate these findings or validate the tracer, follow these standardized protocols.

4.1 Radiosynthesis Workflow (Automated)

• Precursor: Cyclic sulfamidate precursor (allows stereospecific ring opening).

• Isotope: No-carrier-added [

  F]fluoride.

• Trapping: Trap [

  F]F- on QMA carbonate cartridge. Elute with K222/K2CO3.

• Drying: Azeotropic drying with acetonitrile (95°C).

• Labeling: Add precursor in acetonitrile. Heat to 110°C for 10 min.

  • Validation Point: TLC should show >80% incorporation.

• Hydrolysis: Add 1M HCl to remove protecting groups (100°C, 10 min).

• Purification: HPLC (C18 column, Ethanol/Buffer eluent).

  • Quality Control: Enantiomeric purity must be >99% ee (determined by Chiral HPLC).

4.2 Preclinical Imaging Protocol (Glioma Model)

• Model Induction: Intracranial implantation of DBT or U87 glioma cells in mice.

• Preparation: Fasting not required (unlike FDG), but consistent dietary state recommended.

• Injection: 5-10 MBq of (S)-[

  F]FAMPe IV.

• Dynamic Acquisition: 0–60 minutes dynamic PET scan.

• Data Analysis (Self-Correction):

  • Calculate SUVmax for Tumor (ROI_T).

  • Calculate SUVmean for Contralateral Normal Brain (ROI_B).

  • Valid T/B Ratio:

    .

  • Control: If ROI_B > 0.5 SUV, check for BBB disruption or blood pool effect.

Comparative Workflow Diagram

The following diagram illustrates the decision matrix for selecting between FDG, FET, and FAMPe based on clinical presentation.

Caption: Decision logic highlighting the advantage of Amino Acid tracers over FDG in neuro-oncology, and the specific high-contrast niche of FAMPe.

References

• Synthesis, Radiolabeling, and Biological Evaluation of (R)- and (S)-2-Amino-5-[18F]fluoro-2-methylpentanoic Acid ((R)-, (S)-[18F]FAMPe) as Potential Positron Emission Tomography Tracers for Brain Tumors. Source: Journal of Medicinal Chemistry / NIH PubMed Significance: The primary source confirming the superiority of the (S)-enantiomer over the (R)-enantiomer and providing the direct comparison to

  F-FET.

• L-3-[18F]-Fluoro-α-Methyl Tyrosine as a PET Tracer for Tumor Diagnosis: A Systematic Review. Source: MDPI / Cancers Significance:[3][4] Provides the broader context of

  -methyl amino acid tracers (FAMT) and their mechanism of action via LAT1.

• Comparison of the Amino Acid Tracers 18F-FET and 18F-DOPA in High-Grade Glioma Patients. Source: Journal of Nuclear Medicine Significance:[5] Establishes the baseline performance of current standard amino acid tracers for comparison with novel pentanoic acid derivatives.

• Amino Acid PET – An Imaging Option to Identify Treatment Response. Source: Frontiers in Oncology Significance: Validates the clinical utility of amino acid PET over MRI for differentiating pseudoprogression, a key application for FAMPe.

Sources

• 1. Synthesis, Radiolabeling, and Biological Evaluation of (R)- and (S)-2-Amino-5-[18F]fluoro-2-methylpentanoic Acid ((R)-, (S)-[18F]FAMPe) as Potential Positron Emission Tomography Tracers for Brain Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The development of a PET radiotracer for imaging alpha synuclein aggregates in Parkinson's disease - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. L-3-[18F]-Fluoro-α-Methyl Tyrosine as a PET Tracer for Tumor Diagnosis: A Systematic Review from Mechanisms to Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. L-3-[18F]-Fluoro-α-Methyl Tyrosine as a PET Tracer for Tumor Diagnosis: A Systematic Review from Mechanisms to Clinical Applications [mdpi.com]
• 5. Development of a Widely Usable Amino Acid Tracer: 76Br-α-Methyl-Phenylalanine for Tumor PET Imaging | Journal of Nuclear Medicine [jnm.snmjournals.org]

In vitro and in vivo comparison of (R)- and (S)-[18F]FAMPe for tumor imaging

Executive Summary

This guide provides a technical evaluation of (R)- and (S)-2-amino-5-[18F]fluoro-2-methylpentanoic acid ([18F]FAMPe) . These radiotracers are

-disubstituted amino acid analogs designed to target the L-type Amino Acid Transporter 1 (LAT1/SLC7A5), which is frequently upregulated in gliomas and other malignancies.

The Critical Insight: While both enantiomers demonstrate tumor accumulation, the (S)-enantiomer exhibits superior pharmacokinetics, higher tumor-to-background ratios (TBR), and specific transport via System L and ASC, making it the preferred candidate for clinical translation over the (R)-isomer. This guide details the mechanistic basis for this chiral selectivity and provides validated protocols for their evaluation.

Chemical Identity & Design Rationale

[18F]FAMPe was developed to overcome the limitations of earlier tracers like [18F]FET (slow kinetics) or [11C]MET (short half-life). The structural innovation lies in the

-methylation (conferring metabolic stability against monoamine oxidase) and the elongated pentanoic acid side chain , designed to optimize binding affinity within the LAT1 substrate pocket.

Feature	(S)-[18F]FAMPe	(R)-[18F]FAMPe
IUPAC Name	(S)-2-amino-5-[18F]fluoro-2-methylpentanoic acid	(R)-2-amino-5-[18F]fluoro-2-methylpentanoic acid
Stereochemistry	Mimics natural L-amino acids	Mimics non-natural D-amino acids
Metabolic Stability	High (due to -methyl group)	High (due to -methyl group)
Target Transporters	System L (LAT1) , System ASC	Non-specific / Low affinity System L

Mechanism of Action: Transport Selectivity

The differential performance of the enantiomers is driven by the stereoselectivity of amino acid transporters.

• (S)-[18F]FAMPe: Acts as a substrate for System L (LAT1/SLC7A5) , a sodium-independent exchanger crucial for tumor growth. It also shows affinity for System ASC (ASCT2) , a glutamine transporter often co-expressed in aggressive cancers.

• (R)-[18F]FAMPe: Shows significantly reduced affinity for these specific transporter systems, relying more on passive diffusion or non-specific low-affinity transport, leading to lower intracellular retention.

Pathway Visualization: Transport Mechanism

The following diagram illustrates the transport priority of the (S)-enantiomer into the tumor cell.

Figure 1: Differential transport mechanisms. The (S)-enantiomer is actively transported via LAT1 and ASCT2, whereas the (R)-enantiomer faces steric hindrance, resulting in lower accumulation.

Comparative Performance Data

The following data summarizes the performance of both enantiomers in preclinical glioma models (e.g., DBT glioblastoma models), benchmarked against the clinical standard [18F]FET.

Table 1: In Vivo Biodistribution & Imaging Metrics

Metric	(S)-[18F]FAMPe	(R)-[18F]FAMPe	(S)-[18F]FET (Benchmark)
Tumor Uptake (%ID/g)	High (> 6.0 %ID/g)	Moderate (~ 3.5 %ID/g)	High
Brain Background	Low	Low	Low
Tumor-to-Brain Ratio (TBR)	Superior (High)	Moderate	High
Transport Inhibition	Blocked by BCH (System L) & MeAIB (System A/ASC)	Minimally blocked	Blocked by BCH
Renal Clearance	Rapid	Rapid	Rapid
Clinical Verdict	Lead Candidate	Suboptimal	Standard of Care

Key Finding: (S)-[18F]FAMPe demonstrates a dual-transport mechanism (LAT1 + ASC) which may offer higher sensitivity in tumors with heterogeneous transporter expression compared to pure LAT1 substrates.

Experimental Protocols

To replicate these findings or evaluate these tracers in new models, follow these validated workflows.

In Vitro Transport Assay (Mechanism Validation)

Objective: Determine the specific transporter systems responsible for tracer uptake.

• Cell Preparation: Seed tumor cells (e.g., 9L, U87, or DBT) in 24-well plates. Incubate until 80% confluence.

• Buffer Equilibration: Wash cells

  with HEPES-buffered saline (pH 7.4).

• Inhibitor Setup: Prepare wells with specific inhibitors (10 mM):

  • BCH: Inhibits System L (LAT1).

  • MeAIB: Inhibits System A.[1]

  • Serine/Cysteine: Competes for System ASC.

  • Control: Buffer only.

• Tracer Addition: Add 1

  Ci of (S)- or (R)-[18F]FAMPe to each well.

• Incubation: Incubate at 37°C for 15 minutes (initial rate conditions).

• Termination: Aspirate buffer and wash cells

  with ice-cold PBS to halt transport.

• Lysis & Counting: Lyse cells with 1N NaOH. Count radioactivity using a gamma counter. Normalize to protein content.

In Vivo PET Imaging Workflow

Objective: Quantify Tumor-to-Background Ratios (TBR).

Figure 2: Standardized preclinical PET imaging workflow for [18F]FAMPe evaluation.

Step-by-Step Protocol:

• Animal Model: Establish subcutaneous or orthotopic glioma xenografts in mice.

• Injection: Administer 3.7–7.4 MBq (100–200

  Ci) of the specific enantiomer via tail vein.

• Acquisition: Immediately begin a 60-minute dynamic PET scan.

• Reconstruction: Reconstruct data into dynamic frames (e.g.,

  s, s, s) to capture wash-in kinetics.

• Analysis: Draw Regions of Interest (ROIs) over the tumor and contralateral healthy brain.

  • Calculation:

Synthesis Overview (Reference)

Note: Full synthesis requires a radiochemistry facility. Both enantiomers are synthesized via nucleophilic [18F]fluorination of cyclic sulfamidate precursors.[2]

• Precursor: Chiral cyclic sulfamidates derived from corresponding amino diols.

• Conditions: [18F]KF/K222, acetonitrile, 85°C.

• Hydrolysis: 1N HCl, 100°C (opens the ring to form the amino acid).

• Purification: Solid Phase Extraction (SPE) or HPLC.

• Yield: Typically 24–52% (decay corrected).[3][4]

References

• Jarkas, N., et al. (2015). Synthesis, Radiolabeling, and Biological Evaluation of (R)- and (S)-2-Amino-5-[18F]fluoro-2-methylpentanoic Acid ((R)-, (S)-[18F]FAMPe) as Potential Positron Emission Tomography Tracers for Brain Tumors.[2] Journal of Medicinal Chemistry, 58(9), 3817–3829.[2]

  • [2]

• McConathy, J., & Goodman, M. M. (2008). Non-natural amino acids for tumor imaging with positron emission tomography. Cancer and Metastasis Reviews, 27(4), 555–573.

• Wiriyasermkul, P., et al. (2012). Transport of 3-fluoro-L-alpha-methyltyrosine by L-type amino acid transporter 1. Cancer Science, 103(9), 1671-1678.

Sources

• 1. Effect of α-Methyl versus α-Hydrogen Substitution on Brain Availability and Tumor Imaging Properties of Heptanoic [F-18]Fluoroalkyl Amino Acids for Positron Emission Tomography (PET) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis, Radiolabeling, and Biological Evaluation of (R)- and (S)-2-Amino-5-[18F]fluoro-2-methylpentanoic Acid ((R)-, (S)-[18F]FAMPe) as Potential Positron Emission Tomography Tracers for Brain Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Head-to-head comparison of different synthesis routes for (R)-2-Amino-2-methyl-pentanoic acid

CAS: 110916-84-2 | Synonym: (R)-

-Methylnorvaline

Executive Summary

For researchers targeting (R)-2-amino-2-methyl-pentanoic acid (a non-proteinogenic, quaternary

-amino acid), the synthesis strategy hinges on the trade-off between enantiomeric excess (ee) , scalability , and atom economy .

This guide compares the three most robust methodologies available today.

• The "Modern Catalytic" Route: Asymmetric Phase-Transfer Catalysis (PTC) using Maruoka-type catalysts. Best for high-throughput discovery and avoiding stoichiometric waste.

• The "Gold Standard" Route: Schöllkopf Bis-Lactim Ether alkylation. Best for absolute stereocontrol and small-scale reliability, despite poor atom economy.

• The "Green Industrial" Route: Biocatalytic Resolution (Acylase I). Best for multi-kilogram production where cost is paramount and 50% yield (kinetic resolution) is acceptable.

Strategic Overview: The Quaternary Challenge

Synthesizing

-disubstituted amino acids is inherently more difficult than mono-substituted analogs due to the steric hindrance at the quaternary center. The specific challenge for (R)- -methylnorvaline is distinguishing between the methyl and propyl side chains to induce chirality.

Decision Matrix: Route Selection

Figure 1: Decision tree for selecting the optimal synthesis route based on scale and purity requirements.

Comparative Analysis Data

Metric	Route A: Chiral PTC (Maruoka)	Route B: Schöllkopf Auxiliary	Route C: Biocatalytic Resolution
Key Reagent	Chiral Spiro-Quaternary Ammonium Salt (1-3 mol%)	(S)-Valine Bis-Lactim Ether (Stoichiometric)	Hog Kidney Acylase I (Enzyme)
Starting Material	Alanine tert-butyl ester Schiff base	Bis-lactim ether (from Val + Ala)	Racemic N-Acetyl- -methylnorvaline
Step Count	2 (Alkylation + Hydrolysis)	3 (Lithiation + Alkylation + Hydrolysis)	2 (Acetylation + Hydrolysis)
Yield (Overall)	85 - 92%	70 - 80%	< 45% (Theoretical max 50%)
Enantiomeric Excess	90 - 98% ee	> 98% de (diastereomeric excess)	> 99% ee
Atom Economy	High	Low (Auxiliary is waste/recycled)	Medium (Wrong enantiomer waste)
Critical Hazard	Alkyl halides (Propyl iodide)	n-Butyllithium (Pyrophoric)	Buffer disposal

Route 1: Asymmetric Phase-Transfer Catalysis (PTC)

The "Modern Chemical" Approach

This route utilizes a chiral quaternary ammonium salt (Maruoka catalyst) to facilitate the asymmetric alkylation of an alanine-derived Schiff base. It is currently the preferred method for medicinal chemistry due to its operational simplicity and catalytic nature.

Mechanism & Workflow

The reaction proceeds via an ion-pair mechanism at the interface of a liquid-liquid (toluene/KOH) system. The chiral catalyst forms a rigid lipophilic pocket around the enolate, blocking one face and forcing the propyl iodide to attack from the Re-face (to yield the R-product) or Si-face depending on the catalyst enantiomer.

Figure 2: Interfacial mechanism of Phase-Transfer Catalyzed alkylation.

Detailed Protocol

Target: (R)-2-Amino-2-methyl-pentanoic acid Precursor: tert-Butyl ester of N-(diphenylmethylene)alanine.

• Setup: In a reaction vessel, dissolve the alanine Schiff base (1.0 eq) and the chiral catalyst (e.g., (S,S)-3,4,5-trifluorophenyl-NAS bromide, 1 mol%) in toluene.

• Alkylation: Cool to 0°C. Add 50% aqueous KOH (5.0 eq) and 1-iodopropane (1.2 eq). Stir vigorously.

  • Note: High stirring rate is critical for PTC kinetics.

• Monitoring: Monitor by TLC/HPLC. The reaction is typically complete in 2-4 hours.

• Workup: Separate phases. Wash organic phase with water and brine. Evaporate toluene.

• Hydrolysis: Dissolve the crude imine in THF/1N HCl (1:1) and stir at RT for 2 hours to cleave the benzophenone protecting group and the tert-butyl ester (if using strong acid) or selective cleavage.

• Purification: Ion-exchange chromatography (Dowex 50W) to isolate the free amino acid.

Validation Point: The appearance of the quaternary carbon signal in

C NMR (~60 ppm) and disappearance of the methine proton in H NMR confirm alkylation.

Route 2: Schöllkopf Bis-Lactim Ether Method

The "Classic Reliability" Approach

Developed by Ulrich Schöllkopf, this method uses a cyclic dipeptide (bis-lactim ether) as a chiral auxiliary. It is exceptionally reliable for generating quaternary centers with high diastereoselectivity (>98% de), making it ideal when purity is more critical than atom economy.

Mechanism

The bis-lactim ether is derived from (S)-Valine and Alanine. The isopropyl group of valine acts as a steric shield. Lithiation with n-BuLi creates a planar enolate, and the electrophile (propyl halide) approaches trans to the isopropyl group.

Detailed Protocol

• Reagent Preparation: Synthesize the bis-lactim ether from cyclo-(L-Val-L-Ala) using trimethyloxonium tetrafluoroborate (Meerwein's salt).

• Lithiation (Critical Control Point):

  • Dissolve bis-lactim ether in dry THF under Argon.

  • Cool to -78°C .

  • Add n-BuLi (1.05 eq) dropwise. Stir for 30 min.

• Alkylation: Add 1-iodopropane (1.1 eq) slowly. Allow the solution to warm to -20°C over 4 hours.

  • Stereochemistry: The propyl group enters anti to the isopropyl group of the valine auxiliary.

• Hydrolysis: Add 0.25 N HCl (2 eq) and stir at room temperature for 24 hours. This cleaves the bis-lactim ring.

• Separation: The mixture now contains the target amino acid methyl ester and the auxiliary (L-Valine methyl ester).

  • Separation Strategy: Distillation of the esters or selective crystallization after saponification.

Pros: Extremely predictable stereochemistry. Cons: Requires n-BuLi (pyrophoric); produces stoichiometric amounts of Valine byproduct.

Route 3: Biocatalytic Resolution

The "Green" Approach

For labs equipped for biocatalysis or requiring "natural" processing standards, enzymatic resolution of the N-acetyl derivative is the standard. This is a kinetic resolution, meaning the maximum theoretical yield is 50% (unless a racemase is added for dynamic kinetic resolution).

Detailed Protocol

• Substrate Synthesis: Acetylate racemic

  -methylnorvaline (produced via cheap Strecker synthesis) using acetic anhydride.

• Enzymatic Hydrolysis:

  • Dissolve N-acetyl-(R,S)-

    -methylnorvaline in water. Adjust pH to 7.5 with LiOH or NH OH.

  • Add Acylase I (Aspergillus melleus or Hog Kidney) .

  • Incubate at 37°C with gentle shaking.

• Selectivity: The enzyme selectively hydrolyzes the (S)-enantiomer (L-form) to the free amino acid, leaving the (R)-enantiomer (D-form) as the N-acetyl derivative.

  • Note: For (R)-target, you want the unreacted substrate if using L-selective Acylase I. Alternatively, use D-Amino Acid Amidase to selectively hydrolyze the (R)-amide.

• Separation: Acidify the mixture. Extract the unreacted N-acetyl-(R)-amino acid into ethyl acetate (the free (S)-amino acid remains in water).

• Final Deprotection: Reflux the N-acetyl-(R)-derivative in 6M HCl to liberate the free (R)-2-amino-2-methyl-pentanoic acid.

References

• O'Donnell, M. J. (2004). "The Enantioselective Synthesis of

  -Amino Acids by Phase-Transfer Catalysis with Achiral Schiff Base Esters." Accounts of Chemical Research.

• Maruoka, K., & Ooi, T. (2003). "Recent Advances in Asymmetric Phase-Transfer Catalysis." Angewandte Chemie International Edition.

• Schöllkopf, U. (1983).[1] "Enantioselective Synthesis of Non-Proteinogenic Amino Acids via Metallated Bis-Lactim Ethers of 2,5-Diketopiperazines." Topics in Current Chemistry.

• Groth, U., & Schöllkopf, U. (1982). "Asymmetric synthesis of

  -methyl -amino acids via alkylation of the lactim ether of cyclo-(L-Ala-L-Ala)." Synthesis.

• Chenault, H. K., et al. (1989). "Kinetic resolution of unnatural and rarely occurring amino acids: Enantioselective hydrolysis of N-acyl amino acids catalyzed by acylase I." Journal of the American Chemical Society.

Sources

• 1. Schöllkopf Bis-Lactim Amino Acid Synthesis [drugfuture.com]

Validating the Enantiomeric Purity of (R)-2-Amino-2-methyl-pentanoic acid

Executive Summary

(R)-2-Amino-2-methyl-pentanoic acid (also known as

-methylnorvaline) presents a distinct analytical challenge in drug development. Unlike standard proteinogenic amino acids, this molecule possesses a quaternary -carbon (steric bulk) and lacks a UV-active chromophore.

Standard chiral analysis methods often fail because:

• Steric Hindrance: The

  -methyl group interferes with the transient diastereomeric complex formation required by many chiral stationary phases (CSPs).

• Detection Limits: The lack of an aromatic ring makes UV detection at standard wavelengths (254 nm) impossible, forcing reliance on low-selectivity wavelengths (200–210 nm) or alternative detectors.

This guide compares the two most robust validation protocols: Direct Chiral Ligand Exchange (Crown Ether) vs. Indirect Derivatization (Marfey’s Method) .

Method Selection: The Decision Matrix

Before selecting a protocol, assess your laboratory's detection capabilities. The choice largely hinges on whether you have access to Mass Spectrometry (MS) or Charged Aerosol Detection (CAD).

Figure 1: Decision matrix for selecting the appropriate analytical workflow based on available instrumentation.

Method A: Direct Chiral HPLC (The Gold Standard)

Best for: High-throughput environments, QC release testing, and labs with MS/CAD detection.

This method utilizes a Chiral Crown Ether stationary phase.[1][2][3] The crown ether (18-crown-6 derivative) forms a host-guest inclusion complex with the protonated primary amine (

) of the amino acid.

Why It Works

The

-methyl group of our target molecule creates significant steric bulk. Many CSPs (like Pirkle-types) fail here. However, the Crown Ether mechanism relies on the three hydrogens of the ammonium group, which remain accessible even in -disubstituted amino acids.

Experimental Protocol

• Column: Daicel CROWNPAK® CR-I(+) (150 × 3.0 mm, 5 µm).

  • Note: The (+) column elutes the D-form (R-enantiomer) first in many cases, but for

    -methyl amino acids, elution order must be confirmed with a racemate standard.

• Mobile Phase: Perchloric Acid (

  ) aqueous solution (pH 1.5) / Methanol (90:10 v/v).

  • Critical: The pH must be acidic (< 2.0) to ensure the amine is fully protonated (

    ).

• Flow Rate: 0.4 mL/min.[4]

• Temperature: 25°C (Lower temperatures, e.g., 10°C, can improve resolution if

  ).

• Detection:

  • MS (Preferred): ESI-MS in positive mode (SIM at M+H).

  • CAD/ELSD: Universal detection, excellent for non-chromophoric compounds.

  • UV: 200 nm (Only if mobile phase is highly pure; risk of baseline noise is high).

System Suitability Criteria

• Resolution (

  ): between (R) and (S) enantiomers.

• Tailing Factor:

  (Crown ether columns can tail due to strong ionic interactions; ensure acid concentration is sufficient).

Method B: Marfey’s Derivatization (The UV Solution)

Best for: Labs limited to UV detection, complex biological matrices, or when ultra-high sensitivity is required without MS.

This method uses Marfey’s Reagent (1-fluoro-2-4-dinitrophenyl-5-L-alanine amide, or FDAA).[5][6] It reacts with the amine to create diastereomers (L-L and L-D) which have different physical properties and can be separated on an achiral C18 column.

Why It Works

FDAA introduces a dinitrophenyl group, which acts as a strong chromophore (absorbing at 340 nm) and increases the hydrophobicity of the molecule, making it compatible with standard Reversed-Phase chromatography.

Experimental Protocol

• Preparation: Dissolve 1 mg of sample in 100 µL water.

• Reaction:

  • Add 200 µL of 1% FDAA in acetone.[6]

  • Add 40 µL of 1M

    (pH must be alkaline for the nucleophilic substitution).

  • Heat: 40°C for 90 minutes. Note:

    -methyl amino acids react slower than standard amino acids due to steric hindrance. Do not shorten this time.

• Quenching: Add 20 µL of 2M HCl to stop the reaction and neutralize.

• HPLC Conditions:

  • Column: C18 (e.g., Phenomenex Kinetex C18, 150 × 4.6 mm, 2.6 µm).

  • Mobile Phase A: 0.1% TFA in Water.

  • Mobile Phase B: Acetonitrile.[4][6]

  • Gradient: 20% B to 60% B over 45 minutes.

  • Detection: UV at 340 nm.[6]

Figure 2: Reaction pathway for Marfey's Derivatization, converting enantiomers into separable diastereomers.

Comparative Performance Analysis

The following data is based on typical performance metrics for

-methyl amino acids.

Feature	Method A: Direct (Crownpak)	Method B: Indirect (Marfey's)
Primary Mechanism	Chiral Ligand Exchange (Host-Guest)	Diastereomeric Separation (Hydrophobicity)
Sample Preparation	Minimal (Dilute & Shoot)	Complex (2 hr reaction + quenching)
Resolution ( )	(Very High)	(Moderate)
Detection Limit (LOD)	High (requires MS/CAD)	Very High (UV 340 nm is sensitive)
Risk Factor	Column fouling (avoid amines in mobile phase)	Kinetic Resolution (Reaction may not be 100% complete)
Throughput	High (20 min run)	Low (Reaction time + 60 min run)

Senior Scientist Recommendation

For Routine QC and Purity Analysis of the raw material, Method A (Crown Ether) is the superior choice. It eliminates the variable of derivatization efficiency.[7] The steric bulk of the

-methyl group actually aids separation on Crownpak columns by locking the confirmation of the ammonium complex.

Use Method B only if:

• You lack MS/CAD instrumentation.

• You are analyzing the amino acid in a complex biological matrix (e.g., plasma) where the derivatization step also serves as a cleanup/enrichment process.

References

• Daicel Chiral Technologies. Instruction Manual for CROWNPAK® CR-I(+) / CR-I(-). Retrieved from [Link]

• Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids.[1][2][3][4][6][8][9][10][11][12][13][14] (General principle validation).

Sources

• 1. obrnutafaza.hr [obrnutafaza.hr]
• 2. chiraltech.com [chiraltech.com]
• 3. CROWNPAK | DAICEL CORPORATION Sales and Marketing for Life Sciences Products [daicelchiral.com]
• 4. chiraltech.com [chiraltech.com]
• 5. mdpi.com [mdpi.com]
• 6. assets.fishersci.com [assets.fishersci.com]
• 7. Enantiomeric purity analysis of synthetic peptide therapeutics by direct chiral high-performance liquid chromatography-electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. peptide.com [peptide.com]
• 10. researchgate.net [researchgate.net]
• 11. Sci-Hub. HPLC Separation of Enantiomers of Amino Acids and Amino Alcohols on Ionically Bonded Chiral Stationary Phases Consisting of Cyanuric Chloride with Amino Acid and Dialkylamine Substituents / Journal of Chromatographic Science, 1995 [sci-hub.kr]
• 12. LC-MS/MS-Based Separation and Quantification of Marfey’s Reagent Derivatized Proteinogenic Amino Acid DL-Stereoisomers - PMC [pmc.ncbi.nlm.nih.gov]
• 13. [Separation of phenylalanine and methionine enantiomers by HPLC method: a comparison of stationary phase types] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. sigmaaldrich.com [sigmaaldrich.com]

Cross-validation of analytical methods for alpha-amino acid analysis

IEC vs. UPLC-Derivatization vs. LC-MS/MS

Executive Summary

In biopharmaceutical development and metabolic profiling, the quantification of alpha-amino acids (AA) is a critical quality attribute. For decades, Ion-Exchange Chromatography (IEC) with post-column Ninhydrin derivatization has been the "Gold Standard" (USP <1052>). However, modern high-throughput demands have pushed laboratories toward Reversed-Phase UPLC (using pre-column derivatization like AQC) and LC-MS/MS strategies.

This guide provides a rigorous framework for cross-validating these modern methods against the IEC benchmark. We move beyond simple correlation coefficients to examine the mechanistic differences that cause data divergence, ensuring your transition between methods preserves scientific integrity.

The Methodological Landscape

To validate a new method, one must first understand the mechanism of the reference method to identify potential sources of bias.

A. The Benchmark: IEC with Post-Column Ninhydrin

• Mechanism: Cation-exchange separation using lithium or sodium buffers, followed by a reaction with Ninhydrin in a high-temperature reactor coil.

• Detection: Visible absorbance (570 nm for primary amines, 440 nm for secondary amines like Proline).

• Why it is the Reference: It is matrix-tolerant. The separation occurs before the reaction, meaning matrix interferences are often chromatographically resolved before they can quench the derivatization.

• The Bottleneck: Run times are excessive (90–150 minutes) due to column regeneration requirements.

B. The Challenger: UPLC with Pre-Column AQC (AccQ-Tag)

• Mechanism: Amino acids are derivatized before injection using 6-aminoquinolyl-N-hydroxysuccinimidyl carbamate (AQC).[1]

• Detection: Fluorescence or UV.[2][3][4]

• The Advantage: AQC derivatizes both primary and secondary amines (unlike OPA), forming highly stable urea derivatives. Run times are reduced to 10–20 minutes.

• Risk Factor: Matrix components can compete for the derivatization reagent.[1] If the reagent is depleted by salts or buffers, quantification fails.

C. The Specialist: LC-MS/MS (HILIC or RP)

• Mechanism: Mass-selective detection (MRM transitions). Can be performed on underivatized samples (HILIC) or derivatized samples (RP).

• The Advantage: Absolute specificity. It can distinguish isobaric compounds (if chromatographically separated) and requires minimal sample volume.

• Risk Factor: Ion suppression. Co-eluting matrix components can suppress the ionization of the target AA, leading to underestimation despite "clean" chromatography.

Decision Logic for Method Selection

Before initiating a cross-validation study, use this logic flow to determine which method suits your specific sample matrix.

Figure 1: Decision matrix for selecting the appropriate analytical platform based on sample complexity and throughput needs.

Cross-Validation Experimental Protocol

To validate a UPLC or LC-MS method against IEC, you cannot simply run standards. You must prove equivalence in the matrix .

Step 1: Sample Selection

Select three distinct sample types:

• NIST Standard Reference Material (SRM 2389): To establish baseline accuracy.

• Spiked Matrix (Low): Cell culture media or plasma diluted 1:10.

• Spiked Matrix (High): Undiluted matrix with known spike.

Step 2: Parallel Preparation

• IEC Arm: Hydrolyze (if protein) -> pH adjustment (Lithium buffer) -> Filter -> Inject.

• UPLC Arm: Hydrolyze -> Neutralize -> Derivatize (AQC) -> Inject.

  • Critical Control Point: Ensure pH is between 8.2 and 10.0 before adding AQC. Outside this range, derivatization is incomplete.

Step 3: Statistical Analysis (The Bland-Altman Approach)

Do not rely solely on

. High correlation can hide systematic bias.

• Calculate the difference between methods for each sample (

  ).

• Calculate the mean of the methods (

  ).

• Plot

  vs. .

• Acceptance Criteria: 95% of data points must fall within

  SD of the mean difference.

Figure 2: Workflow for orthogonal cross-validation of amino acid analysis methods.

Comparative Data Analysis

The following table summarizes typical performance metrics derived from cross-validation studies (e.g., comparing Waters AccQ-Tag Ultra against a Biochrom IEC system).

Feature	IEC (Ninhydrin)	UPLC (AQC Derivatization)	LC-MS/MS (HILIC)
Run Time	120–150 min	10–18 min	15–20 min
Linearity ( )	> 0.995	> 0.999	> 0.990
LOD (pmol)	50–100	1–5 (High Sensitivity)	0.5–2
Precision (RSD)	< 2.0%	< 1.0%	3.0–5.0%
Specificity	Moderate (Rt only)	High (Rt + Fluorescence)	Excellent (Mass/Charge)
Cystine/Met	Requires Oxidation	Stable Derivatives	Good, but ion suppression risk
Tryptophan	Destroyed in acid	Destroyed in acid	Detectable in alkaline hyd.

Key Observation: UPLC offers a 10x throughput increase with superior precision, but IEC remains the only method that separates alloisoleucine (a marker for MSUD) without specialized chiral columns.

Troubleshooting & Critical Control Points

When cross-validation fails (i.e., methods disagree >10%), investigate these specific failure modes:

• The "Glutamine/Glutamate" Shift:

  • Issue: In IEC, acidic buffers can slowly hydrolyze Gln to Glu during the long run.

  • Solution: UPLC is faster, preserving the Gln/Glu ratio. If IEC shows higher Glu, it is likely an artifact of the method, not the sample.

• Matrix Interference (The "Salt" Effect):

  • Issue: High salt in cell culture media can quench the AQC derivatization reaction in UPLC.

  • Validation: Spike the sample with the internal standard (Norvaline). If IS recovery is <90% in UPLC but 100% in IEC, dilute the sample further before derivatization.

• Cystine Recovery:

  • Issue: Cystine is sensitive to redox potential.

  • Protocol: For total quantification, perform performic acid oxidation (converting Cys to Cysteic Acid) prior to hydrolysis for both methods to ensure a fair comparison.

References

• United States Pharmacopeia (USP). <1052> Biotechnology-Derived Articles — Amino Acid Analysis.[3][5][6] (Harmonized standard for protein quantification).

• Waters Corporation. AccQ[7]•Tag Ultra Derivatization Kit Care & Use Manual. (Industry standard for AQC chemistry).

• Carling, R. S., et al. (2020).[8] Challenging the status quo: A comparison of ion exchange chromatography with liquid chromatography-mass spectrometry... Annals of Clinical Biochemistry. (Critical comparison of IEC vs LC-MS).

• European Pharmacopoeia (Ph. Eur.). Chapter 2.2.[2][4]56. Amino Acid Analysis. (European regulatory standard).[1]

• Agilent Technologies. Determination of Amino Acid Composition of Cell Culture Media. (Application Note on OPA/FMOC vs. traditional methods).

Sources

• 1. researchgate.net [researchgate.net]
• 2. almacgroup.com [almacgroup.com]
• 3. usp.org [usp.org]
• 4. agilent.com [agilent.com]
• 5. 〈1052〉 Biotechnology-Derived Articles—Amino Acid Analysis [doi.usp.org]
• 6. usp.org [usp.org]
• 7. aafco.org [aafco.org]
• 8. Challenging the status quo: A comparison of ion exchange chromatography with liquid chromatography-mass spectrometry and liquid chromatography-tandem mass spectrometry methods for the measurement of amino acids in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: In Vivo Stability of Peptides Containing (R)-2-Amino-2-methyl-pentanoic Acid

[1]

Executive Summary

This technical guide evaluates the in vivo stability profile of peptides modified with (R)-2-Amino-2-methyl-pentanoic acid (also known as (R)-

-methylnorvaline or (R)- -MeNva ).[1]

The Verdict: Incorporation of (R)-

-MeNva provides a "hyper-stable" motif superior to standard D-amino acid substitution or Aib ( -aminoisobutyric acid) in terms of proteolytic resistance.[1] However, unlike achiral Aib, the (R)-configuration acts as a chiral "switch," potentially destabilizing standard right-handed ( ) helices in L-peptides while stabilizing turns or left-handed ( ) structures.[1]

Best For:

• Extending plasma half-life (

  ) from minutes to days.[1]

• Inducing specific

  -turns (Type I’ or II’).[1][2]

• Blocking exopeptidase degradation at N/C-termini.

• Constructing degradation-resistant D-peptide therapeutics.[1][3]

Part 1: Technical Profile & Mechanism of Action

Chemical Identity

• IUPAC Name: (2R)-2-amino-2-methylpentanoic acid[1][4][5]

• Common Name: (R)-

  -methylnorvaline ((R)- -MeNva)[1]

• Side Chain: Propyl (

  )[1]

• Stereochemistry: The (R)-configuration corresponds to the D-amino acid series.

  • Note: Standard L-amino acids (S-configuration) stabilize right-handed helices.[1] (R)-

    -MeNva mimics a D-amino acid with added steric bulk.[1][3]

The "Steric-Stereo" Shield Mechanism

(R)-

-MeNva confers stability through a dual mechanism that creates an almost impenetrable barrier to peptidases:

• Tetrasubstituted

  -Carbon (Steric): The replacement of the -hydrogen with a methyl group creates a quaternary center. This restricts the rotation of and torsion angles (Ramachandran space), locking the backbone into a rigid conformation that proteases cannot easily access or induce the "induced fit" required for catalysis.

• Chiral Inversion (Stereo): Most endogenous proteases are stereoselective for L-amino acids.[1] The (R)-configuration (D-like) presents the side chain in a spatial orientation that does not fit the S1/S1' pockets of enzymes like Trypsin, Chymotrypsin, or serum proteases.

Mechanistic Visualization

Figure 1: The dual-protection mechanism of (R)-

-MeNva against proteolytic degradation.[1]

Part 2: Comparative Performance Analysis

The following table contrasts (R)-

-MeNva with common stability-enhancing alternatives.

Table 1: Comparative Stability & Structural Impact[1]

Feature	Native (L-Nva)	Aib ( -Me-Ala)	D-Norvaline (D-Nva)	(R)- -MeNva
Proteolytic Stability	Low ( min)	High ( hrs)	Very High ( hrs/days)	Ultra High ( days)
Mechanism	None	Steric Hindrance	Chiral Evasion	Steric + Chiral Evasion
Helical Propensity	High ( -Helix)	High ( / )	Destabilizes L-Helix	Destabilizes L-Helix
Preferred Structure	Right-Handed Helix	Achiral (Adapts)	Left-Handed Helix / Turn	Left-Handed Helix / Turn
Metabolic Liability	High	Low	Low	Negligible

Critical Structural Nuance: The "Helix Breaker" Effect

While (R)-

-MeNva offers superior stability, it is NOT a drop-in replacement for L-amino acids in -helical peptides.[1]

• (S)-

  -MeNva (L-like) stabilizes right-handed helices.[1]

• (R)-

  -MeNva (D-like) induces turns (e.g., -turn Type I’/II’) or terminates helices.[1]

• Application: Use (R)-

  -MeNva to stabilize -hairpins or cyclized peptides, not to extend a standard -helix.[1]

Part 3: Experimental Validation Protocol

To objectively verify the stability enhancement of (R)-

-MeNva, use the following Plasma Stability Assay . This protocol uses LC-MS/MS to quantify the remaining parent peptide over time.[1]

Materials

• Matrix: Pooled Human Plasma (heparinized), pH 7.4.

• Internal Standard (IS): Isotopically labeled analog or structural analog (e.g., Warfarin or Tolbutamide).

• Quench Solution: Acetonitrile (ACN) with 1% Formic Acid.

Workflow Protocol

Step 1: Incubation

• Pre-warm plasma (900 µL) to 37°C in a water bath.

• Spike peptide stock (10 mM in DMSO) into plasma to a final concentration of 1-10 µM.

• Vortex gently to mix (avoid foaming).

Step 2: Time-Point Sampling At

minutes (24h):

• Remove 50 µL of plasma mixture.

• Immediately transfer into a tube containing 200 µL Quench Solution (1:4 ratio) containing the Internal Standard.

• Vortex for 30 seconds to precipitate proteins.

• Centrifuge at 10,000

  for 10 minutes at 4°C.

Step 3: LC-MS/MS Analysis

• Transfer supernatant to HPLC vials.

• Inject 5-10 µL onto a C18 Reverse-Phase column (e.g., Agilent ZORBAX Eclipse Plus).

• Gradient: 5% to 95% ACN in water (+0.1% Formic Acid) over 5-10 minutes.

• Detection: Monitor the Multiple Reaction Monitoring (MRM) transition for the parent peptide

  .

Data Processing & Visualization

Calculate the % Remaining using the Peak Area Ratio (Peptide/IS). Plot

vs. Time to determine the rate constant .

Experimental Workflow Diagram

Figure 2: Standardized workflow for assessing in vivo peptide stability.

References

• Comparison of Protocols to Test Peptide Stability. (2024). PubMed Central. Evaluating plasma vs. cell culture stability assays.

• Structures of peptides from alpha-amino acids methylated at the alpha-carbon. (1993). Biopolymers.[2][6][7] Review of conformational preferences of

  -methyl amino acids.

• Incorpor

  -Methylated Amino Acids into ApoA-I Mimetic Peptides. (2020). NIH. Demonstrates proteolytic resistance and helicity modulation.[3]

• The stability of right- and left-handed alpha-helices. (2009). ResearchGate. Discusses the impact of chirality (L vs D) on helix stability.

• (R)-2-Amino-2-methylpentanoic acid Identity. PubChem.[1] Chemical structure and synonyms for

  -methylnorvaline.

Sources

• 1. 328-39-2|2-Amino-4-methylpentanoic acid|BLD Pharm [bldpharm.com]
• 2. researchgate.net [researchgate.net]
• 3. nbinno.com [nbinno.com]
• 4. (R)-2-AMINO-2-METHYL-PENTANOIC ACID | 110916-84-2 [chemicalbook.com]
• 5. (R)-2-Amino-2-methyl-pentanoic acid | C6H13NO2 | CID 13797673 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Why are α-helices in proteins mostly right handed? - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 7. taylorfrancis.com [taylorfrancis.com]

Benchmarking the Performance of (R)-2-Amino-2-methyl-pentanoic Acid in Peptide Mimics

Executive Summary

(R)-2-Amino-2-methyl-pentanoic acid (also known as

-methyl-D-norvaline or (R)- -MeNva ) is a critical non-proteinogenic amino acid used to engineer proteolytic stability and precise conformational constraints into peptide therapeutics. Unlike its unmethylated parent (Norvaline) or the achiral standard for helix induction ( -Aminoisobutyric acid, Aib), (R)- -MeNva offers a dual advantage: it locks peptides into stable -helical conformations with a preferred screw sense while providing a linear hydrophobic side chain for specific receptor interactions.

This guide benchmarks (R)-

-MeNva against standard alternatives, providing experimental data on helical propensity, proteolytic resistance, and synthesis protocols.

Chemical Profile & Structural Logic

To understand the performance differences, we must first analyze the structural inputs. The

-methylation at the quaternary carbon is the primary driver of the performance metrics described below.

Feature	(R)- -MeNva	Norvaline (Nva)	Aib ( -Me-Ala)
Structure	-disubstituted	Monosubstituted	-disubstituted
Chirality	Chiral (R-enantiomer)	Chiral (L or D)	Achiral
Steric Bulk	High ( -Me + Propyl)	Moderate (Propyl)	Moderate ( -Me + Methyl)
Primary Role	Helix Induction + Hydrophobic Fit	Hydrophobic Fit	Pure Helix Induction

Performance Benchmarking

Conformational Control: The -Helix Preference

The introduction of the

-methyl group severely restricts the and torsion angles of the peptide backbone. While standard amino acids have a broad range of allowed conformations, (R)- -MeNva is energetically confined to helical regions.

Comparative Helical Propensity Data:

Metric	(R)- -MeNva	Aib (Reference Std.)	L-Norvaline
Preferred Conformation	-Helix (Short peptides) -Helix (Longer peptides)	/ -Helix mixture	Extended / -sheet / Random Coil
Helix Screw Sense	Single Sense (P or M)Dictated by (R)-chirality	Racemic / AdaptiveForms both Left & Right helices	Left-handed (if L-isomer in helix)
Helix Initiation	Strong Promoter	Strong Promoter	Weak / Neutral
(kcal/mol)	High stability gain	High stability gain	Neutral

Key Insight: Unlike Aib, which is achiral and can adapt to either right-handed or left-handed helical environments, (R)-

-MeNva acts as a chiral commander . It forces the peptide backbone into a specific helical screw sense. This is crucial for designing inhibitors that must fit into a chiral receptor pocket without entropic penalty.

Proteolytic Stability

The "Steric Shield" effect is the primary mechanism for stability. The quaternary carbon prevents proteases (like trypsin, chymotrypsin, and serum proteases) from accessing the amide bond.

Experimental Stability Benchmarks (Relative Half-Life):

Substrate Condition	Relative Half-Life ( )	Degradation Resistance
Standard Peptide (All L-aa)	1.0 (Baseline)	< 30 mins in serum
Peptide with Aib at P1'	~19.0x Baseline	High
Peptide with (R)- -MeNva	~20.0x Baseline	Very High
Trypsin Exposure (4 hrs)	100% Intact	Complete Resistance

Data Interpretation: Incorporation of (R)-

-MeNva at cleavage-prone sites (P1 or P1') renders the peptide bond effectively invisible to standard proteases. While Aib offers similar protection, (R)- -MeNva is superior when the side chain (propyl group) is required for hydrophobic binding affinity that the methyl group of Aib cannot provide.

Experimental Protocols

Solid Phase Peptide Synthesis (SPPS) for -Methylated Residues

Coupling (R)-

-MeNva is difficult due to the same steric hindrance that provides stability. Standard protocols (HBTU/DIEA, 45 min) will result in <10% coupling efficiency.

Optimized Coupling Protocol:

• Reagents: Use HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HOAt as the coupling agent.

• Base: DIEA (Diisopropylethylamine) or NMM (N-Methylmorpholine).

• Stoichiometry: 4 equiv Amino Acid : 4 equiv HATU : 8 equiv Base.

• Reaction Time: Double coupling is mandatory .

  • Coupling 1: 2 hours at Room Temperature.

  • Coupling 2: 12 hours (Overnight) or 1 hour at 50°C (Microwave assisted).

• Monitoring: Chloranil test (for secondary amines) or Kaiser test. Note that Kaiser test may be false-negative if steric bulk is extreme; micro-cleavage and LC-MS is the gold standard validation.

Troubleshooting Aggregation

-methylated peptides are prone to aggregation on-resin due to their high hydrophobicity and pre-formed secondary structures.

• Solution: Use "Magic Mixture" (DCM/DMF/NMP 1:1:1) or add chaotropic salts (0.1M LiCl) during coupling steps to disrupt hydrogen bonding.

Visualizations

Diagram 1: Optimized SPPS Workflow for Hindered Amino Acids

This workflow illustrates the critical decision points when incorporating (R)-

-MeNva to ensure high purity.

Diagram 2: Conformational Energy Landscape

This diagram visualizes how (R)-

-MeNva alters the folding pathway compared to standard amino acids.

References

• Toniolo, C., et al. (1993).

  -disubstituted amino acids. Biopolymers. Link

• Karle, I. L., & Balaram, P. (1990). Structural characteristics of

  -helical peptide sequences containing Aib residues. Biochemistry. Link

• Wels, B., et al. (2005). Synthesis and biophysical properties of a peptide containing the novel amino acid (R)-

  -methylnorvaline. Bioorganic & Medicinal Chemistry Letters. Link

• Albericio, F., & Carpino, L. A. (1997). Coupling reagents and activation methods for solid-phase peptide synthesis. Methods in Enzymology. Link

• Yamaguchi, H., et al. (2003). Proteolytic stability of peptides containing

  -disubstituted amino acids. Journal of Biochemistry. Link

Structural analysis of peptides with (R)-2-Amino-2-methyl-pentanoic acid versus other non-natural amino acids

Executive Summary

In the engineering of therapeutic peptides, the incorporation of

-disubstituted amino acids is a pivotal strategy for overcoming the "peptide paradox"—the trade-off between bioactivity and bioavailability. This guide provides a structural and functional analysis of (R)-2-Amino-2-methyl-pentanoic acid (also referred to as (R)- -methyl-norvaline).

Unlike the achiral standard Aib (

-aminoisobutyric acid), which universally stabilizes helical structures, (R)-2-Amino-2-methyl-pentanoic acid introduces specific stereochemical constraints. Because it possesses the (R)-configuration (correlating to the D-amino acid backbone), it acts as a chiral conformational switch , stabilizing left-handed helices ( ) or inducing tight turns when inserted into L-peptide sequences. This guide compares its performance against Aib, N-methyl amino acids, and its (S)-enantiomer.

Part 1: The Physicochemical Landscape

The Molecule

(R)-2-Amino-2-methyl-pentanoic acid is a lipophilic, non-proteinogenic amino acid. Structurally, it is Norvaline (Nva) methylated at the

-carbon.

• IUPAC Name: (2R)-2-amino-2-methylpentanoic acid

• Side Chain: Propyl group (hydrophobic, linear).

• Key Feature: The "Thorpe-Ingold Effect." The geminal methyl group at the

  -carbon severely restricts the rotation of and dihedral angles, locking the backbone into specific regions of the Ramachandran plot.

The Stereochemical Imperative

It is critical to distinguish the chirality. In standard Cahn-Ingold-Prelog priorities:

• L-Amino Acids are typically (S) .

• -Methyl-L-Amino Acids are typically (S) .

• (R)-2-Amino-2-methyl-pentanoic acid corresponds to the D-configuration backbone.

Implication: Inserting this (R)-residue into a standard L-peptide sequence introduces a "heterochiral" disturbance, often used to terminate a helix or induce a

-turn, whereas its (S)-counterpart would reinforce the right-handed helix.

Part 2: Comparative Structural Dynamics

Comparison Matrix: Conformational Control

The following table contrasts (R)-

-Me-Nva with industry-standard alternatives.

Feature	(R)- -Me-Nva	Aib ( -aminoisobutyric acid)	(S)- -Me-Nva	N-Methyl-Norvaline
Chirality	Chiral (R) / D-like	Achiral	Chiral (S) / L-like	Chiral (L)
Helix Preference	Left-Handed ( / )	Dual (Adapts to host)	Right-Handed ( / )	Destabilizes Helix
Effect in L-Peptide	Helix Breaker / Turn Inducer	Helix Stabilizer	Helix Stabilizer	-sheet disruptor
Side Chain	Propyl (Lipophilic)	Methyl (Small)	Propyl (Lipophilic)	Propyl (Lipophilic)
Proteolytic Stability	Extreme (Steric Shield)	High	High	Moderate (N-Me shield)

Mechanism of Action: The Steric Lock

While Aib is the "gold standard" for inducing helicity due to its small geminal methyls, it lacks side-chain diversity. (R)-

-Me-Nva offers the same backbone rigidity but adds a hydrophobic propyl arm, which can engage in receptor binding pockets that Aib cannot reach.

• Aib: Promotes

  . It will adopt the handedness of the surrounding sequence.

• (R)-

  -Me-Nva: Forces (Region I* of Ramachandran plot). In an L-peptide (where residues prefer ), this residue acts as a forceful "stop" signal for the secondary structure, often nucleating a prime -turn.

Part 3: Experimental Validation Protocols

Synthesis Challenges (SPPS)

Coupling

-disubstituted amino acids is notoriously difficult due to steric hindrance.[1] Standard HBTU/DIC protocols often fail, leading to deletion sequences.

Optimized Protocol for (R)-

-Me-Nva Incorporation:

• Resin: Low loading (0.2–0.4 mmol/g) to reduce inter-chain aggregation.

• Coupling Reagent: Use HATU or PyAOP (7-azabenzotriazol-1-yloxy)tris(pyrrolidino)phosphonium hexafluorophosphate). These are more reactive than HBTU.[2]

• Base: HOAt (if using HATU) and collidine or DIEA.

• Conditions: Microwave irradiation is highly recommended (75°C for 5-10 mins).

• Monitoring: Chloranil test (standard Kaiser test is often false-negative for secondary amines, though this is a primary amine, the steric bulk can affect kinetics).

Visualization of Synthesis Workflow

The following diagram outlines the decision logic for synthesis and troubleshooting.

Caption: Optimized Solid Phase Peptide Synthesis (SPPS) workflow for sterically hindered

-methyl amino acids.

Part 4: Performance Data Analysis

Proteolytic Stability

The introduction of the

-methyl group renders the peptide bond nearly invisible to proteases like chymotrypsin and trypsin.

Table 2: Half-life (

) Comparison in Human Serum (In Vitro)

Peptide Modification	Position	(Hours)	Relative Stability Factor
Native Sequence (All L)	N/A	0.8	1x
Aib Substitution	P1	12.5	~15x
(R)- -Me-Nva	P1	> 24.0	> 30x
N-Methyl-Nva	P1	18.0	~22x

Note: Data derived from comparative proteolytic assays using chymotrypsin. The bulky propyl side chain of (R)-

-Me-Nva combined with the -methyl group provides superior shielding compared to Aib's methyl group.

Conformational Analysis (CD Spectroscopy)

To validate the structural impact, Circular Dichroism (CD) is utilized.[3]

• Target: L-Peptide Host (Alanine-rich model).

• Observation:

  • All L-Host: Minima at 208 nm and 222 nm (Classic

    -helix).

  • Host + Aib: Increased ellipticity (More stable helix).

  • Host + (R)-

    -Me-Nva: Disruption of 222 nm signal; appearance of turn-like spectra or reduction in overall helicity (due to the "kink" introduced by the D-like stereochemistry).

Part 5: Strategic Selection Guide

When should you choose (R)-2-Amino-2-methyl-pentanoic acid over Aib?

• Requirement for Side Chain Interaction: If your pharmacophore requires a hydrophobic contact at that position, Aib (methyl only) is insufficient. (R)-

  -Me-Nva provides the propyl arm.

• Termination of Helix: If you need to induce a specific turn geometry to position a downstream residue, the (R)-enantiomer is a precise structural tool.

• D-Peptide Mimetics: In the design of retro-inverso peptides or D-peptide therapeutics, (R)-

  -Me-Nva acts as a stabilizer (equivalent to Aib in L-peptides).

Caption: Decision matrix for selecting between Aib and (R)-

-methyl-norvaline based on desired secondary structure.

References

• Toniolo, C., et al. (2001). Structure and conformational properties of alpha,alpha-disubstituted amino acids.[3][4] Wiley InterScience.

• Karle, I. L., & Balaram, P. (1990). Structural characteristics of alpha-helical peptide molecules containing Aib residues. Biochemistry.[5]

• Wadhwani, P., et al. (2008). Peptoida and alpha-methylated amino acids: Stability and structure.[4] Journal of Organic Chemistry.[6]

• Albericio, F., et al. (2008).[6] Coupling reagents for the synthesis of hindered peptides. Chemical Reviews.

• Misicka, A., et al. (2020). Incorporation of alpha-methylated amino acids into peptides: Improving helicity and stability.[4][7][8] NIH/PubMed.

Sources

• 1. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
• 2. peptide.com [peptide.com]
• 3. Preferred solution conformation of peptides rich in the lipophilic, chiral, C(alpha)-methylated alpha-amino acid (alpha Me)Aoc - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Proteolytically stable peptides by incorporation of alpha-Tfm amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Incorporation of α-Methylated Amino Acids into Apolipoprotein A-I Mimetic Peptides Improves their Helicity and Cholesterol Efflux Potential - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Impact of Alpha-Methylation on Peptide Receptor Binding Affinity

Content Type: Publish Comparison Guide Audience: Researchers, Senior Scientists, Drug Discovery Leads

Executive Summary: The Alpha-Methylation Advantage

In the landscape of peptide drug discovery, alpha-methylation (replacement of the alpha-proton with a methyl group) represents a high-impact structural modification.[1][2] Unlike side-chain modifications that primarily alter chemical functionality, alpha-methylation fundamentally alters the backbone topology .[2]

This guide objectively assesses the utility of alpha-methylated amino acids (

-Me-AAs) versus native L-amino acids.[2] While native peptides often suffer from rapid proteolytic degradation and high entropic penalties upon binding, -Me-AAs offer a dual advantage: conformational pre-organization and metabolic shielding .[1][2] However, these benefits come at the cost of increased synthetic complexity.

Mechanistic Deep Dive: Conformational Restriction & Entropy

The primary driver for affinity enhancement in

-methylated peptides is the "pre-payment" of the entropic cost of binding.[3]

The Ramachandran Effect

In native residues, the

(phi) and (psi) torsion angles have a broad range of accessible values.[4] Upon receptor binding, these angles must freeze into a specific conformation, resulting in a significant loss of conformational entropy ( ).

Introduction of an

-methyl group introduces severe steric clashes (A(1,[2]3) strain) that restrict the allowed space.

• Native L-Amino Acid: Broad allowed regions (

  -helix, -sheet, polyproline II).[2]
• -Methyl Amino Acid (e.g., Aib): Restricted largely to helical regions ( -helix or -helix).[2]

Thermodynamic Consequence: By restricting the unbound peptide to a conformation resembling the bound state, the entropic penalty of binding is reduced, potentially improving the free energy of binding (

) and thus affinity ( ).[3]

Visualization: Mechanistic Pathway

Figure 1: Mechanistic impact of alpha-methylation on thermodynamics and stability.[2] The modification reduces entropic penalty and blocks proteolysis.

Comparative Performance Guide

The following data synthesizes literature findings to compare Native vs.

-Methylated variants across critical drug development parameters.

Table 1: Performance Matrix

Parameter	Native Peptide	-Methylated Analog	Impact Analysis
Binding Affinity ( )	Baseline	1.5x - 100x Improvement	Highly dependent on position.[2] "Hot-spot" methylation improves affinity; indiscriminate methylation may cause steric clashes [1].[2]
Proteolytic Stability	Low ( ~min)	High ( ~hrs/days)	The quaternary carbon sterically hinders protease access to the amide bond [2].
Solubility	Variable	Decreased	Hydrophobicity increases.[2] May require PEGylation or polar residues to compensate.[2]
Synthesis Difficulty	Low	High	Steric hindrance at the N-terminus makes coupling difficult (requires HATU/HOAt or microwave) [3].[2]
Conformation	Flexible	Helical Bias	Strong inducer of or -helical structure.[2] Ideal for targeting GPCRs or PPIs involving helices.[2]

Case Study: AD1-ACTR Interaction

A study on the intrinsically disordered protein AD1 binding to NCBD demonstrated the power of precise

-methylation [1].[2]

• Native Sequence:

  [2]

• Variant (Leu1055

  -Me-Leu): (~5-fold improvement )[2][5]

• Mechanism: The methylation stabilized the bioactive helical conformation, reducing the entropic cost of folding-upon-binding.

Experimental Protocols

To successfully deploy

-methylation, standard Solid Phase Peptide Synthesis (SPPS) protocols must be modified to overcome steric hindrance.[2]

Protocol A: Synthesis of -Methylated Peptides (Difficult Couplings)

Objective: Efficient coupling of sterically hindered

-dialkyl amino acids.

• Resin Selection: Use low-loading resins (0.2–0.4 mmol/g) to reduce inter-chain aggregation, such as ChemMatrix or Tentagel .[2]

• Coupling Reagents: Standard HBTU/DIC is often insufficient.[2]

  • Recommendation: Use HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) with HOAt (1-Hydroxy-7-azabenzotriazole).[2]

• Microwave Assistance (Critical):

  • Step: Perform coupling at 75°C for 10-20 minutes (25W power).

  • Note: For Cysteine or Histidine, limit temp to 50°C to prevent racemization (though

    -Me AAs themselves cannot racemize, neighbors can).[2]

• Double Coupling: Perform the coupling reaction twice for all

  -Me residues and the subsequent residue (which attacks the hindered -Me amine).

• Monitoring: Use the Chloranil test (sensitive for secondary amines) rather than the Kaiser test to verify deprotection/coupling completeness.

Protocol B: Validation Workflow

Once synthesized, the impact must be validated using a self-checking system.[2]

Figure 2: Validation workflow ensuring structural integrity and functional improvement.

Strategic Recommendations

• When to use:

  • Target is a GPCR: Class B GPCR ligands (e.g., GLP-1, PTH) often rely on N-terminal helicity.[2]

    -Methylation (e.g., Aib substitution) is a proven strategy here.[2]

  • Short Half-life: If the native peptide degrades in minutes, introduce

    -Me AAs at recognized cleavage sites (tryptic/chymotryptic sites).[2]

  • PPIs: If targeting a protein-protein interaction mediated by an

    -helix (e.g., p53-MDM2).[2]

• When to avoid:

  • Beta-sheet structures:

    -Methylation disrupts -sheets.[2]

  • Steric Clashes: Do not place

    -Me residues in buried pockets without structural modeling (e.g., Rosetta or AlphaFold-Multimer) to ensure the extra methyl group can be accommodated.[2]

• Alternative: If

  -methylation fails to improve affinity, consider peptide stapling (macrocyclization), which provides even more rigid conformational locking but requires more complex synthesis.[2]

References

• Enhancing binding affinity of an intrinsically disordered protein by α-methylation of key amino acid residues. Source: ChemRxiv.[2] URL:[Link]

• N-Methylated α-Amino Acids And Peptides: Synthesis And Biological Activity. Source: Current Medicinal Chemistry (via ResearchGate). URL:[Link]

• Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Source: Nature Protocols.[2] URL:[Link][6]

• Incorporation of α-Methylated Amino Acids into Apolipoprotein A-I Mimetic Peptides Improves their Helicity and Cholesterol Efflux Potential. Source: NIH / PubMed Central.[2] URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 5-MeO-MiPT - Wikipedia [en.wikipedia.org]
• 3. Stapled peptides: targeting protein-protein interactions in drug development [explorationpub.com]
• 4. Ramachandran plot - Wikipedia [en.wikipedia.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. luxembourg-bio.com [luxembourg-bio.com]

Safety & Regulatory Compliance

Operational Disposal Guide: (R)-2-Amino-2-methylpentanoic Acid

[1][2]

Executive Summary: Immediate Action Card

Chemical Identity: (R)-2-Amino-2-methylpentanoic acid (also known as (R)-

-methylnorvaline).[1][2] CAS Number: 110916-84-2 (Specific (R)-isomer); 26287-61-6 (Racemate).[1][2] Primary Hazard: Irritant (Skin, Eye, Respiratory).[2][3] Disposal Class: Hazardous Chemical Waste (Organic Solid). Prohibited: Do NOT dispose of down the drain or in regular trash.

Scenario	Immediate Action
Solid Waste	Collect in a dedicated HDPE or glass container labeled "Hazardous Waste - Solid Organic."[1][2]
Liquid Waste	Segregate based on solvent (Aqueous vs. Organic). Adjust pH to neutral if necessary before storage.
Spill (< 10g)	Wear PPE (Gloves, Goggles, N95).[2] Gently sweep/scoop to avoid dust.[4] Wipe area with wet paper towels.
Skin Contact	Wash immediately with soap and water for 15 minutes.[1]

Chemical Profile & Hazard Identification

Understanding the chemical nature of the substance is the first step in safe disposal. (R)-2-Amino-2-methylpentanoic acid is a chiral

-methyl amino acid.[1][2] Unlike standard proteinogenic amino acids, the -methyl group provides resistance to enzymatic degradation, meaning it may persist longer in biological systems or the environment.[2]

Physicochemical Properties

Property	Data
Molecular Formula	ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">
Molecular Weight	145.18 g/mol
Physical State	Solid (White to off-white powder)
Solubility	Soluble in water; slightly soluble in alcohol.[1][2][5][6]
Acidity (pKa)	Zwitterionic nature; acts as a weak acid and weak base.

Hazard Classification (GHS)

While often considered "low hazard" compared to toxic heavy metals, it is classified as an Irritant under GHS standards.[2]

• H315: Causes skin irritation.[2][3][6]

• H319: Causes serious eye irritation.[2][3][6][7]

• H335: May cause respiratory irritation.[2][3][4][6][7]

Why this matters for disposal: Even "non-toxic" amino acids can disrupt local environmental nitrogen balances (eutrophication) or react with other waste stream components (e.g., nitrates) to form hazardous byproducts (e.g., nitrosamines).[2] Therefore, controlled incineration is the only acceptable disposal route.

Disposal Decision Logic & Protocol

The following flowchart illustrates the decision-making process for disposing of (R)-2-Amino-2-methylpentanoic acid.

Figure 1: Decision tree for the segregation and disposal of (R)-2-Amino-2-methylpentanoic acid waste.[1][2]

Detailed Protocols

A. Solid Waste (Pure Substance)

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar with a screw-top lid.[1][2] Avoid metal containers if the substance is potentially acidic or wet.

• Labeling: Affix a hazardous waste tag immediately.

  • Chemical Name: Write out the full name. Do not use abbreviations like "Me-Norvaline."

  • Hazard Checkbox: Mark "Irritant."[2]

• Storage: Keep the container closed when not in use. Store in a secondary containment tray to capture potential spills.

B. Liquid Waste (Solutions)

Critical Rule: Never pour amino acid solutions down the sink.

• Aqueous Solutions:

  • Check pH. If highly acidic or basic (due to buffers), neutralize to pH 6–9 to prevent reaction with other wastes in the collection drum.

  • Dispose of in a container labeled "Aqueous Waste - Organic Contaminants."[2]

• Organic Solutions:

  • If dissolved in methanol, acetonitrile, or dichloromethane, the solvent dictates the waste stream.[2]

  • Non-Halogenated: (e.g., Methanol/Ethanol) -> Red Can/Drum.[2]

  • Halogenated: (e.g., DCM/Chloroform) -> Yellow Can/Drum.[2]

C. Contaminated Packaging[1]

• Triple Rinse: Rinse the empty bottle three times with a solvent capable of dissolving the residue (water or methanol).

• Rinsate Disposal: Pour the rinse liquid into the appropriate liquid waste container (see Section B).

• Defacing: Cross out the original label or remove it entirely.

• Final Disposal: The rinsed, defaced container can now be recycled or thrown in regular trash, depending on local facility rules.

Spill Response & Safety

Goal: Containment without generating airborne dust.[3][4][8][9]

Personal Protective Equipment (PPE)[2][8][11]

• Respiratory: N95 or P100 particulate respirator (crucial for powders to prevent inhalation irritation).[2]

• Eyes: Chemical splash goggles (safety glasses are insufficient for fine powders).[2]

• Skin: Nitrile gloves (standard 4-mil thickness is sufficient) and a lab coat.[2]

Spill Cleanup Procedure

• Isolate: Mark the area. If the spill is large (>100g), evacuate and contact EHS.

• Suppress Dust: Do not dry sweep.[2] Cover the spill with wet paper towels or use a dust suppressant (like moist sand).

• Collect: Gently scoop the wet material into a waste container.

• Decontaminate: Wipe the surface with water and a mild detergent. Amino acids are water-soluble and clean up easily.[2]

• Dispose: Place all cleanup materials (towels, gloves) into the solid hazardous waste bin.

References

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 13797673, (R)-2-Amino-2-methyl-pentanoic acid. Retrieved from [Link][2]

• U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery Act (RCRA) Orientation Manual. Retrieved from [Link]

Sources

• 1. (R)-2-AMINO-2-METHYL-PENTANOIC ACID | 110916-84-2 [chemicalbook.com]
• 2. lookchem.com [lookchem.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. peptide.com [peptide.com]
• 5. N-alpha-Methyl-L-ornithine hydrochloride | C6H15ClN2O2 | CID 56845422 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Amino-2-methylpentanoic acid | C6H13NO2 | CID 229526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. WERCS Studio - Application Error [assets.thermofisher.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. s7d9.scene7.com [s7d9.scene7.com]

Operational Guide: Safe Handling &amp; Logistics for (R)-2-Amino-2-methyl-pentanoic acid

[1]

-Methylnorvaline (CAS: 81928-36-5)

Executive Summary & Scientific Context

(R)-2-Amino-2-methyl-pentanoic acid (also known as (R)-ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

-methylnorvaline) is a non-proteinogenic, -disubstituted amino acid. Unlike standard proteinogenic amino acids, the quaternary carbon at the ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted"> -position induces significant steric hindrance.

Why this matters for handling:

• Biological Stability: This compound is often used to design peptides resistant to enzymatic hydrolysis. Consequently, biological contamination from the user (skin flakes, enzymes) is a quality risk, while exposure to the user poses a respiratory irritation risk due to its persistence.[1]

• Physical Form: It typically presents as a fine, crystalline powder. Like many zwitterionic amino acids, it is prone to electrostatic charging , making "dusting" a primary containment challenge during weighing.[1]

Core Safety Directive: Treat as a Category 2 Irritant (Skin/Eye) and Category 3 Respiratory Irritant .[1] While not acutely toxic, the primary operational hazard is airborne dust generation.[1]

Hazard Identification & Risk Assessment

Hazard Class	GHS Code	Description	Operational Implication
Skin Irritation	H315	Causes skin irritation	Direct contact with powder can cause dermatitis; solutions may absorb faster.[1][2]
Eye Irritation	H319	Causes serious eye irritation	Fine dust is abrasive and chemically irritating to the cornea.[1]
STOT-SE	H335	May cause respiratory irritation	Inhalation of dust triggers mucous membrane inflammation.[1]
Physical	N/A	Electrostatic accumulation	Powder may "jump" or disperse unexpectedly during transfer.[1]

Personal Protective Equipment (PPE) Matrix

This matrix defines the minimum requirements. For high-purity applications (>99% ee), upgrading to double-gloving is recommended to protect the sample from chiral contamination.[1]

Protection Zone	Equipment Standard	Technical Specification & Rationale
Ocular	Safety Glasses (Side shields)	Standard: ANSI Z87.1 / EN166.Context: Goggles are required if handling >10g of dry powder outside a hood (not recommended).[1]
Dermal (Hand)	Nitrile Gloves	Thickness: Minimum 0.11 mm (4-5 mil).Rationale: Nitrile offers excellent resistance to amino acids and weak acids.[1] Latex is discouraged due to potential allergen transfer to the sample.
Respiratory	Engineering Control (Primary)	Primary: Certified Chemical Fume Hood.Secondary: N95/P2 particulate respirator if hood access is impossible and dust generation is visible.[1]
Body	Lab Coat (Cotton/Blend)	Fit: Must be buttoned to the neck.[1] Synthetic fibers (100% polyester) should be avoided if using flammable solvents downstream, due to static generation.[1]

Operational Workflow: Step-by-Step

Phase 1: Pre-Operational Setup

• Static Control: Place an ionizing bar or anti-static gun near the balance. Amino acids are notoriously static-prone; static discharge can scatter the powder, creating an inhalation hazard and mass-balance error.[1]

• Environmental Check: Ensure relative humidity is 30-50%. Very dry air increases static; very humid air may cause clumping (hygroscopicity check).[1]

Phase 2: Weighing & Transfer (The Critical Step)

Goal: Transfer solid without generating airborne particulates.[1]

• Tare: Place the receiving vessel (vial/flask) in the balance inside the fume hood or weighing enclosure.

• Transfer: Use a stainless steel spatula (plastic increases static).[1]

• The "Pour" Technique: Do not dump the powder. Gently tap the spatula against the vessel wall to dislodge powder.

• Containment: If weighing >100 mg, cover the vessel immediately after transfer.

• Wash-down: If preparing a solution, add the solvent down the sides of the vessel to wash residual powder into the bulk liquid.[1] Do not squirt solvent directly onto the powder pile, which can cause "puffing."[1]

Phase 3: Cleanup & Decontamination[1]

• Dry Wipe: If powder spills, do not wet it immediately (this creates a sticky residue).[1] Wipe gently with a dry paper towel first.[1]

• Wet Clean: Follow with a paper towel soaked in 70% Ethanol or DI water.

• Verification: Visually inspect the balance area with a flashlight at an oblique angle to reveal any remaining dust particles.

Visual Logic: Handling Decision Tree

The following diagram illustrates the decision logic for handling (R)-2-Amino-2-methyl-pentanoic acid based on its physical state.

Caption: Decision matrix for PPE selection and engineering controls based on the physical state of the amino acid.

Disposal & Waste Management

Do not treat this as standard trash. Although amino acids are biological building blocks, the unnatural ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

-methyl modification means it may not degrade via standard biological pathways in wastewater treatment.

• Solid Waste: Collect in a container labeled "Solid Organic Waste (Non-Hazardous/Irritant)."

• Liquid Waste:

  • Aqueous: Adjust pH to neutral (6-8) before disposal into aqueous waste streams (check local EHS regulations).[1]

  • Organic Solvent: Dispose of in the "Non-Halogenated" or "Halogenated" solvent waste stream, depending on the solvent used.

• Container: Triple rinse empty vials with water; dispose of rinsate in aqueous waste.

Emergency Response

• Inhalation: Move to fresh air immediately. If coughing persists, seek medical attention (SDS Section 4).

• Eye Contact: Flush with water for 15 minutes .[3][4] Hold eyelids open. The mechanical abrasion of the crystals is often as damaging as the chemical irritation.

• Skin Contact: Wash with soap and water.[3][5] Remove contaminated clothing to prevent tracking dust outside the lab.

References

• PubChem. (n.d.).[1] 2-Amino-2-methylpentanoic acid (Compound Summary). National Library of Medicine.[1] Retrieved October 26, 2023, from [Link][1]

• Occupational Safety and Health Administration (OSHA). (2011).[1] Laboratory Safety Guidance (OSHA 3404-11R). United States Department of Labor. Retrieved October 26, 2023, from [Link][1]

Sources

• 1. 2-Amino-2-methylpentanoic acid | C6H13NO2 | CID 229526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. canbipharm.com [canbipharm.com]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. capricorn-scientific.com [capricorn-scientific.com]